Lithium;1-phenylethanone

• CAS: 63338-73-8

Core Science & Biosynthesis

Physicochemical properties of lithium 1-phenylethanone enolates

An In-Depth Technical Guide to the Physicochemical Properties of Lithium 1-Phenylethanone Enolates

Abstract

Lithium enolates are paramount intermediates in modern organic synthesis, serving as powerful nucleophiles for carbon-carbon bond formation.[1] Among these, the lithium enolate of 1-phenylethanone (acetophenone) is a foundational species whose study has provided significant insights into the complex solution behavior of this entire class of reagents. This guide offers a detailed exploration of the physicochemical properties of lithium 1-phenylethanone enolates, focusing on their synthesis, solution-state structure, aggregation phenomena, and the profound impact these characteristics have on their reactivity. Intended for researchers and drug development professionals, this document synthesizes key findings from structural studies and provides actionable experimental protocols for characterization and utilization.

Generation of Lithium 1-Phenylethanone Enolate: A Matter of Control

The synthetic utility of a lithium enolate is critically dependent on its controlled and efficient generation. The standard and most reliable method involves the deprotonation of the parent ketone, 1-phenylethanone, using a strong, non-nucleophilic base at low temperatures.[2] Lithium diisopropylamide (LDA) is the preeminent base for this purpose.[1][3]

The choice of reaction conditions dictates which of the possible enolates is formed from an unsymmetrical ketone. By using a strong, sterically hindered base like LDA at low temperatures (e.g., -78 °C) in an aprotic solvent like tetrahydrofuran (THF), deprotonation occurs rapidly and irreversibly.[4][5] This process favors the removal of the most accessible, least sterically hindered α-proton, leading to the formation of the kinetic enolate .[6] For 1-phenylethanone, which has only one type of α-proton, these conditions ensure the swift and quantitative formation of the desired lithium enolate, preventing side reactions such as self-condensation (aldol addition).[2]

Caption: Solvent-dependent aggregation equilibria for lithium enolates in solution.

Solvent System	Dominant Aggregate Species	Structural Motif	Reference(s)
Tetrahydrofuran (THF)	Tetramer	(LiO)₄ Cubane	[7][8][9]
1,2-Dimethoxyethane (DME)	Tetramer	(LiO)₄ Cubane	[7][10]
N,N,N',N'-TMEDA	Dimer	Cyclic (LiO)₂	[7][11][10]
Diethyl Ether (Et₂O)	Dimer / Tetramer Mix	Varies	[8][12]

Table 1: Predominant aggregation states of lithium ketone enolates in common solvent systems.

Spectroscopic Characterization: Unveiling the Solution Structure

Determining the structure of organolithium species in solution is challenging due to the high symmetry of the aggregates and the absence of observable scalar coupling between lithium and oxygen. [7][11]However, a powerful combination of ⁶Li NMR spectroscopy and the Method of Continuous Variation (MCV), or Job's method, has become the gold standard for elucidating these structures. [7][13] The MCV strategy involves preparing a series of solutions containing two different but structurally similar enolates (e.g., the enolate of 1-phenylethanone and the enolate of 4-fluoroacetophenone) in varying molar ratios, while keeping the total enolate concentration constant. If the enolates form aggregates of size 'n', one would expect to observe 'n+1' distinct species in the ⁶Li NMR spectrum: the two homoaggregates (Aₙ and Bₙ) and 'n-1' mixed heteroaggregates (Aₙ₋ₓBₓ). [14]By plotting the relative concentration of each species against the mole fraction, the aggregation number 'n' can be unequivocally determined. [7]For the lithium enolate of acetophenone in THF, this method reveals five distinct resonances, confirming the tetrameric structure. [9]

Experimental Protocol 2: Determination of Aggregation State by ⁶Li NMR and MCV

• Prerequisites: Access to a high-field NMR spectrometer equipped for low-temperature experiments and observation of the ⁶Li nucleus. Use of ⁶Li-enriched n-BuLi for LDA preparation is highly recommended to improve signal-to-noise and simplify spectra.

• Sample Preparation:

  • Prepare two stock solutions of known concentration (e.g., 0.1 M in THF) of the two different lithium enolates (Enolate A and Enolate B) at -78 °C using the method in Protocol 1.

  • In a series of NMR tubes, prepare mixtures of the two stock solutions with varying mole fractions (Xₐ = 1.0, 0.9, 0.7, 0.5, 0.3, 0.1, 0.0), ensuring the total enolate concentration remains constant.

  • Flame-seal the NMR tubes under vacuum or cap them under an argon atmosphere to prevent contamination.

• NMR Acquisition:

  • Cool the NMR probe to the desired temperature (e.g., -90 °C to -120 °C) to slow down inter-aggregate exchange. [8] 2. Acquire ⁶Li NMR spectra for each sample.

• Data Analysis:

  • Identify and integrate the resonances corresponding to each aggregate species in the spectra.

  • Construct a Job plot by graphing the relative integral of each species versus the mole fraction of Enolate B.

  • The number of observed species (n+1) directly indicates the aggregation number (n). A total of five species (A₄, A₃B₁, A₂B₂, A₁B₃, B₄) is diagnostic of a tetramer. [7]

Caption: Experimental workflow for the Method of Continuous Variation (MCV).

Reactivity and Mechanistic Consequences

The aggregation state of a lithium enolate is not merely a structural feature but a primary determinant of its reactivity. A substantial body of evidence shows that lower aggregates (dimers and monomers) are significantly more reactive than higher aggregates like tetramers. [15][16][17] The tetrameric form of lithium 1-phenylethanone enolate, which is the resting state in THF, is considered to be relatively unreactive. [16][17]For a reaction such as alkylation to occur, it is believed that the tetramer must first dissociate to a more reactive, lower-order species (likely a dimer or monomer). This deaggregation step can be the rate-limiting factor in the overall transformation.

This structure-reactivity relationship has profound mechanistic implications:

• Reaction Rates: Reactions are often slower in solvents that favor stable, high-order aggregates (like THF) compared to those favoring smaller aggregates.

• Curtin-Hammett Principle: While the tetramer is the most abundant species at equilibrium, reactions may proceed exclusively through a less abundant but far more reactive minor species. [17]* Influence of Additives: Additives like lithium chloride (LiCl) or HMPA can alter the aggregation state by forming mixed aggregates or by promoting deaggregation, thereby influencing the reaction rate and outcome. [18][19]

Experimental Protocol 3: Alkylation of Lithium 1-Phenylethanone Enolate

• Setup:

  • Prepare a solution of lithium 1-phenylethanone enolate (1.0 equivalent) in anhydrous THF at -78 °C as described in Protocol 1.

• Reaction:

  • To the cold enolate solution, add a reactive alkylating agent (e.g., methyl iodide or benzyl bromide, 1.1 equivalents) dropwise via syringe.

  • Maintain the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC) or LC-MS.

  • Once the starting material is consumed, allow the reaction to slowly warm to room temperature.

• Workup:

  • Quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude alkylated product.

  • Purify the product by column chromatography as needed.

Conclusion and Outlook

The physicochemical properties of lithium 1-phenylethanone enolate are dominated by its propensity to form supramolecular aggregates in solution. The equilibrium between these aggregates—primarily tetramers in THF and dimers in the presence of TMEDA—is a critical factor that dictates the enolate's reactivity. Understanding this behavior, largely through the application of advanced NMR techniques like the Method of Continuous Variation, is essential for rationally designing, controlling, and optimizing synthetic transformations that rely on this ubiquitous intermediate. Future research will continue to refine our understanding of the precise kinetics of inter-aggregate exchange and the role of mixed aggregates, further enhancing our ability to harness the full synthetic potential of lithium enolates in the development of complex molecules and pharmaceuticals.

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• Reich, H. J., Sikorski, W. H., & Holladay, J. E. (2011). Mechanistic studies of the lithium enolate of 4-fluoroacetophenone: rapid-injection NMR study of enolate formation, dynamics, and aldol reactivity. Journal of the American Chemical Society, 133(42), 16774-16777. [Link]

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Thermodynamic stability of lithium 1-phenylethanone intermediates

An In-Depth Technical Guide to the Thermodynamic Stability of Lithium 1-Phenylethanone Intermediates

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lithium enolates are cornerstone intermediates in modern organic synthesis, enabling a vast array of carbon-carbon bond-forming reactions.[1][2] The lithium enolate derived from 1-phenylethanone (acetophenone) serves as a critical model system for understanding the nuanced factors that govern the stability, structure, and reactivity of these powerful nucleophiles. Achieving desired outcomes in synthesis is not merely a matter of enolate formation; it is contingent upon a deep understanding of the intermediate's thermodynamic landscape. This guide provides a comprehensive exploration of the structural and environmental factors that dictate the thermodynamic stability of lithium 1-phenylethanone enolates, moving beyond simple reaction schemes to the underlying physical organic principles. We will dissect the critical roles of aggregation, solvation, and cation effects, detail the state-of-the-art experimental and computational methodologies used for their characterization, and provide actionable protocols for laboratory application.

Introduction: The Central Role of Enolate Stability

The synthetic utility of an enolate is intrinsically linked to its stability and structure in solution. While kinetic control allows for the rapid, irreversible formation of a specific enolate under conditions like low temperatures with a strong, hindered base, thermodynamic stability dictates the equilibrium state of the system.[3][4][5] For lithium 1-phenylethanone, which possesses only one type of α-proton, the concept of regioselectivity is moot. However, the principles of thermodynamic stability remain paramount, governing the enolate's solution-state structure—a factor that directly impacts its reactivity and the stereochemical course of subsequent reactions.[6][7] Understanding the journey to the most stable intermediate state is crucial for reaction optimization, reproducibility, and the rational design of complex synthetic pathways.

Foundational Principles: From Deprotonation to Aggregation

The generation of the lithium enolate of 1-phenylethanone is achieved by deprotonation of the α-carbon using a strong, non-nucleophilic lithium amide base, most commonly lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LiHMDS).[8][9] The immense difference in pKa between the ketone (pKa ≈ 19-20) and the conjugate acid of the base (e.g., diisopropylamine, pKa ≈ 36) ensures that deprotonation at low temperatures (typically -78 °C) is rapid, quantitative, and essentially irreversible. This process locks the enolate in its kinetically formed state.

However, the story of the enolate's structure begins, not ends, here. In solution, particularly in ethereal solvents like tetrahydrofuran (THF), lithium enolates do not exist as simple monomeric species.[10] Instead, they self-assemble into complex oligomeric structures, or aggregates, held together by Li-O electrostatic interactions.[10][11] The thermodynamic stability of the system is a function of the equilibrium between these various aggregated forms.

Caption: Enolate Aggregation Equilibrium in Solution.

The Role of Solvent and Additives

The solvent is not a passive medium but an active participant in determining the structure and stability of the enolate.

• Coordinating Solvents (e.g., THF, DME): Ethereal solvents like tetrahydrofuran (THF) and 1,2-dimethoxyethane (DME) stabilize the aggregates by coordinating to the lithium cations. [12]This solvation competes with the inter-enolate Li-O interactions, generally favoring smaller aggregates compared to non-coordinating solvents. [13][14]While both are effective, DME can sometimes deaggregate species to the monomer more effectively than THF. [13][14]* Poorly Coordinating Solvents (e.g., Toluene, MTBE): In non-coordinating or weakly coordinating solvents like methyl tert-butyl ether (MTBE), the enolates have a much higher tendency to aggregate, with tetramers and higher-order species dominating. [13]This has a profound effect on reactivity, as reactions that proceed through the monomeric form can be exceptionally slow in these solvents. [13][14]* Strongly Coordinating Additives (e.g., HMPA): Additives like hexamethylphosphoramide (HMPA) are powerful lithium cation chelators. They can break down larger aggregates into smaller, more reactive species, sometimes even favoring monomeric enolates. [15][16]This dramatically alters the thermodynamic landscape of the solution.

Solvent/Additive	Primary Effect on Aggregation	Dominant Species (Typical)	Reference
Toluene	Minimal Solvation	Hexamers, Tetramers	[11]
MTBE	Poor Solvation	Tetramers (High Aggregation)	[13][14]
THF	Good Coordination	Tetramers	[1][17][18]
DME	Stronger Coordination	Dimers, Tetramers	[1][13]
TMEDA	Strong Chelation	Dimers	[1][19]
HMPA	Very Strong Coordination	Monomers, Dimers	[15][16]
Table 1. Influence of Solvent and Additives on Lithium Enolate Aggregation State.

The Lithium Cation

The choice of lithium as the counterion is deliberate and consequential. The small size and high charge density of the Li⁺ ion lead to strong, highly covalent O-Li bonds. [20]This strong coordination is the driving force behind aggregation. In contrast, larger, "softer" alkali metals like potassium form more ionic bonds, which can favor the formation of the more thermodynamically stable (i.e., more substituted) enolate in systems where regioisomers are possible. [20]For 1-phenylethanone, the tight coordination of lithium is key to the formation of the well-defined aggregate structures that dictate the system's stability.

Experimental Determination of Thermodynamic Stability

Characterizing the complex solution structures of lithium enolates requires a suite of sophisticated analytical techniques. These methods provide the empirical data needed to validate computational models and understand the thermodynamic realities of the system.

NMR Spectroscopy: The Primary Tool

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for elucidating the structure of lithium enolates in solution. [21]

• ⁶Li NMR: As lithium is at the heart of the aggregate, ⁶Li NMR is exceptionally informative. Different aggregation states (dimer, tetramer, mixed aggregate) often give rise to distinct ⁶Li chemical shifts and multiplicities, allowing for their direct observation and quantification. [1][22]* ¹H and ¹³C NMR: Enolate formation leads to characteristic shifts in the proton and carbon spectra, confirming deprotonation. [21]The chemical shifts of the enolate carbons and protons can also be sensitive to the aggregation state.

• Advanced Techniques (e.g., DOSY, NOESY): These can provide further information on the size of the aggregates and the proximity of different atoms within the solvated structure.

The Method of Continuous Variation (Job Plots)

To unambiguously determine the aggregation number (n) of a homo-aggregate (Aₙ), the method of continuous variation (MCV) is the gold standard. [1][22]This involves preparing a series of solutions containing two structurally similar enolates (A and B) where the total concentration is constant, but the mole fraction of each component is varied. By monitoring the relative concentrations of all homo- and hetero-aggregates (Aₙ, Aₙ₋₁B₁, ..., Bₙ) using NMR, a "Job plot" can be constructed. The mole fraction at which the concentration of heteroaggregates is maximized is characteristic of the aggregation number. [1][22][19]

Caption: Experimental Workflow for Method of Continuous Variation (MCV).

Computational Chemistry

In parallel with experimental work, computational methods like Density Functional Theory (DFT) provide invaluable insights into the structures and relative free energies of different aggregates. [17][23]Calculations can model the geometry of monomers, dimers, and tetramers, including their solvation shells, helping to predict which species is thermodynamically most stable under a given set of conditions. [17][12]These theoretical results are most powerful when they are consistent with experimental data. [12]

Experimental Protocols

Protocol 1: Generation of Lithium 1-Phenylethanone Enolate for NMR Analysis Causality: This protocol uses LDA at -78 °C in THF to ensure rapid and complete deprotonation, forming the kinetic enolate population while preventing side reactions. All operations are performed under an inert atmosphere to exclude moisture and oxygen, which would quench the enolate.

• Apparatus Setup: Assemble a Schlenk flask equipped with a magnetic stir bar and a rubber septum. Flame-dry the flask under vacuum and backfill with dry argon or nitrogen.

• Solvent and Reagent Preparation: In the flask, prepare a solution of 1-phenylethanone (1.0 mmol) in anhydrous THF (5 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: While stirring, add a solution of LDA (1.05 mmol, 1.05 equivalents) in THF dropwise via syringe over 5 minutes. A color change (typically to yellow or orange) indicates enolate formation.

• Enolate Formation: Stir the reaction mixture at -78 °C for 30-60 minutes to ensure complete deprotonation.

• NMR Sample Preparation: In a separate, flame-dried NMR tube sealed with a septum, add anhydrous THF-d₈ (approx. 0.5 mL) and cool to -78 °C. Using a cannula, transfer an aliquot of the enolate solution from the Schlenk flask to the pre-cooled NMR tube under a positive pressure of argon.

• Sealing and Analysis: Quickly seal the NMR tube. Acquire NMR spectra at low temperature (e.g., -80 °C) to characterize the enolate and prevent decomposition.

Protocol 2: Equilibration Study to Favor Thermodynamic Aggregates Causality: To study the thermodynamically favored aggregates, the system must be allowed to overcome the kinetic barrier to interconversion. This is typically achieved by gentle warming, which provides the necessary activation energy for aggregates to dissociate and re-form into more stable arrangements. Prolonged stirring ensures the system reaches equilibrium.

• Generation: Prepare the lithium enolate solution at -78 °C as described in Protocol 1.

• Initial Analysis: Take an initial NMR sample (t=0) to characterize the kinetically formed population.

• Equilibration: Slowly warm the remaining solution in the Schlenk flask to a defined temperature (e.g., -40 °C, -20 °C, or 0 °C) and hold for a set period (e.g., 1-4 hours). The optimal temperature and time must be determined empirically to allow for equilibration without significant decomposition.

• Monitoring: Periodically, cool the flask back to -78 °C, take an aliquot for NMR analysis, and then return the flask to the equilibration temperature.

• Final Analysis: Compare the NMR spectra over time. A stable ratio of aggregate signals indicates that thermodynamic equilibrium has been reached.

Conclusion and Synthetic Implications

The thermodynamic stability of lithium 1-phenylethanone intermediates is a complex function dominated by the formation of solution-phase aggregates. The equilibrium between monomers, dimers, and tetramers is dynamically controlled by solvent choice, concentration, and the presence of coordinating additives. While the cubic tetramer is often the most stable species in THF, this can be intentionally manipulated. [1][18] For the practicing chemist, this understanding is not merely academic. The aggregation state is directly linked to reactivity; smaller aggregates are generally more reactive than larger ones. [24][14]By manipulating the reaction conditions to favor a specific aggregate, one can control reaction rates and, in many cases, stereochemical outcomes. The protocols and analytical methods described herein provide a framework for rationally interrogating and controlling these powerful synthetic intermediates, transforming what might be considered an art into a predictive science.

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• Enolates: Preparation, Stability, and Reactions. PSIBERG. [Link]

• Streitwieser, A., et al. (2000). Effect of Solvent on Aggregation and Reactivity of Two Lithium Enolates. ResearchGate. [Link]

• Regioselectivity and Stereoselectivity in the Alkylation of Enol

• Collum, D. B., et al. (2022). Lithiated Oppolzer Enolates: Solution Structures, Mechanism of Alkylation, and Origin of Stereoselectivity. Journal of the American Chemical Society, 144(51), 23456–23471. [Link]

• Kinetic vs. Thermodynamic Enolates. Scribd. [Link]

• Enol

• Stereochemistry of Enolate Alkylation. Scribd. [Link]

• Zimmerman-Traxler Model. Utah State University. [Link]

• Oestreich, M., et al. (2021). Synthesis, isolation and characterization of a stable lithium stannenolate. A keto or an enol tautomer? Chemical Science, 12(43), 14566-14571. [Link]

• Han, F., et al. (2024). Strategies for Enhancing the Stability of Lithium Metal Anodes in Solid-State Electrolytes. Micromachines, 15(4), 453. [Link]

• Lithium enolates Definition. Fiveable. [Link]

• Fedotov, S. S., et al. (2024). Determining the Oxidation Stability of Electrolytes for Lithium-Ion Batteries Using Quantum Chemistry and Molecular Dynamics. Molecules, 29(5), 1143. [Link]

• Lithium Enolates. Reddit. [Link]

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The Electronic Architecture of Lithium 1-Phenylethanone Complexes: Aggregation, Solvation, and Reactivity Dynamics

Executive Summary

In the realm of advanced active pharmaceutical ingredient (API) synthesis, the controlled formation of carbon-carbon bonds is paramount. Lithium 1-phenylethanone complexes—commonly known as the lithium enolates of acetophenone—serve as fundamental nucleophilic building blocks in aldol additions and alkylations. However, treating these species as simple monomeric carbanions leads to critical failures in predicting reaction kinetics and stereochemical outcomes.

As a Senior Application Scientist, I frequently observe that the reactivity of these complexes is entirely dictated by their supramolecular electronic state . The electronic distribution across the enolate system does not exist in a vacuum; it is intimately coupled to its aggregation state (dimers vs. tetramers) and its solvation environment. This whitepaper deconstructs the electronic properties of lithium 1-phenylethanone complexes, providing actionable, field-proven insights and self-validating experimental protocols for characterizing their reactivity profiles.

The Supramolecular Electronic State

The lithium enolate of 1-phenylethanone is characterized by a highly polarized, yet partially covalent, Li–O bond. The negative charge is delocalized across the oxygen, the

-carbon, and conjugated into the phenyl ring. However, to satisfy the coordination sphere of the lithium cation, these enolates almost never exist as monomers in standard ethereal solvents like tetrahydrofuran (THF).

Instead, the electronic demands of the lithium cation drive the formation of complex aggregates. The electron-rich oxygen atoms bridge multiple lithium ions to form a core lattice—typically a cubic

tetramer or a cyclic dimer 1. The specific aggregation state fundamentally alters the Highest Occupied Molecular Orbital (HOMO) energy of the enolate, thereby dictating its nucleophilicity.

The Kinetic Pathway of Aggregation

When 1-phenylethanone is deprotonated by lithium diisopropylamide (LDA), the resulting electronic structure evolves dynamically. Mechanistic studies reveal that the reaction does not immediately yield the thermodynamic tetramer. Instead, it proceeds through a highly reactive mixed enolate-amide dimer, followed by a metastable enolate homodimer, before finally sinking into the stable tetramer 2.

Kinetic pathway of lithium 1-phenylethanone enolate aggregation from mixed dimer to tetramer.

Substituent Effects on Electronic Distribution

The stability of the

tetrameric core relies heavily on the Lewis basicity of the enolate oxygen. By introducing substituents to the phenyl ring of 1-phenylethanone, we can inductively or resonance-modulate this electron density, thereby shifting the aggregation equilibrium.

Electron-donating groups (e.g., p-methoxy) push electron density toward the oxygen, strengthening the Li–O electrostatic interactions and heavily favoring the tetramer. Conversely, electron-withdrawing groups (e.g., p-nitro) delocalize the negative charge deep into the aromatic system. This starves the oxygen of electron density, weakening the cubic lattice and causing the complex to dissociate into lower-order dimers 1.

Quantitative Electronic Profiling

Substituent on 1-Phenylethanone	Hammett Constant ( )	Aggregation State in THF (37 °C)	Electronic Implication on the Li–O Bond
p-Methoxy	-0.27	Tetramer ( )	High electron density on oxygen maximizes Li+ coordination, favoring stable cubic lattices.
None (Native)	0.00	Tetramer ( )	Standard delocalized enolate network; serves as the baseline for reactivity.
p-Fluoro	+0.06	Dimer/Tetramer Eq.	Mild inductive withdrawal slightly reduces O–Li bond strength, allowing observation of metastable dimers.
p-Nitro	+0.78	Dimer ( )	Strong electron withdrawal delocalizes charge away from oxygen, thermodynamically destabilizing tetramers.

Data synthesized from vapor pressure osmometry and NMR studies of substituted acetophenone enolates.

Experimental Protocol: Rapid-Injection NMR (RINMR) for Electronic Profiling

To harness these electronic properties in drug synthesis, one must be able to observe them. Standard NMR at -78 °C is insufficient; at this temperature, the kinetic species rapidly collapse into the thermodynamic tetramer sink.

To map the electronic evolution of the enolate, we utilize Rapid-Injection NMR (RINMR) at -120 °C . This protocol is designed as a self-validating system: by utilizing a fluorine-labeled substrate (4-fluoroacetophenone), we introduce an internal standard that provides a clean, background-free

F NMR handle to track electronic shielding without the signal overlap inherent in H NMR 2.

Step-by-Step Methodology

• Sample Preparation & Internal Validation: Dissolve 4-fluoroacetophenone (0.1 M) in anhydrous THF-

  . The fluorine atom acts as a direct reporter of the electronic density at the -carbon via through-bond conjugation. The THF- provides both the necessary solvation environment to stabilize the lithium cations and the deuterium lock for the spectrometer.

• Base Equilibration: Prepare a solution of recrystallized LDA (0.12 M) in THF-

  within a specialized 10 mm RINMR tube. Cool the probe and the sample strictly to -120 °C. Causality: This extreme cryogenic temperature is required to increase the activation energy barrier of aggregation, artificially extending the half-life of the kinetic dimer.

• Rapid Injection: Using a custom pneumatic injection apparatus integrated into the NMR probe, inject the ketone solution into the LDA solution within a 50-millisecond window.

• Data Acquisition: Immediately acquire interleaved

  F and Li NMR spectra at 0.5-second intervals.

• Kinetic Analysis: Observe the initial

  F signal corresponding to the mixed enolate-amide dimer. Over a period of seconds, watch this signal decay as a new peak emerges—the enolate homodimer. Finally, track the slow, thermodynamically driven shift as the homodimer signal fades into the final tetramer signal.

Electronic Control of Aldol Reactivity

Understanding the electronic state of the lithium enolate is not merely an academic exercise; it directly dictates the success or failure of downstream carbon-carbon bond formations.

In aldol additions, the nucleophilicity of the enolate is governed by the energy of its HOMO. In the stable tetramer, the electron density of the enolate oxygen is tightly bound to three separate lithium cations, significantly lowering the HOMO energy and sterically hindering the approach of an electrophile. Conversely, in the metastable dimer, the oxygen is only coordinated to two lithium cations. The HOMO is higher in energy, and the

-carbon is more electronically accessible 3.

As a result, the enolate dimer reacts with aldehydes approximately 20 times faster than the tetramer at -120 °C. If a synthetic workflow requires the trapping of a sensitive electrophile, the protocol must be designed to inject the electrophile before the kinetic dimer equilibrates into the unreactive tetramer.

Aldol addition reactivity profile comparing the metastable enolate dimer versus stable tetramer.

By mastering the interplay between electronic distribution, substituent effects, and aggregation states, researchers can rationally design highly efficient, stereoselective C-C bond-forming reactions, bypassing the empirical guesswork that often plagues early-stage drug development.

References

• Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Triple Ions and Higher Lithiate Complexes. Journal of the American Chemical Society (2009). 1

• Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone: Rapid-Injection NMR Study of Enolate Formation, Dynamics, and Aldol Reactivity. Journal of the American Chemical Society (2011).2

• Structure and Reactivity of Lithium Enolates. From Pinacolone to Selective C-Alkylations of Peptides. Angewandte Chemie International Edition (1988). 3

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Literature review on the reactivity of lithium 1-phenylethanone

An in-depth technical analysis of the reactivity, structural dynamics, and kinetic behavior of lithium 1-phenylethanone (the lithium enolate of acetophenone). Designed for synthetic chemists, process researchers, and drug development professionals, this guide synthesizes foundational principles with advanced mechanistic insights to optimize carbon-carbon bond-forming workflows.

Executive Summary: The Myth of the "Naked" Enolate

In modern synthetic organic chemistry and active pharmaceutical ingredient (API) development, lithium enolates are indispensable nucleophiles. Historically, the lithium enolate of 1-phenylethanone (acetophenone) was depicted as a simple monomeric species:

. However, advanced spectroscopic techniques have proven that this "naked" enolate is a pedagogical simplification. In reality, lithium enolates exist as complex, solvent-dependent supramolecular assemblies—primarily dimers and tetramers—that dictate both the kinetics and the stereochemical outcomes of their reactions[1].

Understanding the causality between the aggregation state of lithium 1-phenylethanone and its nucleophilic reactivity is critical. This whitepaper deconstructs the structural dynamics of this enolate, provides quantitative kinetic data, and outlines a self-validating experimental protocol for its application in aldol additions and alkylations.

Structural Dynamics and Aggregation States

The formation of the lithium enolate of acetophenone via deprotonation with Lithium Diisopropylamide (LDA) is not a single-step event. In ethereal solvents like tetrahydrofuran (THF), LDA exists predominantly as a solvated dimer.

Through Rapid-Injection NMR (RINMR) studies on highly analogous systems (such as 4-fluoroacetophenone, which serves as a definitive mechanistic proxy due to its

NMR handle), the exact sequence of enolization has been mapped[2]. The deprotonation cascade follows a distinct pathway:

• Mixed Aggregate Formation: The LDA dimer reacts with the ketone to form a transient mixed enolate-amide dimer.

• Homodimerization: This intermediate rapidly reorganizes into a metastable enolate homodimer,

  .

• Tetramerization: The system ultimately equilibrates into a highly stable cubic tetramer,

  , which is the thermodynamic resting state in THF[2].

The reactivity of these aggregates is governed by the Curtin-Hammett principle at higher temperatures, but at cryogenic temperatures (e.g., -120 °C), interconversion is slow enough that the distinct aggregates react directly with electrophiles[3].

Diagram 1: Aggregation dynamics and competing electrophilic addition pathways of lithium enolates.

Kinetics, Reactivity Profiles, and Solvent Effects

The degree of aggregation inversely correlates with nucleophilicity. The tightly bound cubic tetramer buries the electron-rich oxygen atoms and sterically hinders the

-carbon, significantly reducing its reactivity compared to the dimer[4].

In direct aldol additions, the metastable dimer of the acetophenone enolate is approximately 20 times more reactive than the stable tetramer[2]. Furthermore, the reaction of the tetramer with an aldehyde does not require predissociation into a dimer; it reacts directly to form a 3:1 enolate-aldolate mixed aggregate[3].

Solvent and Additive Interventions

To artificially enhance reactivity, chemists manipulate the aggregation state using specific solvents or additives:

• Strongly Coordinating Solvents: Solvents like 1,2-dimethoxyethane (DME) or additives like HMPA and DMPU coordinate strongly to the lithium cation, breaking tetramers into dimers or separated ion pairs, thereby drastically increasing the rate of alkylation.

• Mechanochemical Conditions: Recent advancements have demonstrated that enolate additions can be performed under solvent-free, mechanochemical conditions (e.g., ball milling). Interestingly, while lithium hexamethyldisilazide (LiHMDS) is a stronger base than KOtBu in solution, it can yield lower enolate addition products under mechanochemical conditions due to competing side reactions with the electrophile[5].

Quantitative Data Summary

The following table synthesizes critical thermodynamic and kinetic data governing the acetophenone enolate system.

Parameter	Value / Observation	Analytical Context	Ref
Acetophenone	~24.7	Measured in DMSO	[1]
Relative Reactivity	Dimer is ~20x faster than Tetramer	Aldol addition at -120 °C	[2]
Tetramer Dissociation	seconds	In THF at -120 °C (RINMR)	[3]
Tetramer Reaction	62 seconds	Reaction with benzaldehyde (-120 °C)	[3]
Self-Condensation	~11% Aldol product	LDA deprotonation (THF, -78 °C) without rapid trapping	[6]

Self-Validating Experimental Protocol: Aldol Addition

To ensure reproducibility and scientific integrity, the generation of lithium 1-phenylethanone must be treated as a highly moisture-sensitive, temperature-dependent equilibrium system. The following protocol describes the generation of the enolate and its subsequent trapping with an aldehyde.

Causality Note: Acetophenone only possesses one enolizable position, meaning kinetic vs. thermodynamic regioselectivity is not a factor. However, strictly maintaining -78 °C is mandatory to suppress the enolate's nucleophilic attack on unreacted acetophenone (self-condensation)[6] and to control the aggregation state prior to electrophile addition.

Step-by-Step Methodology

• Reagent Validation (Titration): Prior to use, commercial

  -butyllithium must be titrated (e.g., using -benzylbenzamide or diphenylacetic acid) to determine exact molarity. This prevents the presence of excess unreacted base or unreacted ketone.

• LDA Generation: To a flame-dried Schlenk flask under argon, add anhydrous THF (10 mL/mmol) and freshly distilled diisopropylamine (1.05 equiv). Cool to -78 °C. Add the titrated

  -butyllithium (1.0 equiv) dropwise. Stir for 15 minutes at 0 °C to ensure complete formation of the LDA dimer, then recool to -78 °C.

• Enolization: Add acetophenone (0.95 equiv, slightly substoichiometric to ensure complete consumption and prevent self-aldol condensation) dropwise over 5 minutes. Stir at -78 °C for 30 minutes. Validation: The solution will develop a characteristic pale yellow tint, indicating the formation of the enolate tetramer/dimer equilibrium.

• Electrophile Addition: Add the target aldehyde (1.1 equiv) dropwise neat or as a THF solution. Stir for 1–2 hours at -78 °C. The low temperature ensures that the highly reactive dimer and the tetramer react cleanly without retro-aldol equilibration.

• Quench and Workup: Quench the reaction cold by adding saturated aqueous

  directly to the -78 °C solution. This destroys any unreacted enolate instantly, locking the product profile. Warm to room temperature, extract with ethyl acetate, wash with brine, dry over , and concentrate in vacuo.

Diagram 2: Self-validating workflow for the generation and trapping of lithium 1-phenylethanone.

Conclusion

The reactivity of lithium 1-phenylethanone is a masterclass in supramolecular chemistry. By acknowledging that the active species is a dynamic mixture of metastable dimers and thermodynamic tetramers[2], chemists can rationally design reaction conditions—using specific temperatures, solvents, and additives—to tune the nucleophilicity of the enolate. Moving beyond the oversimplified "naked" enolate model is essential for scaling up complex API syntheses and minimizing byproduct formation.

References

• Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone: Rapid-Injection NMR Study of Enolate Formation, Dynamics, and Aldol Reactivity Journal of the American Chemical Society (ACS) URL:[Link]

• Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone (Supporting Information & Half-Life Data) Journal of the American Chemical Society (ACS) URL:[Link]

• Perspectives on Computational Organic Chemistry (Aggregation equilibrium constants of lithium and cesium enolates) National Institutes of Health (NIH) / PMC URL:[Link]

• An Increased Understanding of Enolate Additions under Mechanochemical Conditions MDPI URL:[Link]

• Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether MDPI URL:[Link]

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• 4. Perspectives on Computational Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether [mdpi.com]

Strategic Metallation of 1-Phenylethanone: Kinetic Enolization vs. Thermodynamic Condensation

Executive Summary

For the synthetic chemist, 1-phenylethanone (acetophenone) presents a deceptive simplicity. Unlike unsymmetrical ketones (e.g., 2-methylcyclohexanone) where "kinetic vs. thermodynamic control" dictates regioselectivity, acetophenone possesses only one enolizable site. Consequently, the dichotomy of control here does not govern where the enolate forms, but rather what species survives.

• Kinetic Control: Yields the monomeric/oligomeric Lithium Enolate , a potent nucleophile ready for trapping (alkylation, acylation).

• Thermodynamic Control: In this specific substrate, thermodynamic equilibration does not yield a more stable enolate isomer; it drives the system toward Self-Condensation (Aldol) , yielding 1,3-diphenyl-2-buten-1-one (Dypnone ) and complex oligomers.

This guide details the rigorous protocols required to maintain kinetic control, the mechanistic underpinnings of aggregation states (based on Collum’s extensive NMR studies), and the failure modes that lead to the thermodynamic sink.

Part 1: The Mechanistic Landscape

The Species at Play

To master this reaction, one must visualize the solution-state structures, not just the stoichiometry.

• Substrate: 1-Phenylethanone (

  ~24.7 in DMSO, ~19 in H2O/DMSO extrapolation).

• Base (Kinetic): Lithium Diisopropylamide (LDA).[1][2] Bulky, non-nucleophilic. (

  of conjugate acid ~36).

• The Kinetic Product: The Lithium Enolate (

  ). In THF, this exists primarily as a cubic tetramer , which must dissociate to dimers or monomers to react with electrophiles.

• The Thermodynamic Sink: Dypnone. Formed when the enolate extracts a proton from unreacted ketone, generating an aldol alkoxide that eliminates water.

Pathway Visualization

The following diagram illustrates the bifurcation between the desired kinetic enolization and the catastrophic thermodynamic condensation.

Figure 1: Reaction pathways for 1-phenylethanone lithiation. Blue paths represent the desired kinetic control; red paths indicate thermodynamic failure (condensation).

Part 2: Kinetic Control Protocol (The Gold Standard)

Objective: Quantitative generation of the lithium enolate with <1% Dypnone formation.

Critical Parameters

Parameter	Specification	Rationale
Solvent	Anhydrous THF	Promotes separation of ion pairs better than Et2O; stabilizes the tetrameric enolate.
Temperature	-78°C (Dry Ice/Acetone)	Suppresses proton transfer rates; prevents nucleophilic attack on the carbonyl.
Base	LDA (freshly prepared)	mismatch (>10 units) ensures irreversible deprotonation.
Addition Mode	Ketone into Base	Crucial. Adding ketone to excess base ensures the ketone concentration is always effectively zero, preventing the enolate from meeting a proton source (unreacted ketone).

Step-by-Step Methodology

Reagents:

• Diisopropylamine (DIPA): Distilled over

  .

• n-Butyllithium (n-BuLi): Titrated prior to use (e.g., using diphenylacetic acid endpoint).

• 1-Phenylethanone: Dried/distilled.

• THF: Distilled from Na/Benzophenone or from a column solvent system.

Protocol:

• LDA Generation (In Situ):

  • Flame-dry a 2-neck round bottom flask (RBF) under Argon flow.

  • Add anhydrous THF (concentration relative to base should be ~0.5 M).

  • Add DIPA (1.1 equivalents relative to ketone).

  • Cool to -78°C (internal probe monitoring is recommended).

  • Add n-BuLi (1.05 equivalents) dropwise over 10 minutes.

  • Wait: Allow to stir at 0°C for 15 minutes to ensure complete deprotonation of amine, then re-cool to -78°C .

• Enolization (The Critical Step):

  • Dilute 1-phenylethanone (1.0 equiv) in THF (1:1 v/v).

  • Slow Addition: Add the ketone solution down the side of the flask into the LDA solution over 15–20 minutes.

  • Note: The solution may turn slightly yellow. A deep orange/red color indicates Dypnone formation (failure).

  • Stir at -78°C for 30–45 minutes. At this stage, the species is the Lithium Enolate Tetramer .

• Trapping (Example: Silylation):

  • Add TMSCl (1.2 equiv) rapidly (kinetic trap) or dropwise.

  • Allow to warm to room temperature only after the electrophile is fully added.

Part 3: Thermodynamic Failure & Competitive Pathways

The "Dypnone" Trap (Self-Condensation)

If the reaction warms to >0°C before trapping, or if the base is insufficient (<1 equiv), the system enters thermodynamic equilibration.

• Mechanism: The enolate acts as a base, deprotonating a molecule of free acetophenone.

• Result: Aldol addition followed by dehydration.[3]

• Indicator: Reaction mixture turns deep red/brown.

• Prevention: Always use a slight excess of base (1.05–1.1 equiv) and inverse addition (Ketone -> Base).

Nucleophilic Attack (1,2-Addition)

Using alkyllithiums (like n-BuLi) directly without DIPA results in competition between:

• Deprotonation (Alpha-lithiation): Desired.

• Nucleophilic Addition: n-BuLi attacks the carbonyl carbon to form a tertiary alkoxide (1-phenyl-1-methylpentanol after workup).

Data Comparison: Base Selection Effects

Base System	Conditions	Major Product	Mechanism
LDA / THF	-78°C	Lithium Enolate (>98%)	Kinetic Deprotonation
n-BuLi / THF	-78°C	Mixture (Enolate + Alcohol)	Competition (Basicity vs. Nucleophilicity)
NaH / THF	Reflux	Dypnone / Polymers	Thermodynamic Equilibration

| LiHMDS | -78°C | Lithium Enolate | Kinetic (Slower kinetics than LDA) |

Part 4: Advanced Insight - Aggregation States

Understanding aggregation is vital for reaction rate optimization. According to Collum et al., the reactivity of the enolate depends on its oligomeric state.

Figure 2: Aggregation equilibrium of acetophenone lithium enolate. While the tetramer is the resting state, reaction often proceeds via the dimer.

• Practical Implication: If reaction rates with an electrophile are sluggish at -78°C, adding a polar cosolvent like HMPA or DMPU breaks the tetramer down to more reactive dimers/monomers, increasing the reaction rate without requiring a temperature increase (which would risk Dypnone formation).

References

• Collum, D. B. , et al. (2009). Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Journal of the American Chemical Society. Link

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 26: Alkylation of Enolates). Link

• Collum, D. B. , et al. (2011). Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone: Rapid-Injection NMR Study. Journal of the American Chemical Society. Link

• House, H. O. (1972). Modern Synthetic Reactions (2nd ed.). Benjamin-Cummings.

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• 2. chegg.com [chegg.com]
• 3. people.chem.ucsb.edu [people.chem.ucsb.edu]

Solubility Profiles of Lithium 1-Phenylethanone in Ethereal Solvents: An In-depth Technical Guide

Introduction: The Duality of Reactivity and Complexity

Lithium enolates are cornerstone intermediates in modern organic synthesis, enabling a vast array of carbon-carbon bond-forming reactions. Among these, lithium 1-phenylethanone (the lithium enolate of acetophenone) serves as a classic example, valued for its utility in aldol additions, alkylations, and acylation reactions. However, to harness its full synthetic potential, a thorough understanding of its behavior in solution is paramount. This is not a trivial matter. Unlike simple inorganic salts, the "solubility" of lithium enolates in ethereal solvents is a complex interplay of dissolution, solvation, and aggregation.[1][2][3][4]

This technical guide moves beyond simplistic solubility values to provide researchers, scientists, and drug development professionals with a deeper understanding of the solution-state behavior of lithium 1-phenylethanone. We will explore the structural nuances of this enolate in common ethereal solvents, detail robust experimental protocols for characterizing its solubility profile, and discuss the critical factors that govern its behavior in solution. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data for this highly reactive and air-sensitive compound.

The Aggregation Phenomenon: Why Simple Solubility is an Illusion

The fundamental challenge in defining the solubility of lithium 1-phenylethanone lies in its propensity to form aggregates in solution.[1][2][4] Rather than existing as a simple monomeric species, it forms dimers, tetramers, and even higher-order structures.[1][4][5] This aggregation is a dynamic equilibrium influenced by several factors, primarily the coordinating ability of the solvent.

• Tetrahydrofuran (THF) and 1,2-Dimethoxyethane (DME): These solvents are strong Lewis bases and effectively coordinate to the lithium cation. In THF and DME, lithium enolates of simple ketones have been shown to exist predominantly as cubic tetramers.[1] The strong solvation of the lithium ions at the corners of the cubic structure contributes to their stability and solubility. At higher concentrations of THF, there is evidence for the presence of dimeric species as well.[6]

• Diethyl Ether (Et2O): As a less polar and sterically more hindered solvent compared to THF, diethyl ether is a weaker coordinating agent. Consequently, lithium enolates in diethyl ether tend to form higher-order aggregates, which can lead to lower solubility.[2][3]

• 2-Methyltetrahydrofuran (2-MeTHF): This solvent, often considered a "greener" alternative to THF, has properties intermediate between THF and diethyl ether.[7] Its Lewis basicity is slightly lower than THF, which may influence the aggregation equilibrium and, therefore, the solubility profile.

This aggregation behavior means that a saturated solution is not a simple equilibrium between the solid enolate and a single dissolved species, but rather a complex equilibrium involving multiple aggregate forms.

Caption: Experimental workflow for gravimetric solubility determination.

Protocol 2: Spectroscopic Determination (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy can be used to determine the concentration of a saturated solution by integrating the signals of the enolate against a known concentration of an internal standard.

Step-by-Step Methodology:

• Prepare a Saturated Solution: Follow Step 1 from the gravimetric protocol.

• Prepare the NMR Sample:

  • In a glovebox, add a precise amount of a non-reactive, soluble internal standard (e.g., ferrocene, which has a sharp singlet in the ¹H NMR spectrum) to a known mass of the clear supernatant of the saturated solution.

  • Transfer this solution to an NMR tube and seal it under an inert atmosphere.

• Acquire NMR Spectrum: Acquire a quantitative ¹H or ¹³C NMR spectrum. Ensure a long relaxation delay (D1) is used to allow for full relaxation of all nuclei, which is crucial for accurate integration.

• Calculation: The concentration of the enolate can be calculated using the following formula:

  Concentration_enolate = ( (Integral_enolate / # of Protons_enolate) / (Integral_standard / # of Protons_standard) ) * Concentration_standard

Protocol 3: Titration

The concentration of the active lithium enolate in a saturated solution can be determined by titration.

Step-by-Step Methodology:

• Prepare a Saturated Solution: Follow Step 1 from the gravimetric protocol.

• Take an Aliquot: Withdraw a precise volume or mass of the clear supernatant using a gas-tight syringe.

• Titration:

  • Add the aliquot to a flask containing a suitable indicator (e.g., N-benzylbenzamide) in an anhydrous, non-reactive solvent. [8] * Titrate the solution with a standardized solution of a protic acid (e.g., sec-butanol in toluene) until a persistent color change is observed.

• Calculation: The molarity of the lithium enolate in the saturated solution can be calculated based on the volume of titrant used and its known concentration.

Conclusion

References

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• Collum, D. B., et al. (2014). Method of Continuous Variation: Characterization of Alkali Metal Enolates Using 1H and 19F NMR Spectroscopies. Journal of the American Chemical Society, 136(26), 9363-9370. [Link]

• Mohammed Ali, S. (n.d.). Determination of Solubility by Gravimetric Method. Mustaqbal University College. [Link]

• Collum, D. B., et al. (2018). Lithiated Oppolzer Enolates: Solution Structures, Mechanism of Alkylation, and Origin of Stereoselectivity. Journal of the American Chemical Society, 140(42), 13831-13845. [Link]

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• Schwindeman, J. A., Woltermann, C. J., & Letchford, R. J. (2020). Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides, and Lithium Alkoxides. Organic Process Research & Development, 24(6), 930-959. [Link]

• Streitwieser, A., et al. (2000). Effect of Solvent on Aggregation and Reactivity of Two Lithium Enolates. Organic Letters, 2(24), 3749-3751. [Link]

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• Reich, H. J., et al. (2007). Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Triple Ions and Higher Lithiate Complexes. Journal of the American Chemical Society, 129(37), 11414-11427. [Link]

• Smith, R. C., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduates. Journal of Chemical Education, 99(7), 2636-2642. [Link]

• Harvey, D. (2016). Chapter 8: Gravimetric Methods. In Analytical Chemistry 2.1. [Link]

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• Pan, L., et al. (2001). Evaluation of a Method for High Throughput Solubility Determination using a Multi-wavelength UV Plate Reader. Journal of Pharmaceutical Sciences, 90(4), 521-529. [Link]

• Collum, D. B., et al. (2008). Lithium Enolates Derived from Pyroglutaminol: Mechanism and Stereoselectivity of an Azaaldol Addition. Journal of the American Chemical Society, 130(44), 14713-14721. [Link]

• Fako, E., et al. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Journal of Chemical & Engineering Data, 64(3), 899-901. [Link]

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• Reich, H. J., & Sikorski, W. H. (2011). Mechanistic studies of the lithium enolate of 4-fluoroacetophenone: rapid-injection NMR study of enolate formation, dynamics, and aldol reactivity. Journal of the American Chemical Society, 133(44), 17742-17745. [Link]

• Aycock, D. F. (2007). Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. Organic Process Research & Development, 11(1), 156-159. [Link]

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Crystallographic Analysis of Lithium 1-Phenylethanone Solvates: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of the crystallographic analysis of lithium 1-phenylethanone (acetophenone) enolate solvates. While these organolithium reagents are fundamental in organic synthesis, their structural elucidation presents unique challenges due to their high reactivity and tendency to form complex aggregates. This document details the synthesis, crystallization, and X-ray diffraction analysis of these solvates, offering field-proven insights into the causality behind experimental choices. It serves as a comprehensive resource for researchers, scientists, and drug development professionals seeking to understand and control the solid-state structure and, by extension, the reactivity of these pivotal intermediates.

Introduction: The Significance of Lithium Enolate Structure

Lithium enolates are indispensable tools in modern organic chemistry, facilitating a vast array of carbon-carbon bond-forming reactions.[1][2][3] The reactivity, selectivity, and stereochemical outcome of these reactions are intimately linked to the structure of the lithium enolate in solution.[4] However, the solution-state structure is a dynamic equilibrium of various aggregated and solvated species, including monomers, dimers, tetramers, and even higher-order aggregates.[2][5][6]

Crystallographic analysis provides a precise, atomic-resolution snapshot of the most stable species that can be induced to crystallize from solution. This solid-state structure offers invaluable insights into the fundamental coordination geometries, bonding interactions, and the role of solvent molecules in stabilizing the enolate.[4] For lithium 1-phenylethanone enolates, understanding the interplay between the phenyl-substituted enolate and coordinating solvents is crucial for predicting and controlling their synthetic utility.

While solution-state studies, primarily using multinuclear NMR spectroscopy, suggest that the lithium enolate of acetophenone exists predominantly as a tetramer in ethereal solvents like tetrahydrofuran (THF), detailed crystallographic data for this specific parent enolate remains elusive in publicly accessible databases.[5][7] This guide, therefore, will draw upon the extensive body of crystallographic work on closely related simple ketone enolates to present a representative and instructional framework for the crystallographic analysis of lithium 1-phenylethanone solvates. The principles and methodologies described herein are directly applicable and provide a robust foundation for researchers in this field.

Synthesis and Crystallization: From Solution to Single Crystal

The journey from a solution of a lithium enolate to a diffraction-quality single crystal is a critical and often challenging phase of the structural analysis. The protocols must be meticulously designed to favor the formation of a single, well-ordered crystalline lattice.

Synthesis of Lithium 1-Phenylethanone Enolate

The in situ generation of the lithium enolate of 1-phenylethanone is typically achieved by deprotonation of acetophenone with a strong, non-nucleophilic lithium amide base, most commonly lithium diisopropylamide (LDA).[3] The choice of LDA is predicated on its ability to rapidly and cleanly deprotonate the α-carbon of the ketone at low temperatures, minimizing side reactions.[3]

Experimental Protocol: Synthesis of Lithium 1-Phenylethanone Enolate

Materials:

• 1-Phenylethanone (Acetophenone), freshly distilled

• Diisopropylamine, freshly distilled from CaH₂

• n-Butyllithium (n-BuLi) in hexanes, titrated

• Anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone ketyl

• Anhydrous hexanes, freshly distilled

Procedure:

• LDA Preparation: Under an inert atmosphere (Argon or Nitrogen), a flame-dried Schlenk flask equipped with a magnetic stir bar is charged with anhydrous THF and cooled to -78 °C (dry ice/acetone bath). Diisopropylamine (1.05 equivalents) is added, followed by the slow, dropwise addition of n-BuLi (1.00 equivalent). The solution is stirred at -78 °C for 30 minutes to ensure complete formation of LDA.

• Enolate Formation: In a separate flame-dried Schlenk flask under an inert atmosphere, a solution of 1-phenylethanone (1.00 equivalent) in anhydrous THF is prepared and cooled to -78 °C.

• The freshly prepared LDA solution is then transferred via cannula to the 1-phenylethanone solution at -78 °C. The reaction mixture is stirred for 1 hour at this temperature to ensure complete enolization. The resulting solution contains the lithium 1-phenylethanone enolate.

Crystallization of Lithium Enolate Solvates

The crystallization of highly reactive organolithium compounds is an art as much as a science. The key is to slowly and systematically decrease the solubility of the enolate solvate to encourage the growth of a single, well-ordered crystal. Several techniques can be employed, with slow evaporation and solvent diffusion being the most common.

Causality Behind Crystallization Choices:

• Solvent System: A binary solvent system is often employed. A "good" solvent (e.g., THF) is used to dissolve the enolate, and a "poor" solvent (e.g., hexanes, pentane) is introduced to gradually decrease the solubility. The choice of the poor solvent is critical; it must be miscible with the good solvent but not coordinate to the lithium centers, thus not disrupting the primary solvation shell that will be present in the crystal structure.

• Temperature: Crystallization is typically performed at low temperatures (e.g., -20 °C to 4 °C) to slow down the crystallization process and to maintain the stability of the thermally sensitive enolate.

• Concentration: The initial concentration of the enolate solution is a crucial parameter that must be optimized. A solution that is too concentrated may lead to rapid precipitation of amorphous material, while a solution that is too dilute may not yield crystals.

Experimental Protocol: Crystallization of a THF Solvate

• The freshly prepared solution of lithium 1-phenylethanone enolate in THF is filtered through a cannula fitted with a glass wool plug into a clean, flame-dried crystallization tube.

• The tube is placed inside a larger, sealed chamber containing a vial of a "poor" solvent, such as anhydrous hexanes (vapor diffusion).

• The entire apparatus is stored in a cold, vibration-free environment (e.g., a -20 °C freezer) for several days to weeks.

• Single crystals, if formed, will appear as small, often colorless to pale yellow, polyhedra.

X-ray Crystallographic Analysis: Unveiling the Solid-State Structure

Once a suitable single crystal is obtained, it is carefully mounted on a goniometer head and subjected to X-ray diffraction analysis. Modern diffractometers, equipped with sensitive detectors and low-temperature capabilities, are essential for handling these air- and moisture-sensitive crystals.

Data Collection and Structure Solution

The crystal is cooled to a low temperature (typically 100-150 K) to minimize thermal vibrations and potential degradation. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is collected as the crystal is rotated. The positions and intensities of the diffracted beams are used to determine the unit cell dimensions, space group, and ultimately the arrangement of atoms within the crystal lattice. The resulting electron density map is then interpreted to build a molecular model, which is refined to obtain the final crystal structure.

Interpreting the Crystal Structure of a Representative Lithium Ketone Enolate Solvate

Key Structural Features of a Tetrameric Lithium Enolate THF Solvate:

• Core Structure: The core of the tetramer consists of a distorted cube with alternating lithium and enolate oxygen atoms at the vertices. This Li₄O₄ cubane-like core is a common structural motif for many lithium alkoxides and enolates.[4][5]

• Coordination of Lithium: Each lithium atom is typically four-coordinate. It is bonded to three enolate oxygen atoms within the cubane core and one external THF molecule.

• Enolate Geometry: The enolate moiety itself provides crucial information. The C=C and C-O bond lengths are intermediate between those of a single and double bond, indicating delocalization of the negative charge across the O-C-C system.

• Role of the Phenyl Group: In the case of lithium 1-phenylethanone enolate, the phenyl group would extend from the α-carbon of the enolate. Its orientation relative to the cubane core and neighboring enolate units would be of significant interest, as it could influence crystal packing and potentially the reactivity of the enolate.

Table 1: Representative Crystallographic Data for a Tetrameric Lithium Ketone Enolate THF Solvate

Parameter	Typical Value
Crystal System	Monoclinic or Triclinic
Space Group	P2₁/c or P-1
a (Å)	15 - 20
b (Å)	10 - 15
c (Å)	20 - 25
α (°)	90
β (°)	90 - 100
γ (°)	90
Volume (ų)	4000 - 6000
Z (molecules per unit cell)	4
Li-O (core) bond length (Å)	1.9 - 2.1
Li-O (THF) bond length (Å)	1.9 - 2.0
C=C bond length (Å)	1.35 - 1.40
C-O bond length (Å)	1.30 - 1.35

Note: These are representative values based on known structures of similar lithium enolate tetramers.

Visualizing the Structure and Workflow

Visual representations are essential for understanding the complex three-dimensional arrangements of these solvates and the experimental processes involved in their study.

Caption: Experimental workflow for the crystallographic analysis.

Caption: Schematic of a tetrameric lithium enolate THF solvate.

Conclusion: Bridging Solid-State and Solution Chemistry

The crystallographic analysis of lithium 1-phenylethanone solvates, and lithium enolates in general, is a powerful tool for understanding their fundamental structural properties. While solution dynamics are complex, the solid-state structure provides a crucial reference point, revealing the intrinsic coordination preferences of the enolate and the role of solvent molecules in stabilizing the aggregated species. The insights gained from X-ray crystallography, when combined with solution-state spectroscopic and computational studies, enable a more complete and predictive understanding of the behavior of these vital synthetic intermediates. This knowledge is paramount for the rational design of new synthetic methodologies and the optimization of existing processes in both academic and industrial research.

References

• Reich, H. J., & Kolonko, K. J. (2009). Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Triple Ions and Higher Lithiate Complexes. Journal of the American Chemical Society, 131(32), 11525–11534. [Link]

• Arnett, E. M., & Moe, H. (1991). The first direct calorimetric measurement of the heats of deprotonation of very weak carbon acids in tetrahydrofuran. Lithium enolates of acetophenones. Journal of the American Chemical Society, 113(19), 7288–7294. [Link]

• House, H. O. (1972). Modern Synthetic Reactions (2nd ed.). W. A. Benjamin.

• Jin, K. J., & Collum, D. B. (2015). Solid-State and Solution Structures of Glycinimine-Derived Lithium Enolates. Journal of the American Chemical Society, 137(45), 14446–14455. [Link]

• Reich, H. J. (2010). Structure and Dynamics of α-Aryl Amide and Ketone Enolates: THF, PMDTA, TMTAN, HMPA, and Crypt-Solvated Lithium Enolates, and Comparison with Phosphazenium Analogues. The Journal of Organic Chemistry, 75(18), 6163–6172. [Link]

• Reich, H. J., Sikorski, W. H., & Thompson, J. L. (2011). Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone: Rapid-Injection NMR Study of Enolate Formation, Dynamics, and Aldol Reactivity. Journal of the American Chemical Society, 133(42), 16774–16777. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database (CSD). Retrieved from [Link]

• Seebach, D. (1988). Structure and Reactivity of Lithium Enolates. From Pinacolone to Selective C-Alkylations of Peptides. Angewandte Chemie International Edition in English, 27(12), 1624–1654. [Link]

• Garner, P., & Thomas, R. E. (1995). Preferential crystallization of (±)-pinenyllithium·TMEDA. Acta Crystallographica Section C: Crystal Structure Communications, 51(10), 2059–2062. [Link]

• Mulvey, R. E., Robertson, S. D., & Kennedy, A. R. (2020). Synthesis, Structure, and DFT Analysis of the THF Solvate of 2-Picolyllithium. Chemistry – A European Journal, 26(15), 3291-3295. [Link]

• Lu, E., Davison, N., Hemingway, J. M., & Waddell, P. G. (2024). Lithium, sodium and potassium enolate aggregates and monomers. Dalton Transactions, 53(10), 4719-4728. [Link]

• Henderson, K. W., Dorigo, A. E., Williard, P. G., & Bernstein, P. R. (1996). A Triple Anion Complex Containing Enolate, Amide, and Halide – A New Structural Type in Lithium Chemistry. Angewandte Chemie International Edition in English, 35(12), 1322–1324. [Link]

• Liou, L. R., McNeil, A. J., Ramirez, A., Toombes, G. E. S., Gruver, J. M., & Collum, D. B. (2008). Lithium Enolates of Simple Ketones: Structure Determination Using the Method of Continuous Variation. Journal of the American Chemical Society, 130(13), 4859–4868. [Link]

• Yorodumi. (n.d.). ChemComp-AC0: 1-PHENYLETHANONE. Protein Data Bank Japan (PDBj). Retrieved from [Link]

• Davison, N., Hemingway, J. M., Waddell, P. G., & Lu, E. (2024). Lithium, Sodium and Potassium Enolates Aggregates and Monomers: Syntheses and Structures. Dalton Transactions. [Link]

• Tallmadge, E. H., & Collum, D. B. (2015). Solution Structures of Lithiated Oxazolidinone-Derived Enolates. Journal of the American Chemical Society, 137(40), 13087–13095. [Link]

• Glasser, L. (2016). Crystallographic Information Resources. Journal of Chemical Education, 93(7), 1297–1303. [Link]

• Making Molecules. (2024, July 15). Lithium enolates & enolate equivalents. [Link]

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Protocols & Analytical Methods

Standard Protocol for the Generation of Lithium 1-Phenylethanone (Acetophenone Enolate) via LDA

Introduction and Mechanistic Rationale

The generation of lithium 1-phenylethanone (the lithium enolate of acetophenone) is a cornerstone procedure in organic synthesis and drug development. It serves as the critical nucleophilic intermediate for downstream carbon-carbon bond-forming reactions, including aldol additions,

-alkylations, and transition-metal-catalyzed cross-couplings.

Achieving high yields and preventing side reactions requires strict adherence to kinetic control. This application note details a self-validating, highly reproducible protocol for generating the kinetic enolate using Lithium Diisopropylamide (LDA) [4].

Thermodynamic Causality & Kinetic Control

The successful generation of this enolate relies on a precise interplay of acid-base thermodynamics and steric kinetics:

• Thermodynamic Driving Force: Acetophenone possesses a pKa of approximately 24.7 in DMSO [2] and ~19 in aqueous environments [1]. Diisopropylamine, the conjugate acid of LDA, has a pKa of ~36 [3]. The massive pKa difference (

  pKa > 11) yields an equilibrium constant ( ) of , ensuring an essentially irreversible and quantitative deprotonation.

• Steric Hindrance (Why LDA?): While n-butyllithium (n-BuLi) is a stronger base, it is highly nucleophilic and would undergo 1,2-addition directly into the carbonyl carbon of acetophenone to form a tertiary alkoxide. LDA is utilized because its bulky diisopropyl groups completely block nucleophilic attack, restricting its reactivity strictly to proton abstraction [3].

• Kinetic Control (-78 °C): Acetophenone is an unhindered methyl ketone. If deprotonation occurs slowly or at elevated temperatures, the newly formed enolate can act as a nucleophile and attack unreacted acetophenone, leading to unwanted aldol condensation byproducts. Conducting the reaction at -78 °C suppresses this self-condensation, trapping the enolate kinetically.

• Solvent Coordination: Tetrahydrofuran (THF) is mandatory. It acts as a coordinating solvent that breaks down LDA aggregates and stabilizes the resulting lithium enolate complex through lithium-oxygen coordination.

Quantitative Data Summary

Table 1: Thermodynamic Parameters for Enolate Generation

Compound	Role in Reaction	pKa	Solvent Environment
Acetophenone	Carbon Acid (Substrate)	~24.7	DMSO [2]
Acetophenone	Carbon Acid (Substrate)	~19.0	H₂O [1]
Diisopropylamine	Conjugate Acid (Byproduct)	~36.0	THF [3]
LDA	Non-nucleophilic Base	N/A	THF [4]

Materials and Reagents

• Acetophenone: Anhydrous, freshly distilled to remove water and oxidized impurities.

• Diisopropylamine (DIPA): Distilled over Calcium Hydride (CaH₂) and stored under Argon.

• n-Butyllithium (n-BuLi): Titrated solution in hexanes (typically 1.6 M or 2.5 M). Caution: Highly pyrophoric.

• Tetrahydrofuran (THF): Anhydrous, inhibitor-free, dispensed from a solvent purification system.

• Atmosphere: Ultra-high purity Argon or Nitrogen gas.

Step-by-Step Experimental Protocol

Part A: In Situ Preparation of LDA

Expert Insight: While commercial LDA solutions are available, they degrade over time. In situ generation ensures a precise, high-activity titer.

• System Purging: Flame-dry a Schlenk flask equipped with a magnetic stir bar and a rubber septum. Purge the system with Argon for 3 vacuum/backfill cycles.

• Solvent & Amine Addition: Inject anhydrous THF (e.g., 10 mL per 10 mmol of substrate) and freshly distilled diisopropylamine (1.05 equiv) via a dry syringe.

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 5 minutes to equilibrate.

• Metalation: Slowly inject n-BuLi (1.05 equiv) dropwise via syringe. Aim the needle so the drops run down the cold inner wall of the flask to dissipate the heat of the acid-base reaction.

• Maturation: Remove the flask from the dry ice bath and warm to 0 °C (ice-water bath) for 15–30 minutes. Causality: While n-BuLi reacts rapidly with DIPA at -78 °C, warming to 0 °C ensures 100% conversion to LDA. This prevents any residual trace n-BuLi from acting as a nucleophile in the subsequent step.

Part B: Enolization of Acetophenone

• Recooling: Return the matured LDA solution to the -78 °C dry ice/acetone bath. Stir for 10 minutes.

• Ketone Addition: Dissolve acetophenone (1.00 equiv) in a minimal volume of anhydrous THF (e.g., 2 mL). Inject this solution dropwise into the LDA solution over 10–15 minutes.

• Enolate Formation: Stir the resulting solution at -78 °C for 45–60 minutes. The solution will develop a pale yellow hue, indicating the quantitative formation of lithium 1-phenylethanone.

• Downstream Application: The pre-formed enolate is now ready for the immediate dropwise addition of an electrophile (e.g., alkyl halides, aldehydes, or Weinreb amides).

Analytical Validation (Self-Validating System)

To verify the enolate titer and ensure no aldol condensation has occurred, the system can be analytically validated via silyl trapping.

• Procedure: Quench a 1.0 mL aliquot of the -78 °C enolate solution with an excess of freshly distilled Trimethylsilyl chloride (TMSCl).

• Readout: This rapidly forms the silyl enol ether (1-phenylvinyloxytrimethylsilane). Evaporate the solvent and analyze via ¹H NMR (CDCl₃). The presence of terminal vinylic protons (two doublets around

  4.4 - 4.9 ppm) and the absence of the starting methyl ketone singlet ( 2.6 ppm) confirms quantitative enolization.

Process Visualizations

Fig 1. Step-by-step experimental workflow for the generation of lithium 1-phenylethanone.

Fig 2. Thermodynamic pathway of acetophenone deprotonation by LDA to form the kinetic enolate.

References

• Title: The Keto-Enol Equilibrium Constant and pKa of Acetophenone in Aqueous Solution. Source: Journal of the American Chemical Society (1984). URL: [Link]

• Title: Quantitative structure-property relationship (QSPR) model for predicting acidities of ketones. Source: Journal of Biophysical Chemistry (2012). URL: [Link]

• Title: Lithium diisopropylamide. Source: Wikipedia, The Free Encyclopedia. URL: [Link]

Synthesis of beta-hydroxy ketones via lithium 1-phenylethanone aldol reaction

Application Note & Protocol

Topic: Synthesis of β-Hydroxy Ketones via Lithium Enolate of 1-Phenylethanone

Abstract

The aldol reaction is a foundational carbon-carbon bond-forming reaction in organic synthesis, pivotal for the construction of complex molecular architectures found in natural products and pharmaceuticals. This guide provides a comprehensive overview and a detailed experimental protocol for the synthesis of β-hydroxy ketones through a directed aldol reaction. Specifically, it focuses on the generation of the lithium enolate of 1-phenylethanone (acetophenone) using lithium diisopropylamide (LDA) and its subsequent reaction with an aldehyde electrophile. We will explore the mechanistic underpinnings that govern the reaction's efficiency, including the principles of kinetic enolate formation and the stereochemical rationale provided by the Zimmerman-Traxler model. This document is intended for researchers, scientists, and drug development professionals seeking a robust and reproducible method for synthesizing β-hydroxy ketones.

Scientific & Mechanistic Overview

The Directed Aldol Reaction: Overcoming Selectivity Challenges

Traditional base-catalyzed aldol reactions often suffer from a lack of selectivity, leading to mixtures of self-condensation and crossed-aldol products.[1] The directed aldol reaction circumvents this by employing a two-step strategy:

• Quantitative Enolate Formation: A strong, non-nucleophilic base is used to completely convert one carbonyl partner into its corresponding enolate.[2]

• Electrophile Addition: A second, different carbonyl compound is then introduced, which is attacked by the pre-formed enolate.

This method ensures that only the desired crossed-aldol product is formed. Lithium diisopropylamide (LDA) is the base of choice for this purpose due to its strong basicity (pKa of diisopropylamine is ~36), which ensures rapid and irreversible deprotonation of ketones like acetophenone (pKa ~24.7), and its significant steric bulk, which minimizes nucleophilic attack on the carbonyl carbon.[3]

Kinetic Control: The Rationale for Low Temperatures

The selective formation of a single regioisomer of an enolate from an unsymmetrical ketone is governed by kinetic versus thermodynamic control.[4][5] While acetophenone has only one set of α-protons, the principles of kinetic control are still paramount to the success of the reaction. The reaction is conducted at very low temperatures (typically -78 °C in an aprotic solvent like THF) for several critical reasons:[6][7]

• Irreversibility: At -78 °C, the deprotonation of the ketone by LDA is essentially irreversible, preventing the re-formation of the starting ketone which could lead to self-condensation.[8][9]

• Enolate Stability: Lithium enolates are stable at these low temperatures, preventing decomposition or side reactions.[10]

• Minimizing Side Reactions: Low temperatures suppress the retro-aldol reaction, which is the reverse of the desired addition.[7]

Figure 1. General experimental workflow for the LDA-mediated aldol reaction.

Stereoselectivity and the Zimmerman-Traxler Model

When the α-carbon of the ketone and the carbonyl carbon of the aldehyde are both prochiral, the aldol reaction can create two new stereocenters, leading to diastereomeric products (syn and anti). The stereochemical outcome of aldol reactions involving metal enolates is often rationalized by the Zimmerman-Traxler model, proposed in 1957.[6][11] This model postulates a six-membered, chair-like transition state where the metal cation (Li+) coordinates to both the enolate oxygen and the aldehyde oxygen.[12][13]

The geometry of the enolate (E or Z) and the steric demands of the substituents on the enolate and aldehyde determine the preferred transition state, and thus the diastereoselectivity of the product.[6] Z-enolates typically lead to syn-aldol products, while E-enolates favor anti-aldol products, as this arrangement minimizes unfavorable 1,3-diaxial interactions in the transition state.[11] For the lithium enolate of acetophenone, there is no E/Z isomerism. However, the chair-like transition state still dictates the relative stereochemistry, with the bulky phenyl groups preferentially occupying equatorial positions to minimize steric strain.

Figure 2. The Zimmerman-Traxler model for predicting aldol stereoselectivity.

Experimental Protocol: Synthesis of 3-Hydroxy-1,3-diphenylpropan-1-one

This protocol details the directed aldol reaction between acetophenone and benzaldehyde.

Reaction Scheme:

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
Diisopropylamine	C₆H₁₅N	101.19	1.54 mL	11.0	1.1
n-Butyllithium	C₄H₉Li	64.06	4.4 mL (2.5 M in hexanes)	11.0	1.1
Acetophenone	C₈H₈O	120.15	1.17 mL	10.0	1.0
Benzaldehyde	C₇H₆O	106.12	1.02 mL	10.0	1.0
Tetrahydrofuran (THF)	C₄H₈O	72.11	~70 mL	-	-
Sat. aq. NH₄Cl	NH₄Cl	53.49	~20 mL	-	-
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-	-
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-	-

Safety Precautions:

• n-Butyllithium is pyrophoric and reacts violently with water. Handle under an inert atmosphere (Nitrogen or Argon) using proper syringe techniques.

• LDA is a strong, corrosive base.

• Anhydrous THF can form explosive peroxides. Use freshly distilled solvent from a suitable drying agent (e.g., sodium/benzophenone).

• All glassware must be oven or flame-dried before use to remove all traces of moisture.

Step-by-Step Procedure

Part A: Preparation of LDA Solution (In situ)

• To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, add 40 mL of anhydrous THF and freshly distilled diisopropylamine (1.54 mL, 11.0 mmol).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) dropwise via syringe over 10 minutes. A cloudy white precipitate may form.

• After the addition is complete, stir the solution at -78 °C for 15 minutes, then warm to 0 °C for 15 minutes to ensure complete formation of LDA. Finally, re-cool the solution to -78 °C.

Part B: Enolate Formation and Aldol Addition

• In a separate flame-dried flask, prepare a solution of acetophenone (1.17 mL, 10.0 mmol) in 15 mL of anhydrous THF.

• Slowly add the acetophenone solution dropwise to the freshly prepared LDA solution at -78 °C over 15 minutes. The solution will typically turn yellow or orange, indicating enolate formation. Stir for an additional 30 minutes at -78 °C.

• In another flame-dried flask, prepare a solution of freshly distilled benzaldehyde (1.02 mL, 10.0 mmol) in 15 mL of anhydrous THF.

• Slowly add the benzaldehyde solution dropwise to the lithium enolate solution at -78 °C over 15 minutes.

• Stir the reaction mixture at -78 °C for 2 hours. Monitor the reaction progress by TLC if desired.

Part C: Workup and Purification

• Quench the reaction at -78 °C by the slow, dropwise addition of 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Remove the cold bath and allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and add 50 mL of diethyl ether.

• Separate the layers. Extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the organic solution under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford the pure 3-hydroxy-1,3-diphenylpropan-1-one.[14]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	- Incomplete LDA formation.- Wet reagents or glassware.- Impure benzaldehyde (oxidized to benzoic acid).	- Ensure accurate titration of n-BuLi.- Rigorously dry all glassware and use anhydrous solvents.- Use freshly distilled benzaldehyde.[14]
Formation of Chalcone (Dehydration Product)	- Reaction quenched at too high a temperature.- Workup is too acidic or basic.- Reaction warmed prematurely.	- Maintain -78 °C throughout the addition and stirring.- Use saturated NH₄Cl for a mild quench.- Avoid strong acids or bases during workup.
Self-Condensation of Acetophenone	- Incomplete deprotonation of acetophenone before aldehyde addition.	- Ensure 1.05-1.1 equivalents of LDA are used.- Allow sufficient time for enolate formation (30-60 min at -78 °C) before adding the aldehyde.
Complex Product Mixture	- Reaction temperature too high, allowing for retro-aldol and other side reactions.	- Strictly maintain the reaction temperature at -78 °C or lower.[7]

Conclusion

The directed aldol reaction using pre-formed lithium enolates is a powerful and reliable method for the synthesis of β-hydroxy ketones. By carefully controlling reaction parameters, particularly through the use of a strong, hindered base like LDA and cryogenic temperatures, chemists can achieve high yields of desired crossed-aldol products while minimizing side reactions.[1][2] The protocol provided for the synthesis of 3-hydroxy-1,3-diphenylpropan-1-one serves as a robust template that can be adapted for a wide range of ketone and aldehyde substrates, making it an invaluable tool in the arsenal of the modern synthetic chemist.

References

• Zimmerman, H. E.; Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. Journal of the American Chemical Society. [Link]

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• University of Calgary. Regioselective Enolate Formation and Diastereoselectivity. University of Calgary Chemistry. [Link]

• Wikipedia. Aldol reaction. Wikipedia. [Link]

• Myers, A. G. Research Group. Zimmerman Traxler Model. Harvard University. [Link]

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• Collum, D. B. et al. (2011). Mechanistic studies of the lithium enolate of 4-fluoroacetophenone: rapid-injection NMR study of enolate formation, dynamics, and aldol reactivity. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. Aldol Addition Aldol Reaction. Organic Chemistry Portal. [Link]

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• Google Patents. (2018). CN108017518B - 1,3-Diphenyl-1-propanol and preparation method thereof.

• Royal Society of Chemistry. (2001). Highly stereoselective addition to alkoxy or hydroxy ketones using an α-stannyl ester–stannous chloride system in a chelation-controlled manner. Chemical Communications. [Link]

• JETIR Research Journal. (2024). a review on stereoselectivity in aldol condensation reaction. JETIR Research Journal. [Link]

• ResearchGate. (1993). Diastereoselective reactions of enolates. ResearchGate. [Link]

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• DigitalCommons@USU. Aldol Reactions: E-Enolates and Anti-Selectivity. Utah State University. [Link]

• Making Molecules. (2024). Lithium enolates & enolate equivalents. Making Molecules. [Link]

• National Institutes of Health. (2011). Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones. PubMed Central. [Link]

• Mahrwald, R. (1999). Diastereoselection in Lewis-Acid-Mediated Aldol Additions. Chemical Reviews. [Link]

• Wikidoc. (2012). Aldol reaction. Wikidoc. [Link]

• Chegg.com. (2020). Solved As shown below, the Aldol reaction of acetophenone. Chegg. [Link]

• Canadian Journal of Chemistry. (1988). The aldol condensation of acetophenone with acetone. Canadian Journal of Chemistry. [Link]

• University of Oxford. Enolate Chemistry. University of Oxford. [Link]

• Molecules. (2017). An Increased Understanding of Enolate Additions under Mechanochemical Conditions. MDPI. [Link]

• Khan Academy. (2014). Mixed (crossed) aldol condensation using a lithium enolate. YouTube. [Link]

• SciSpace. (2008). Synthesis of substituted 3-hydroxy flavones for antioxidant and antimicrobial activity. SciSpace. [Link]

• ResearchGate. (2025). Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Triple Ions and Higher Lithiate Complexes. ResearchGate. [Link]

• ResearchGate. (2016). The effect of reaction temperature on the aldol condensation. ResearchGate. [Link]

• Semantic Scholar. (2008). Overriding Felkin control: a general method for highly diastereoselective chelation-controlled additions to alpha-silyloxy aldehydes. Semantic Scholar. [Link]

• Organic Syntheses. (1922). Benzalacetophenone. Organic Syntheses. [Link]

• ResearchGate. (2007). Substrate-Controlled Aldol Reactions from Chiral α-Hydroxy Ketones. ResearchGate. [Link]

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Application Notes and Protocols for the C-alkylation of Lithium 1-Phenylethanone

Introduction

The C-alkylation of carbonyl compounds is a cornerstone of carbon-carbon bond formation in organic synthesis. This application note provides a comprehensive guide to the procedures for the C-alkylation of 1-phenylethanone (acetophenone) via its lithium enolate. We will delve into the mechanistic underpinnings of this transformation, explore the critical parameters that govern its selectivity, and provide detailed, field-proven protocols for its successful execution. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic tool.

The alkylation of ketones is achieved through the formation of a nucleophilic enolate intermediate, which is generated by deprotonating the alpha-carbon (the carbon adjacent to the carbonyl group).[1] This enolate can then react with an electrophile, such as an alkyl halide, in an SN2 reaction to form a new carbon-carbon bond.[2][3][4][5] For a ketone like acetophenone, which has only one type of enolizable proton, the primary challenge lies in achieving selective C-alkylation over the competing O-alkylation and avoiding self-condensation reactions.[6]

Reaction Mechanism and Key Considerations

The overall transformation involves two key steps: the formation of the lithium enolate of 1-phenylethanone and the subsequent nucleophilic attack of the enolate on an alkyl halide.

Enolate Formation: The Role of Lithium Diisopropylamide (LDA)

To achieve efficient and selective C-alkylation, the choice of base is paramount. A strong, non-nucleophilic, and sterically hindered base is required to rapidly and completely deprotonate the α-carbon of the ketone. Lithium diisopropylamide (LDA) is the base of choice for this purpose.[1][7] LDA is a strong base with a pKa of approximately 36, which is more than sufficient to deprotonate a ketone (pKa ≈ 19-20). Its bulky isopropyl groups prevent it from acting as a nucleophile and attacking the electrophilic carbonyl carbon.[8][9]

The formation of the lithium enolate of 1-phenylethanone using LDA is an irreversible acid-base reaction. This is a critical aspect as it prevents the presence of significant concentrations of both the enolate and the starting ketone, which could lead to undesired aldol condensation side reactions.[10]

Diagram: Formation of Lithium 1-Phenylethanone Enolate

Caption: Deprotonation of 1-phenylethanone with LDA to form the lithium enolate.

C-Alkylation vs. O-Alkylation: A Matter of Control

Enolates are ambident nucleophiles, meaning they can react at two different sites: the α-carbon (C-alkylation) and the oxygen atom (O-alkylation).[11][12] Several factors influence the regioselectivity of the alkylation reaction.[6]

• Counterion: The lithium cation (Li⁺) in the lithium enolate coordinates tightly with the oxygen atom. This association reduces the nucleophilicity of the oxygen, thereby favoring C-alkylation.[13]

• Solvent: The use of a non-polar, aprotic solvent such as tetrahydrofuran (THF) is crucial.[13] Polar aprotic solvents can solvate the lithium cation, leading to a "naked" and more reactive oxygen anion, which can increase the amount of O-alkylation.

• Electrophile: "Soft" electrophiles, such as primary alkyl iodides and bromides, preferentially react with the "soft" carbon center of the enolate.[11][13] "Hard" electrophiles, like silyl halides, tend to react at the "hard" oxygen center.[6][12]

• Temperature: Low temperatures, typically -78 °C, are employed to enhance selectivity and minimize side reactions.[2][3][14]

Under the conditions outlined in the protocols below, C-alkylation is the overwhelmingly favored pathway.[12]

Kinetic vs. Thermodynamic Control

For unsymmetrical ketones, the concept of kinetic versus thermodynamic enolate formation is critical for regioselectivity.[14][15] However, for 1-phenylethanone, there is only one set of α-protons, so this consideration is not directly applicable to the initial deprotonation step. Nevertheless, understanding these principles is vital for broader applications.

• Kinetic Control: Favors the formation of the less substituted (and less stable) enolate, which is formed faster due to the deprotonation of the more sterically accessible α-hydrogen. This is achieved using a strong, bulky base like LDA at low temperatures (-78 °C) and short reaction times.[14]

• Thermodynamic Control: Leads to the formation of the more substituted (and more stable) enolate. This is typically achieved using a smaller, weaker base (e.g., NaH or an alkoxide) at higher temperatures and longer reaction times, allowing for equilibration to the most stable enolate.[14]

Detailed Experimental Protocols

Protocol 1: In Situ Preparation of Lithium Diisopropylamide (LDA) Solution (1.0 M in THF)

This protocol describes the in situ preparation of LDA, which is often preferred for small-scale reactions to ensure the reagent's activity.[8]

Materials:

Reagent/Material	Amount	Molar Eq.	Notes
Diisopropylamine	1.54 mL (11.0 mmol)	1.1	Freshly distilled from CaH₂.
Anhydrous Tetrahydrofuran (THF)	10 mL	-	Distilled from sodium/benzophenone ketyl under an inert atmosphere.
n-Butyllithium (n-BuLi)	4.0 mL (10.0 mmol)	1.0	2.5 M solution in hexanes. Titrated prior to use.
Argon or Nitrogen Gas	-	-	For maintaining an inert atmosphere.
Schlenk Flask (50 mL)	1	-	Flame-dried under vacuum.
Magnetic Stirrer and Stir Bar	1	-
Syringes and Needles	-	-	Oven-dried.

Procedure:

• Setup: Assemble a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar and a rubber septum under a positive pressure of argon or nitrogen.

• Reagent Addition: To the flask, add anhydrous THF (10 mL) followed by freshly distilled diisopropylamine (1.54 mL, 11.0 mmol) via syringe.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• n-BuLi Addition: Slowly add n-butyllithium (4.0 mL of a 2.5 M solution in hexanes, 10.0 mmol) dropwise to the stirred solution over 10 minutes. A white precipitate may form.

• Warming and Formation: Remove the cooling bath and allow the solution to warm to 0 °C for 15-20 minutes. The solution should become clear and pale yellow.

• Recooling: Recool the freshly prepared LDA solution to -78 °C before use in the alkylation reaction.

Diagram: Experimental Workflow for C-alkylation

Caption: General workflow for the C-alkylation of 1-phenylethanone.

Protocol 2: C-Alkylation of Lithium 1-Phenylethanone with Methyl Iodide

This protocol details the methylation of 1-phenylethanone, a representative example of C-alkylation.

Materials:

Reagent/Material	Amount	Molar Eq.	Notes
1-Phenylethanone (Acetophenone)	1.20 g (10.0 mmol)	1.0	Freshly distilled.
LDA Solution (from Protocol 1)	11.0 mL (11.0 mmol)	1.1	1.0 M in THF, freshly prepared.
Methyl Iodide (CH₃I)	0.69 mL (11.0 mmol)	1.1	Freshly distilled.
Anhydrous Tetrahydrofuran (THF)	20 mL	-	Distilled from sodium/benzophenone ketyl under an inert atmosphere.
Saturated Aqueous Ammonium Chloride (NH₄Cl)	20 mL	-
Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc)	~100 mL	-	For extraction.
Saturated Aqueous Sodium Chloride (Brine)	20 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	For drying.

Procedure:

• Enolate Formation:

  • To the freshly prepared LDA solution at -78 °C, add a solution of 1-phenylethanone (1.20 g, 10.0 mmol) in anhydrous THF (10 mL) dropwise over 15 minutes.

  • Stir the resulting solution at -78 °C for 30-60 minutes to ensure complete enolate formation. The solution should be a clear, reddish-brown color.

• Alkylation:

  • To the enolate solution at -78 °C, add freshly distilled methyl iodide (0.69 mL, 11.0 mmol) dropwise.

  • Allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride (20 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 1-phenylpropan-1-one.

Expected Yield: 75-90%

Characterization Data for 1-Phenylpropan-1-one:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.97-7.94 (m, 2H), 7.58-7.54 (m, 1H), 7.48-7.44 (m, 2H), 3.00 (q, J = 7.2 Hz, 2H), 1.23 (t, J = 7.2 Hz, 3H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 200.8, 136.9, 133.0, 128.6, 128.1, 31.8, 8.4.

Troubleshooting and Safety Considerations

• Low Yield: Incomplete enolate formation (use freshly prepared and titrated n-BuLi), side reactions (ensure strictly anhydrous conditions and low temperatures), or inefficient alkylation (use a more reactive alkylating agent like an iodide).

• Multiple Alkylations: Use a slight excess of the enolate relative to the alkylating agent and add the alkylating agent slowly to the enolate solution.

• Safety: n-Butyllithium is a pyrophoric liquid and should be handled with extreme care under an inert atmosphere. Diisopropylamine and methyl iodide are toxic and should be handled in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

The C-alkylation of lithium 1-phenylethanone is a robust and reliable method for the synthesis of α-alkylated ketones. By carefully controlling the reaction conditions, particularly the choice of base, solvent, and temperature, high yields of the desired C-alkylated product can be achieved with excellent selectivity. The protocols provided herein offer a solid foundation for the successful implementation of this important synthetic transformation.

References

• Organic Chemistry Academy. (2023, June 26). Thermodynamic vs Kinetic Enolates. Retrieved from [Link]

• Fiveable. (2025, August 15). Kinetic vs. Thermodynamic Enolates Definition. Retrieved from [Link]

• ChemicalDesk.Com. (2012, February 29). Lithium diisopropylamide (LDA)-Preparation and usage. Retrieved from [Link]

• Fiveable. (2025, August 15). Alkylation of enolates | Organic Chemistry II Class Notes. Retrieved from [Link]

• PharmaXChange.info. (2011, February 25). Chemistry of Enolates - C vs O Alkylation. Retrieved from [Link]

• Wikipedia. (n.d.). Lithium diisopropylamide. Retrieved from [Link]

• Adkins, H., & Cox, F. W. (1938). Dypnone. Organic Syntheses, 18, 39.

• University of Calgary. (n.d.). Kinetic vs. Thermodynamic Enolates. Retrieved from [Link]

• Chemistry Steps. (n.d.). How to Alkylate a Ketone. Retrieved from [Link]

• ResearchGate. (n.d.). Condensation of acetophenone to α,β-unsaturated ketone (dypnone) over solid acid catalysts. Retrieved from [Link]

• Begell House. (2022). SELF-CONDENSATION OF ACETOPHENONE TO DYPNONE: SYNERGISM OF MICROWAVE AND SOLID ACID CATALYSIS. Catalysis in Green Chemistry and Engineering, 5(1).
• Google Patents. (n.d.). US2769842A - Preparation of dypnone.

• ResearchGate. (n.d.). Scheme 2 Mechanism for the synthesis of dypnone via self condensation of ACP. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism and Present Work on C‐Alkylation of Ketone. Retrieved from [Link]

• SciSpace. (2016, April 16). Synthetic applications of Lithium Diisopropylamide (LDA) - A brief review. Retrieved from [Link]

• Slideshare. (n.d.). Presentation on LDA (LITHIUM DI ISOPROPYL AMINE). Retrieved from [Link]

• Chemistry LibreTexts. (2024, January 15). 5.5: Alkylation of Enolate Ions. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Alkylation of Enolates. Retrieved from [Link]

• Imperial College London. (n.d.). Lecture 4 Enolates in Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2022, August 19). Kinetic Versus Thermodynamic Enolates. Retrieved from [Link]

• ACS Publications. (2016, March 24). Why Do Enolate Anions Favor O-Alkylation over C-Alkylation in the Gas Phase? The Roles of Resonance and Inductive Effects in the Gas-Phase SN2 Reaction between the Acetaldehyde Enolate Anion and Methyl Fluoride. The Journal of Organic Chemistry.

• Quora. (2022, January 27). How do you prepare a 1m LDA solution. Retrieved from [Link]

• Scribd. (n.d.). Regioselective Alkylation of Ketones - Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 18.4: Alkylation of Aldehydes and Ketones. Retrieved from [Link]

• Lumen Learning. (n.d.). 9.7. Enolate alkylation | Organic Chemistry 1: An open textbook. Retrieved from [Link]

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• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Chegg.com. (2018, August 1). Solved Ketone X can be prepared from acetophenone by the | Chegg.com. Retrieved from [Link]

• Neuman, R. C. (n.d.). 18: Reactions of Enolate Ions and Enols. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). The Role of Monomer in Alkylation Reactions of the Lithium Enolate of p-Phenylisobutyrophenone in Tetrahydrofuran1. Retrieved from [Link]

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• Making Molecules. (2024, July 15). Lithium enolates & enolate equivalents. Retrieved from [Link]

• DiVA. (n.d.). Design, synthesis, and evaluation of 1-phenylethanol and C2 threitol derivatives as non-pyranose galactose-mimicking inhibitors. Retrieved from [Link]

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• Organic Syntheses. (n.d.). 3'-nitro-1-phenylethanol. Retrieved from [Link]

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• ResearchGate. (n.d.). Preparation of 1-phenylethanol by selective hydrogenation of acetophenone over alumina-supported Co catalysts. Retrieved from [Link]

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Application Note: Precision Enolization of 1-Phenylethanone Using LiHMDS

Executive Summary

This application note details the protocol for the kinetic enolization of 1-phenylethanone (acetophenone) using Lithium Hexamethyldisilazide (LiHMDS). Unlike thermodynamic bases (e.g., alkoxides) that permit equilibration and self-condensation (Aldol), LiHMDS (

in THF) enables quantitative, irreversible deprotonation at low temperatures. This protocol focuses on generating the lithium enolate for subsequent trapping with chlorotrimethylsilane (TMSCl) to form (1-phenylvinyloxy)trimethylsilane, a critical intermediate for Mukaiyama aldol reactions and palladium-catalyzed cross-couplings.

Key Advantages of LiHMDS:

• Steric Bulk: Minimizes nucleophilic attack on the carbonyl carbon.

• Solubility: Excellent solubility in THF and ether compared to LDA.

• Kinetic Control: Rapid deprotonation at -78°C suppresses thermodynamic equilibration.

Mechanistic Basis & Critical Parameters[1]

The Enolization Landscape

1-Phenylethanone is a methyl ketone with a

of approximately 24.7 (DMSO scale) [1]. LiHMDS, with a of ~26 (THF) to ~30 (DMSO), provides sufficient basicity for quantitative deprotonation.

The reaction proceeds via a Cyclic Transition State (Ireland Model) . In THF, LiHMDS exists primarily as a solvated dimer or monomer depending on concentration and temperature [2]. The lithium cation coordinates to the carbonyl oxygen, increasing the acidity of the

-protons. The bulky bis(trimethylsilyl)amide anion then abstracts a proton from the less hindered methyl group.

Note on Stereochemistry: While the enolate of 1-phenylethanone (

) is achiral (the terminal carbon possesses two protons), this protocol establishes the kinetic conditions required to favor the -enolate in substituted analogs (e.g., propiophenone), where the lithium and oxygen are cis in the transition state.

Reaction Pathway Diagram

Figure 1: Kinetic enolization pathway. Note the divergence to Aldol products if temperature control fails.

Experimental Protocol

Reagents & Equipment

• Substrate: 1-Phenylethanone (Acetophenone), >99%, distilled and stored over molecular sieves.

• Base: LiHMDS, 1.0 M solution in THF (commercially available or freshly prepared).

• Solvent: Anhydrous THF (distilled from Na/Benzophenone or from solvent purification system).

• Trapping Agent: Chlorotrimethylsilane (TMSCl), freshly distilled.

• Atmosphere: Argon or Nitrogen (strictly anhydrous).

Stoichiometry Table

Component	Equiv.	MW ( g/mol )	Density (g/mL)	Role
1-Phenylethanone	1.0	120.15	1.03	Substrate
LiHMDS (1.0 M)	1.1 - 1.2	167.33	N/A	Base
TMSCl	1.2 - 1.5	108.64	0.856	Electrophile
THF	N/A	72.11	0.889	Solvent (0.2 - 0.5 M)

Step-by-Step Procedure

Step 1: System Preparation

• Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum under a stream of Argon.

• Allow the flask to cool to room temperature under positive Argon pressure.

Step 2: Base Preparation

• Charge the flask with Anhydrous THF (calculated for ~0.3 M final concentration).

• Add LiHMDS solution (1.1 equiv) via syringe.

• Cool the solution to -78°C using a dry ice/acetone bath. Stir for 10 minutes to ensure thermal equilibrium.

  • Expert Insight: LiHMDS is less prone to aggregation-based precipitation than LDA, but ensuring the solution is homogenous at -78°C is critical before ketone addition.

Step 3: Enolization (The Critical Step)

• Dilute 1-phenylethanone (1.0 equiv) in a minimal amount of anhydrous THF (1:1 v/v).

• Add the ketone solution dropwise along the side of the flask over 10–15 minutes.

  • Why: Rapid addition generates local exotherms, causing the temperature to rise locally above -40°C. This triggers proton transfer between the enolate and unreacted ketone, leading to self-aldol condensation [3].

• Stir the mixture at -78°C for 45–60 minutes.

Step 4: Trapping (Silyl Enol Ether Formation)

• Add TMSCl (1.2 equiv) dropwise to the enolate solution at -78°C.

  • Note: Some protocols suggest adding Et3N as a buffer, but with LiHMDS, the byproduct is LiN(TMS)2, which is non-nucleophilic, making Et3N optional unless the TMSCl contains HCl impurities.

• Allow the reaction to stir at -78°C for 30 minutes, then remove the cooling bath and allow to warm to room temperature over 1 hour.

Step 5: Workup

• Quench the reaction with saturated aqueous NaHCO3 (20 mL).

• Extract with Et2O or Pentane (3 x 20 mL).

  • Tip: Non-polar solvents like pentane are preferred to precipitate lithium salts and avoid extracting polar impurities.

• Wash combined organics with cold brine, dry over Na2SO4, and concentrate in vacuo.

Quality Control & Troubleshooting

Analytical Validation (NMR)

The formation of the silyl enol ether is the standard proxy for successful enolization.

• 1H NMR (CDCl3): Look for the disappearance of the acetyl methyl singlet (

  2.6 ppm) and the appearance of terminal vinyl protons ( ~4.4 and 4.9 ppm) and the TMS group ( 0.2 ppm).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / Recovered Starting Material	Moisture in THF or LiHMDS degradation.	Titrate LiHMDS before use. Ensure strict Schlenk technique.
Complex Mixture (Aldol Products)	Temperature spike during addition.	Slow down addition rate. Use an internal thermometer to ensure T < -70°C.
Yellow/Orange Color Persistence	Conjugated side products (dypnone).	Indicates thermodynamic equilibration. Increase base equivalents (to 1.2) or lower temperature.

Workflow Diagram

Figure 2: Operational workflow for the synthesis of (1-phenylvinyloxy)trimethylsilane.

References

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463. Link

• Collum, D. B. (1993). Isomeric lithium enolates: their formation, structures, and reactivities. Accounts of Chemical Research, 26(5), 227–234. Link

• Reich, H. J. (2023). Kinetic vs Thermodynamic Enolates. University of Wisconsin-Madison Chemistry. Link

• Organic Syntheses. (2018). Photochemical Benzannulation of N-Phosphoryl Ynamides. Org.[1] Synth. 95, 380-397. (Detailed LiHMDS protocol reference). Link

Sources

• 1. reddit.com [reddit.com]

Catalytic and Stoichiometric Applications of Lithium 1-Phenylethanone in Organic Synthesis: A Technical Guide

Introduction: The Dual Role of Lithium 1-Phenylethanone as a Nucleophilic Powerhouse

Lithium 1-phenylethanone, the lithium enolate of acetophenone, is a cornerstone reagent in modern organic synthesis, prized for its potent nucleophilicity and predictable reactivity. While its most prevalent applications involve its use as a stoichiometric reagent to ensure high yields and selectivities in carbon-carbon bond-forming reactions, its role in processes that exhibit catalytic efficiency, such as polymerization, merits a detailed exploration. This guide provides an in-depth analysis of the applications of lithium 1-phenylethanone, clarifying its stoichiometric and quasi-catalytic functions. We will delve into the mechanistic underpinnings of its reactivity, offering field-proven insights and detailed protocols for its application in key synthetic transformations, including directed aldol reactions, conjugate additions, and anionic polymerization.

While true catalytic cycles involving the regeneration of lithium 1-phenylethanone after each product formation are not the conventional mode of its application, its use as an initiator in chain reactions like anionic polymerization represents a form of catalytic efficiency, where a small amount of initiator converts a large quantity of monomer into a polymer. Furthermore, the principles of its reactivity are foundational to understanding base-catalyzed reactions where the enolate is a critical intermediate.

I. Stoichiometric Applications with High Synthetic Economy: The Directed Aldol Reaction

The directed aldol reaction is a classic example of the strategic use of pre-formed lithium enolates to control the outcome of a reaction, preventing self-condensation and directing cross-coupling.[1] In this context, lithium 1-phenylethanone is used in a stoichiometric amount to ensure its complete formation before the introduction of an electrophile, typically an aldehyde or another ketone. This approach, while not catalytic in the traditional sense, offers a high degree of "synthetic economy" by producing the desired product with high precision and minimal side products.

The causality behind this experimental choice lies in the irreversible and quantitative formation of the lithium enolate at low temperatures using a strong, non-nucleophilic base like lithium diisopropylamide (LDA).[1][2] This kinetically controlled deprotonation ensures that the enolate is the only nucleophile present in the reaction mixture, thus preventing unwanted side reactions.

Mechanism of the Directed Aldol Reaction

The reaction proceeds through a well-defined, six-membered chair-like transition state, often referred to as the Zimmerman-Traxler model, which dictates the stereochemical outcome of the reaction. The lithium cation plays a crucial role in chelating the oxygen atoms of the enolate and the electrophile, thereby organizing the transition state.

Caption: Mechanism of the Directed Aldol Reaction.

Experimental Protocol: Directed Aldol Addition of Lithium 1-Phenylethanone to Benzaldehyde

This protocol describes the synthesis of 3-hydroxy-1,3-diphenylpropan-1-one.

Reagents and Equipment

Reagent/Equipment	Purpose
Anhydrous Tetrahydrofuran (THF)	Solvent
Diisopropylamine	Precursor for LDA
n-Butyllithium (n-BuLi)	Base for LDA formation
Acetophenone	Enolate precursor
Benzaldehyde	Electrophile
Saturated aq. NH4Cl	Quenching agent
Diethyl ether, MgSO4	Extraction and drying
Schlenk line or glovebox	Inert atmosphere operations
Magnetic stirrer, stir bar	Agitation
Syringes, needles	Reagent transfer
Round-bottom flasks	Reaction vessels
Low-temperature bath (-78 °C)	Temperature control

Step-by-Step Procedure

• LDA Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N2 or Ar), dissolve diisopropylamine (1.1 eq) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath). Add n-BuLi (1.05 eq) dropwise via syringe. Stir the solution at -78 °C for 15 minutes, then allow it to warm to 0 °C for 15 minutes to ensure complete formation of LDA.

• Enolate Formation: Cool the freshly prepared LDA solution back down to -78 °C. Slowly add a solution of acetophenone (1.0 eq) in anhydrous THF dropwise. Stir the resulting pale yellow solution at -78 °C for 30-45 minutes to ensure complete enolate formation.

• Aldol Addition: To the lithium 1-phenylethanone solution at -78 °C, add benzaldehyde (1.0 eq) dropwise. Stir the reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Quenching and Workup: Quench the reaction at -78 °C by the slow addition of saturated aqueous NH4Cl solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain the crude β-hydroxy ketone.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure aldol product.

II. Conjugate Addition: The Michael Reaction

Lithium 1-phenylethanone can also serve as a potent Michael donor in conjugate addition reactions with α,β-unsaturated carbonyl compounds.[3] Similar to the aldol reaction, this transformation is typically performed stoichiometrically to ensure high conversion and prevent side reactions. The reaction leads to the formation of 1,5-dicarbonyl compounds, which are valuable synthetic intermediates.

General Workflow for Michael Addition

Sources

• 1. Lithium enolates & enolate equivalents — Making Molecules [makingmolecules.com]
• 2. academic.oup.com [academic.oup.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Advanced Protocol: Asymmetric Generation of Chiral Lithium 1-Phenylethanone Enolate Complexes

Abstract & Strategic Overview

The preparation of "chiral lithium 1-phenylethanone derivatives" refers to the generation of supramolecular chiral enolate aggregates . While the lithium enolate of 1-phenylethanone (acetophenone) is itself achiral (planar), its complexation with Chiral Lithium Amides (CLAs) creates a chiral environment essential for enantioselective carbon-carbon bond formation.

This guide details the protocol for generating these Mixed Aggregates using

-symmetric chiral amines (Koga/Simpkins bases). It focuses on the asymmetric deprotonation of prochiral 1-phenylethanone derivatives (e.g., propiophenone) to control enolate geometry and subsequent facial selectivity during electrophilic trapping (aldol/alkylation).

Core Challenges Solved:

• Enolate Geometry Control: Directing the formation of

  -enolates vs. -enolates using steric bulk of the chiral base.

• Aggregate Engineering: Manipulating the "Schlenk equilibrium" to favor reactive mixed dimers over stable tetramers.

• Chiral Memory: Preserving the chiral information within the Li-O-Li-N framework during the reaction.

Theoretical Framework: The Mixed Aggregate Model

The reactivity of lithium enolates is dictated by their aggregation state. In THF, acetophenone enolates exist primarily as cubic tetramers

. These are kinetically slow. The introduction of a Chiral Lithium Amide ( ) disrupts this tetramer, forming a Mixed Aggregate Dimer or Tetramer that serves as the active chiral species.

Mechanism of Chiral Induction

The chiral lithium amide does not merely act as a base; it remains complexed to the resulting enolate, creating a chiral scaffold (scaffolding mechanism).

Figure 1: Pathway for the formation of the reactive Chiral Mixed Aggregate. The supramolecular complex [Enolate-Li-Amide-Li] is the distinct "chiral derivative" responsible for asymmetric induction.

Critical Reagents & Preparation

The Chiral Source: Koga's Base

The most robust chiral source for acetophenone derivatives is Lithium Bis(1-phenylethyl)amide .

• Structure:

  -symmetric.[1][2]

• Role: Acts as both the base for deprotonation and the chiral ligand for the lithium cation.

Substrate Selection

To demonstrate chirality, we utilize Propiophenone (1-phenylpropan-1-one).

• Acetophenone: Yields achiral enolate (useful only if reacting with chiral electrophiles).

• Propiophenone: Yields

  enolates.[3] The chiral base preferentially removes one proton to set the geometry, which dictates the stereochemistry of the final product.

Detailed Protocol: Asymmetric Enolization

Safety Note: Organolithiums are pyrophoric. All steps must be performed under inert atmosphere (Argon/Nitrogen) using anhydrous techniques.

Phase 1: Generation of Chiral Lithium Amide (CLA)

• Setup: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar and rubber septum. Flush with Argon.

• Solvent: Add THF (10 mL) , freshly distilled from sodium/benzophenone.

• Amine Addition: Add (R,R)-Bis(1-phenylethyl)amine (1.1 equiv, 1.1 mmol) via syringe.

• Lithiation: Cool to -78°C (dry ice/acetone bath). Dropwise add n-BuLi (1.1 equiv, 1.1 mmol, 1.6 M in hexanes) .

  • Observation: A slight yellow color may develop.

• Aging: Stir at -78°C for 30 minutes .

  • Why: Ensures complete formation of the lithium amide dimer and scavenging of any free n-BuLi which would cause non-selective background reactions.

Phase 2: Asymmetric Deprotonation (Enolization)

• Substrate Prep: Dissolve Propiophenone (1.0 equiv, 1.0 mmol) in THF (2 mL).

• Addition: Add the ketone solution dropwise to the CLA solution at -78°C over 10 minutes .

  • Rate Control: Slow addition is critical to maintain the local excess of the chiral base.

• Complexation Time: Stir at -78°C for 1-2 hours .

  • Mechanism:[4] This allows the formation of the Mixed Aggregate .[2] Unlike standard LDA deprotonation (instant), chiral aggregates require time to equilibrate to the thermodynamic or specific kinetic state.

Phase 3: Electrophilic Trapping (Validation)

To validate the chirality of the enolate complex, trap with Trimethylsilyl Chloride (TMSCl) or Benzaldehyde .

Option A: TMSCl Trapping (Silyl Enol Ether Isolation)

• Add TMSCl (1.5 equiv) rapidly at -78°C.

• Stir for 30 mins, then warm to Room Temperature (RT).

• Workup: Quench with sat. NaHCO3, extract with Et2O.

• Result: Analysis of the Silyl Enol Ether by NMR will show the

  ratio. The chiral base typically favors the (E)-enolate (>95:5).

Option B: Asymmetric Aldol Reaction (Chiral Product)

• Add Benzaldehyde (1.2 equiv) dropwise at -78°C.

• Stir for 4 hours at -78°C.

• Quench: Add AcOH (5 equiv) in THF at -78°C before warming.

  • Why: Protonation at low temp prevents retro-aldol or equilibration of the aldolate.

• Result: The product (3-hydroxy-2-methyl-1,3-diphenylpropan-1-one) will be chiral.

Data Analysis & Expected Results

The efficiency of the chiral lithium derivative is measured by the Enantiomeric Excess (ee) of the trapped product and the Diastereomeric Ratio (dr) .

Parameter	Standard LDA (Achiral)	Chiral Lithium Amide (Koga Base)
Enolate Geometry	~50:50 to 80:20 (E:Z)	>97:3 (E-selective)
Aldol Product dr	60:40 (syn:anti)	>90:10 (anti-selective)
Aldol Product ee	0% (Racemic)	80 - 95%
Aggregate Type	Homotetramer	Mixed Dimer

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low ee% (<50%)	Temperature fluctuation	Ensure -78°C is maintained strictly. Use a cryocooler if possible.
Low Yield	Incomplete deprotonation	Increase complexation time (up to 4h). Li-Amides are bulkier/slower than LDA.
Racemization	Warming before quench	The mixed aggregate is labile. Quench at -78°C.
Background Reaction	Free n-BuLi remaining	Use a slight excess of amine (1.1 equiv) relative to n-BuLi (1.05 equiv).

References

• Simpkins, N. S. (2013).[5] Asymmetric transformations by deprotonation using chiral lithium amides. ResearchGate. Link

• Collum, D. B. (2011). Mechanistic studies of the lithium enolate of 4-fluoroacetophenone: rapid-injection NMR study of enolate formation, dynamics, and aldol reactivity. Journal of the American Chemical Society.[1][6] Link

• Reich, H. J. (2009). Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Journal of the American Chemical Society.[1][6] Link

• Koga, K. (1986). Enantioselective deprotonation of cyclic ketones with chiral lithium amides. Journal of the American Chemical Society.[1][6] (Foundational reference for Koga Bases).

• University of Birmingham . (2019). Chiral Lithium Amides in Asymmetric Synthesis. University of Surrey Research Portal. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 4. harvest.usask.ca [harvest.usask.ca]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Scalable synthesis of lithium 1-phenylethanone for pharmaceutical intermediates

Executive Summary

This guide details the generation and utilization of lithium 1-phenylethanone (the lithium enolate of acetophenone). While often treated as a trivial textbook reaction, the scale-up of this intermediate for pharmaceutical applications presents specific challenges regarding aggregation states, moisture sensitivity, and temperature control. This note provides two validated protocols: a standard Cryogenic Batch Protocol for early-phase discovery and a Continuous Flow Protocol for Process Development (Phase II/III), which mitigates the safety risks of large-scale organolithium handling and improves energy efficiency.

Scientific Foundation & Mechanism

The Species

Lithium 1-phenylethanone is not isolated as a solid salt in pharmaceutical processing due to its extreme hygroscopicity and base instability. It is generated in situ via deprotonation of acetophenone using a non-nucleophilic strong base, typically Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LiHMDS).

Kinetic vs. Thermodynamic Control

Unlike unsymmetrical ketones where regiospecificity is driven by temperature (kinetic vs. thermodynamic), acetophenone possesses only one set of enolizable protons (

-methyl). However, the rate of deprotonation versus the rate of competing nucleophilic attack (e.g., n-BuLi attacking the carbonyl) or self-condensation (aldolization) dictates the quality of the intermediate.

• Aggregation State: In THF, lithium acetophenone enolate exists primarily as a tetramer or dimer depending on concentration and temperature. This aggregation influences the rate of subsequent reactions (e.g., alkylation or aldol addition).

• Base Selection: LDA is preferred over n-BuLi. n-BuLi is nucleophilic and can attack the carbonyl carbon of acetophenone to form a tertiary alcohol impurity. LDA, being bulky, acts exclusively as a base.

Reaction Pathway Visualization

The following diagram illustrates the generation of the enolate and its subsequent trapping with an electrophile (E+), highlighting the critical transition states.

Critical Process Parameters (CPPs)

Parameter	Batch Requirement	Flow Requirement	Rationale
Temperature	-78°C to -40°C	-20°C to 0°C	Low T in batch prevents self-condensation. Flow allows higher T due to rapid mixing (flash chemistry).
Solvent	Anhydrous THF	THF or 2-MeTHF	Ethers coordinate Li+, breaking down aggregates to reactive dimers/monomers.
Stoichiometry	1.05 - 1.10 equiv LDA	1.10 - 1.20 equiv LDA	Slight excess ensures complete consumption of ketone, preventing aldol self-reaction.
Atmosphere	Nitrogen/Argon	Closed System	Enolates hydrolyze instantly upon exposure to moisture.
Quench	Inverse addition	Inline Quench	Controlled protonation prevents exotherms.

Experimental Protocols

Protocol A: Batch Synthesis (Lab Scale < 10g)

Best for: Initial discovery, medicinal chemistry, and variable electrophile screening.

Reagents:

• Acetophenone (1.0 equiv)

• Diisopropylamine (1.1 equiv)[1]

• n-Butyllithium (1.1 equiv, 2.5M in hexanes)

• Anhydrous THF (0.5 M concentration relative to substrate)

Step-by-Step:

• LDA Preparation: Flame-dry a 3-neck round bottom flask under Argon. Add anhydrous THF and diisopropylamine. Cool to -78°C (dry ice/acetone).

• Base Generation: Add n-BuLi dropwise over 15 minutes. Stir for 30 minutes at 0°C to ensure complete LDA formation, then re-cool to -78°C .

• Enolization: Dissolve acetophenone in a minimal amount of THF. Add this solution dropwise to the LDA via syringe pump or cannula over 20 minutes.

  • Critical: The internal temperature must not rise above -65°C.

• Aging: Stir for 45 minutes at -78°C. The solution will typically turn pale yellow.

• Utilization: Add the electrophile (e.g., benzaldehyde) immediately at -78°C.

• Quench: Pour reaction mixture into saturated NH₄Cl solution.

Protocol B: Continuous Flow Synthesis (Scale Up > 100g)

Best for: Process development, safety management, and maximizing throughput.

Equipment:

• Dual-pump module (e.g., Vapourtec, Syrris, or custom HPLC pumps).

• Chip reactor or coil reactor (PFA tubing).

• Back-pressure regulator (4-8 bar).

Workflow Logic: The flow setup utilizes "Flash Chemistry" principles. By mixing the base and ketone in a micromixer, the deprotonation occurs in milliseconds. The unstable enolate is immediately telescoped into a second mixer with the electrophile, minimizing the time window for decomposition or side reactions.

Step-by-Step:

• System Prep: Flush system with anhydrous THF. Set reactor temperature to -20°C (significantly warmer than batch, saving energy).

• Flow Rates:

  • Stream A (Acetophenone, 1.0 M): 1.0 mL/min.

  • Stream B (LDA, 1.1 M): 1.0 mL/min.

  • Residence Time 1: 20 seconds (sufficient for deprotonation in flow).

• Telescoping: Stream C (Electrophile, 1.0 M) is introduced at Mixer 2.

• Steady State: Discard the first 2 residence volumes (dispersion zone). Collect the steady-state output directly into a quench vessel.

Analytical Quality Control (Self-Validating System)

To verify the quantitative formation of the enolate before committing valuable electrophiles, use the Deuterium Quench Method .

Method:

• Take a 0.5 mL aliquot of the enolate solution (from batch or flow outlet).

• Immediately inject into a vial containing 0.5 mL D₂O (Deuterium Oxide) and shake vigorously.

• Extract with CDCl₃ and analyze via ¹H NMR.

Interpretation:

• Success: Disappearance of the singlet methyl peak (

  2.6 ppm) and appearance of a triplet (or silence if fully deuterated) indicates successful enolization ( incorporation).

• Failure: Retention of the methyl singlet indicates incomplete deprotonation (check LDA quality or moisture ingress).

References

• Flow Chemistry Scale-Up

  • A Simple Scale-up Strategy for Organolithium Chemistry in Flow Mode. (ResearchGate).[2] Validates the use of microreactors for temperature-sensitive lithiations, achieving high productivity at elevated temperatures (-20°C vs -78°C).

• Enolate Structure & Aggregation

  • Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones...[3] (J. Am. Chem. Soc.). Detailed NMR studies on the tetrameric nature of acetophenone enolates in THF.

• Analytical Method (D2O Quench)

  • Guidelines for the Use of Deuterium Oxide (D2O) in 1H NMR. (ResearchGate).[2] confirm protocols for using D2O to identify exchangeable protons and validate enolate formation.

• Process Safety

  • Scaling up API Syntheses. (PharmTech).

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reaction conditions for trapping lithium 1-phenylethanone with electrophiles

Application Note: Precision Trapping of Lithium 1-Phenylethanone Enolates with Electrophiles

Executive Summary

This guide details the generation and subsequent trapping of the lithium enolate of 1-phenylethanone (acetophenone). As a fundamental nucleophile in medicinal chemistry, this species serves as a linchpin for constructing

-hydroxy ketones (via Aldol) and -alkylated aromatic ketones.[1]

While theoretically simple, the reaction is prone to polyalkylation , self-condensation (dypnone formation) , and O-alkylation . This protocol establishes a self-validating workflow to maximize C-selective fidelity and yield, utilizing Lithium Diisopropylamide (LDA) as the kinetic base of choice.[1]

Scientific Foundation & Mechanistic Logic

The Species

The "lithium 1-phenylethanone" species is formally the lithium enolate of acetophenone (

). Unlike aliphatic ketones, the conjugation with the phenyl ring stabilizes the enolate, but also reduces the pKa of the parent ketone (~24.7 in DMSO, ~19 in water), making it susceptible to proton transfer from the starting material if mixing is inefficient.

Aggregation and Reactivity

In THF, lithium enolates exist primarily as tetramers or dimers .[1]

• Tetramers: Stable, less reactive.[1]

• Monomers/Dimers: Highly reactive.[1]

• The Solvent Effect: Polar aprotic cosolvents like HMPA or DMPU coordinate lithium, breaking down aggregates. While this increases reaction rate, it separates the ion pair (

  ), leaving a "naked" oxygen anion.[1] According to Hard-Soft Acid-Base (HSAB) theory, this promotes O-alkylation with hard electrophiles (e.g., silyl chlorides).[1] For C-alkylation , a tight contact ion pair (standard THF conditions) is preferred to shield the oxygen.[1]

Experimental Workflow Logic

The following diagram illustrates the critical decision pathways and mechanistic flow for this protocol.

Figure 1: Decision tree for trapping lithium enolates, highlighting the divergence between C- and O-functionalization based on electrophile hardness and solvent conditions.

Critical Parameters

Parameter	Specification	Rationale
Temperature	-78°C (Dry Ice/Acetone)	Essential to prevent decomposition and suppress proton transfer between product and enolate.[1]
Base Stoichiometry	1.05 – 1.10 equiv	Slight excess ensures complete consumption of ketone, preventing self-aldol condensation.[1]
Concentration	0.1 M – 0.5 M	High concentrations favor aggregation; lower concentrations favor monomeric reactivity but reduce throughput.[1]
Atmosphere	Nitrogen or Argon	Enolates are moisture sensitive; protonation regenerates the ketone instantly.
Solvent	Anhydrous THF	Provides optimal coordination for Li+; avoid diethyl ether (poor solubility of aggregates).[1]

Standardized Protocols

Protocol A: Generation of the Lithium Enolate

This is the foundational step for all subsequent trapping reactions.

Reagents:

• Diisopropylamine (DIPA): Distilled over

  .[1][2]

• n-Butyllithium (n-BuLi): Titrated immediately prior to use (e.g., using diphenylacetic acid endpoint).[1]

• Tetrahydrofuran (THF): Anhydrous, inhibitor-free.[1]

• 1-Phenylethanone (Acetophenone): Purity >99%.[1]

Procedure:

• System Prep: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum. Cool under

  flow.

• LDA Formation: Charge flask with anhydrous THF (10 mL per 1 mmol substrate). Add DIPA (1.1 equiv). Cool to -78°C (dry ice/acetone bath).

• Base Activation: Add n-BuLi (1.1 equiv) dropwise via syringe over 5 minutes.

  • Checkpoint: Allow to stir at 0°C for 15 minutes to ensure complete LDA formation, then re-cool to -78°C.

• Enolization: Add 1-phenylethanone (1.0 equiv) dropwise as a solution in THF (1 mL/mmol) over 10–15 minutes.

  • Critical: Rapid addition creates local high concentrations of ketone, leading to self-condensation (aldol).[1]

• Aging: Stir at -78°C for 30–45 minutes. The solution typically turns a pale yellow.

Protocol B: Trapping with Alkyl Halides (C-Alkylation)

Target:

-alkylated acetophenones.[1]

Reagents:

• Primary Alkyl Halide (e.g., Benzyl bromide, Methyl iodide).[1] Note: Secondary halides often lead to elimination.

Procedure:

• Addition: To the enolate solution (from Protocol A) at -78°C, add the alkyl halide (1.2 equiv) neat or in minimal THF.

  • Note: If using a "hard" electrophile or unreactive halide, add DMPU (2.0 equiv) before the electrophile to accelerate the rate, though this increases O-alkylation risk.

• Reaction: Stir at -78°C for 1 hour.

• Warming: Remove the cooling bath and allow the mixture to warm to room temperature over 2 hours.

  • Why: Alkylation of acetophenone enolates is often slow at -78°C due to aggregation.[1]

• Quench: Pour reaction mixture into saturated aqueous

  .

• Workup: Extract with EtOAc (3x). Wash combined organics with water and brine.[1][3] Dry over

  .[1][3]

Protocol C: Trapping with Aldehydes (Aldol Reaction)

Target:

-hydroxy ketones.[1]

Reagents:

• Aldehyde (e.g., Benzaldehyde).[1][4] Distilled to remove carboxylic acid impurities.[1]

Procedure:

• Addition: Add the aldehyde (1.05 equiv) dropwise to the enolate solution at -78°C.

• Reaction: Stir at -78°C for 30–60 minutes.

  • Critical: Do NOT warm to room temperature before quenching.[1] The retro-aldol reaction is thermodynamically possible upon warming.

• Quench: Quench at -78°C by adding a solution of AcOH in THF (1:1) or saturated

  .[1][3]

• Workup: Warm to room temperature, dilute with water, and extract with

  .

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Polyalkylation (Dialkylation)	Proton transfer between mono-alkylated product and remaining enolate.[1]	Ensure rapid stirring. Use slightly less than 1.0 equiv of alkyl halide. Stop reaction early (lower conversion).[1]
Dypnone (Self-Condensation)	Excess ketone present during enolization; Addition too fast.[1]	Use strictly >1.05 equiv LDA.[1] Add ketone very slowly down the side of the flask.
Low Yield (Aldol)	Retro-aldol upon warming; Wet aldehyde.[1]	Quench at -78°C. Distill aldehyde prior to use.
O-Alkylation (Enol Ether)	"Naked" enolate formed; Hard electrophile used.[1]	Avoid HMPA/DMPU if C-alkylation is desired.[1] Use softer leaving groups (Iodide > Bromide > Tosylate).[1]
Starting Material Recovery	Wet reagents (quenching enolate); Base degradation.[1]	Titrate n-BuLi. Flame-dry glassware. Ensure inert atmosphere.

References

• Reich, H. J. (2023). Organometallic Chemistry: Lithium Enolates. University of Wisconsin-Madison.[1] [Link]

• Gall, M., & House, H. O. (1972).[1][5] The Formation and Alkylation of Specific Enolate Anions from an Unsymmetrical Ketone.[5] Organic Syntheses, 52, 39. [Link]

• Streitwieser, A., et al. (2000).[1] Effect of Solvent on Aggregation and Reactivity of Two Lithium Enolates. Organic Letters, 2(23), 3739–3741.[1][6] [Link]

• Evans, D. A. (2005).[1] Evans pKa Table. Harvard University.[1] [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Effect of solvent on aggregation and reactivity of two lithium enolates(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in lithium 1-phenylethanone alkylation reactions

Welcome to the Process Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this resource specifically for researchers, synthetic chemists, and drug development professionals dealing with the nuanced challenges of α-alkylation in 1-phenylethanone (acetophenone) using lithium enolate intermediates.

This guide moves beyond basic instructions to explore the causality behind reaction failures, providing self-validating protocols to ensure high-yield, reproducible carbon-carbon bond formation.

Part 1: Quantitative Optimization Metrics

Before diving into specific troubleshooting, review this diagnostic matrix. It summarizes the quantitative impact of experimental variables on acetophenone alkylation yields.

Table 1: Quantitative Optimization Metrics for Acetophenone Alkylation

Experimental Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Causality & Yield Impact
Base Selection	NaOEt / NaOH	LDA or LiHMDS	+40-60% Yield. Prevents aldol condensation by ensuring complete, irreversible deprotonation.
Solvent System	DMF / HMPA	THF / DME	>95% C-Alkylation Selectivity. Ethereal solvents maintain tight ion pairs, sterically shielding the oxygen to favor C-attack.
Enolization Temp.	0 °C to RT	-78 °C	Suppresses Byproducts. Low temperatures kinetically freeze the enolate, preventing nucleophilic attack on unreacted ketone.
Electrophile Type	R-OTs / R-Cl	R-I / R-Br	Faster Kinetics. "Softer" leaving groups (iodide) align with the soft α-carbon of the enolate, accelerating C-alkylation.

Part 2: Deep-Dive FAQs & Troubleshooting Guides

Q1: My GC-MS shows significant O-alkylation (enol ether formation) instead of the desired C-alkylation. How do I correct this regioselectivity? The Causality: Lithium enolates are ambient nucleophiles, meaning they can react at either the oxygen or the α-carbon. The regioselectivity is dictated by the aggregation state of the enolate and Hard-Soft Acid-Base (HSAB) principles[1]. In ethereal solvents like Tetrahydrofuran (THF), the lithium cation coordinates strongly with the enolate oxygen, forming tight ion pairs or tetrameric aggregates[2]. This sterically and electronically shields the oxygen, directing the electrophile to the softer α-carbon. If you introduce highly polar aprotic solvents (like HMPA or DMF), the solvent strips the lithium cation away, leaving a "naked" enolate where the higher charge density on the oxygen dictates reactivity, leading to O-alkylation. The Fix:

• Strictly use THF or Dimethoxyethane (DME) as your solvent[2].

• Avoid adding HMPA or DMPU unless absolutely necessary for solubility.

• Switch your alkylating agent to one with a "softer" leaving group (e.g., use methyl iodide instead of methyl tosylate)[1].

Q2: My reaction yield is severely reduced by the self-condensation (aldol reaction) of acetophenone. How do I prevent this? The Causality: Acetophenone is uniquely problematic because the starting ketone is highly electrophilic. If deprotonation is slow or reversible (e.g., using alkoxide bases), the newly formed enolate will immediately attack the unreacted acetophenone in the flask, forming an aldol dimer[3]. The Fix: You must form the "kinetic enolate" quantitatively and rapidly. Use a strong, sterically hindered, non-nucleophilic base like Lithium Diisopropylamide (LDA)[3][4]. The pKa of acetophenone is ~19, while the conjugate acid of LDA is ~36, ensuring an irreversible, 100% complete deprotonation[3]. Always run this deprotonation at -78 °C to suppress the kinetics of the aldol addition[4].

Q3: I am getting a complex mixture of monoalkylated and dialkylated products. How do I restrict the reaction to strict monoalkylation? The Causality: Polyalkylation occurs when the newly formed monoalkylated product undergoes a rapid proton exchange with the unreacted lithium enolate[5]. Because the monoalkylated product is still relatively acidic, an equilibrium is established, creating a mixture of enolates that leads to over-alkylation[5]. The Fix:

• Stoichiometry: Ensure strict stoichiometric control (1.05 eq LDA, 1.00 eq Acetophenone, 1.05 eq Alkyl Halide). Do not use a large excess of the electrophile.

• Addition Rate: Add the electrophile rapidly to the fully pre-formed enolate solution at -78 °C, then allow it to slowly warm to room temperature.

Part 3: Mechanistic & Workflow Visualizations

Caption: Mechanistic divergence of lithium enolates: Aldol condensation vs. C/O-alkylation pathways.

Caption: Step-by-step experimental workflow for the kinetic alkylation of lithium enolates.

Part 4: Validated Experimental Protocol (Self-Validating System)

High-Yield Monoalkylation of Acetophenone

Step 1: Preparation of LDA (In Situ)

• Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Add anhydrous THF (0.5 M relative to ketone) and freshly distilled diisopropylamine (1.10 eq). Cool to 0 °C.

• Dropwise, add n-Butyllithium (1.05 eq, titrated solution in hexanes). Stir for 15 minutes at 0 °C. Self-Validation Checkpoint: The solution should remain pale yellow and clear. Cloudiness indicates moisture contamination.

Step 2: Kinetic Enolization

• Cool the LDA solution to -78 °C using a dry ice/acetone bath.

• Add acetophenone (1.00 eq) dropwise over 5-10 minutes down the side of the flask to pre-cool the drops.

• Stir at -78 °C for 30 minutes to ensure complete enolization. Self-Validation Checkpoint: Withdraw a 0.1 mL aliquot via syringe, quench in a vial containing D2O, and analyze via 1H NMR. The complete disappearance of the acetophenone methyl singlet (~2.6 ppm) and the appearance of a deuterated α-carbon confirms quantitative enolization.

Step 3: Alkylation

• Add the alkyl halide (1.05 eq, e.g., Benzyl Bromide or Methyl Iodide) dropwise at -78 °C.

• Remove the cooling bath and allow the reaction to warm to room temperature over 2-4 hours. Monitor progress via TLC (UV active).

Step 4: Quench and Workup

• Cool the reaction back to 0 °C and quench carefully with saturated aqueous NH4Cl.

• Extract the aqueous layer 3x with Diethyl Ether or Ethyl Acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

References

• Clayden, J., Greeves, N., & Warren, S. Organic Chemistry: Reactions of enolates with aldehydes and ketones.

• Enolate Formation and Reactivity Insights. Scribd. 4

• Reusch, W. Alkylation of Enolate Ions. Michigan State University. 3

• Streitwieser, A. et al. Effect of Solvent on Aggregation and Reactivity of Two Lithium Enolates. ResearchGate. 2

• Enolate Seminar. Macmillan Group, Princeton University. 1

• Caine, D. α-Lithio Aldehydes, α-Lithio Ketones, and Related Compounds. Thieme Connect. 5

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. researchgate.net [researchgate.net]
• 3. LON-CAPA OCHem [s10.lite.msu.edu]
• 4. scribd.com [scribd.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Lithium 1-Phenylethanone Enolate Generation &amp; Troubleshooting

Welcome to the Advanced Reactive Intermediates Support Center. This guide is engineered for drug development professionals and synthetic chemists who are encountering yield-limiting side reactions—specifically self-condensation—during the generation of the lithium enolate of acetophenone (lithium 1-phenylethanone).

By understanding the mechanistic causality of enolization and implementing self-validating protocols, you can completely suppress the formation of unwanted β-hydroxy ketones and dypnone byproducts.

The Causality of Acetophenone Self-Condensation

When acetophenone is treated with a base, the resulting lithium enolate is highly nucleophilic. Self-condensation occurs when the rate of deprotonation is slower than the rate of nucleophilic attack. If unreacted acetophenone (the electrophile) coexists in the reaction flask with the newly formed lithium enolate (the nucleophile), an aldol addition occurs rapidly.

Upon warming or during acidic workup, this β-alkoxy lithium intermediate undergoes dehydration to form dypnone (1,3-diphenyl-2-buten-1-one).

The Mechanistic Imperative: To prevent self-condensation, the reaction must be driven by kinetic control . This requires a strong, sterically hindered, non-nucleophilic base—universally Lithium diisopropylamide (LDA)—to ensure that deprotonation is quantitative and essentially instantaneous at cryogenic temperatures (-78 °C)[1].

Mechanistic divergence between desired enolization and self-condensation pathways.

Diagnostic Troubleshooting & FAQs

Q1: I am using LDA at -78 °C, but LC-MS still shows 15-20% dypnone formation. What is failing?

Root Cause: You are likely experiencing localized depletion of the base due to the order of addition . If you add LDA to the acetophenone (direct addition), the first drops of LDA create enolates in a sea of unreacted acetophenone, triggering immediate self-condensation[2]. Solution: Implement Inverse Addition . You must add the acetophenone dropwise to a stoichiometric excess of LDA. This ensures that every molecule of ketone entering the flask is instantly deprotonated before it can encounter another ketone molecule.

Q2: My crossed-aldol reaction with a non-enolizable aldehyde yields a complex mixture of products.

Root Cause: Equilibration. If the reaction temperature rises above -78 °C during the addition of your electrophile, the lithium enolate can equilibrate, potentially reverting to acetophenone and triggering self-condensation or attacking the product[3]. Solution: Ensure the electrophile is pre-cooled if added in large volumes, and maintain the reaction bath strictly at -78 °C. For highly sensitive substrates, consider transmetalating the lithium enolate to a boron enolate, or trapping it as a silyl enol ether first[4].

Q3: How do I know if my LDA is actually active and my enolate is fully formed before adding my expensive API intermediate?

Root Cause: n-Butyllithium degrades over time, meaning your calculated 1.05 equivalents of LDA might actually be 0.8 equivalents, leaving unreacted ketone. Solution: Use a Self-Validating Trapping Protocol . Before adding your critical electrophile, quench a micro-aliquot of your enolate solution with Trimethylsilyl chloride (TMSCl). Analyze via GC-MS to confirm 100% conversion to 1-phenyl-1-(trimethylsiloxy)ethene.

Quantitative Metrics: Impact of Conditions on Self-Condensation

The following table synthesizes the expected outcomes based on varying thermodynamic and kinetic parameters during acetophenone enolization.

Base System	Temperature	Addition Method	Enolate State	Self-Condensation Rate
NaOH / EtOH	25 °C	Direct	Equilibrium	High (Thermodynamic control)
NaH / THF	0 °C	Direct	Irreversible	Moderate (Slow deprotonation)
LDA / THF	-78 °C	Direct (Base to Ketone)	Kinetic	Low to Moderate (Local depletion)
LDA / THF	-78 °C	Inverse (Ketone to Base)	Kinetic	Trace / None (>98% pure enolate)

Self-Validating Methodology: Kinetic Enolate Generation

To guarantee reproducibility and scientific integrity, follow this validated step-by-step protocol for generating the lithium enolate of acetophenone without self-condensation[5].

Phase 1: Preparation of the Base (LDA)

• Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with dry Argon.

• Add anhydrous Tetrahydrofuran (THF) (e.g., 10 mL per mmol of substrate) to the flask.

• Inject freshly distilled diisopropylamine (1.05 equivalents) via syringe.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add titrated n-Butyllithium in hexanes (1.0 equivalent) dropwise.

• Stir the mixture at -78 °C for 30 minutes to ensure complete formation of LDA.

Phase 2: Inverse Addition of Acetophenone

• In a separate flame-dried vial, dissolve acetophenone (0.95 equivalents) in a minimal volume of anhydrous THF (e.g., 2 mL). Note: The ketone is the limiting reagent to ensure LDA is always in excess.

• Using a syringe pump, add the acetophenone solution dropwise (approx. 1 mL/min) to the LDA solution at -78 °C.

• Allow the highly nucleophilic lithium enolate to mature for 30 minutes at -78 °C.

Phase 3: System Validation & Trapping

• Validation Step: Extract a 0.5 mL aliquot of the reaction mixture and inject it into a sealed vial containing an excess of TMSCl and triethylamine. Run a rapid GC-MS to verify the absence of the acetophenone mass peak (m/z 120) and the presence of the silyl enol ether.

• Once validated, proceed by adding your target electrophile (e.g., an aldehyde for a directed aldol addition) directly to the -78 °C enolate solution[2].

Self-validating workflow for kinetic lithium enolate generation.

References

• Making Molecules - Lithium enolates & enolate equivalents [Link]

• Master Organic Chemistry - Enolates - Formation, Stability, and Simple Reactions [Link]

• Wikipedia - Self-condensation[Link]

• Wikipedia - Aldol reaction[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Aldol reaction - Wikipedia [en.wikipedia.org]
• 4. Lithium enolates & enolate equivalents — Making Molecules [makingmolecules.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Controlling O-alkylation vs C-alkylation in lithium 1-phenylethanone reactions

Subject: Controlling O-alkylation vs. C-alkylation in Lithium 1-Phenylethanone Reactions Reference ID: ESCC-2025-Li-AP Status: Operational

Executive Summary: The Ambident Dilemma

You are working with the lithium enolate of 1-phenylethanone (acetophenone). This species is an ambident nucleophile , possessing two reactive centers: the oxygen (hard nucleophile) and the alpha-carbon (soft nucleophile).[1]

• C-Alkylation: The formation of a C-C bond (ketone retention). This is typically the desired pathway for chain extension.

• O-Alkylation: The formation of a C-O bond (enol ether formation). This is often an undesired side reaction unless specifically targeting silyl enol ethers or vinyl ethers.

The Core Rule: Selectivity is dictated by the nature of the ion pair (Contact Ion Pair vs. Solvent-Separated Ion Pair) and the Hard-Soft Acid-Base (HSAB) character of the electrophile.

Mechanistic Causality (The "Why")

To control the reaction, you must manipulate the coordination sphere of the Lithium cation (

).

The Ion-Pairing Switch

• Contact Ion Pairs (CIP): In non-polar or weakly polar solvents (THF, Ether), the hard

  cation binds tightly to the hard enolate Oxygen.

  • Effect: The Oxygen is sterically shielded and electronically neutralized. The Carbon becomes the only available nucleophilic site.

  • Result:C-Alkylation dominates. [1]

• Solvent-Separated Ion Pairs (SSIP): In the presence of polar aprotic cosolvents (HMPA, DMPU, DMSO) or chelating agents (Crown ethers), the

  is solvated and pulled away from the enolate.

  • Effect: The enolate becomes "naked."[2] The negative charge resides largely on the electronegative Oxygen (the harder center).

  • Result:O-Alkylation increases significantly , especially with hard electrophiles.

Visualizing the Pathway

The following diagram illustrates the decision logic based on solvent and electrophile choices.

Caption: Mechanistic flow showing how solvent polarity and electrophile hardness dictate the regiochemical outcome.

Experimental Protocols

Protocol A: Maximizing C-Alkylation (Target: Ketone)

Use this when building carbon skeletons.

Reagents:

• Base: LDA (Lithium Diisopropylamide) or LiHMDS.[2]

• Solvent: Anhydrous THF (Tetrahydrofuran). Do NOT use HMPA.

• Electrophile: Alkyl Iodide (R-I) or Alkyl Bromide (R-Br).[3]

• Temperature: -78°C to 0°C.[4]

Step-by-Step:

• Enolization: Cool THF solution of base (1.1 equiv) to -78°C. Add acetophenone slowly. Stir for 30-45 mins.

  • Why: Ensures complete formation of the kinetic enolate; low temp prevents self-condensation.

• The Critical Step: Ensure the solution remains in THF alone. The

  is tightly bound to the oxygen (CIP).

• Alkylation: Add the Alkyl Iodide (soft electrophile).

  • Why Iodide? Iodide is a soft leaving group. The transition state is dominated by orbital interactions, favoring the soft Carbon center of the enolate.

• Warm-up: Allow to warm to 0°C or RT slowly.

• Quench: Aqueous

  .

Protocol B: Maximizing O-Alkylation (Target: Enol Ether)

Use this when trapping the enolate as a silyl ether or vinyl ether.

Reagents:

• Base: KHMDS or NaH often work better for O-alkylation, but if stuck with Lithium, use LDA.

• Solvent: THF plus HMPA (Hexamethylphosphoramide) or DMPU (20-25% v/v).

• Electrophile: Alkyl Sulfonate (R-OTs, R-OTf) or Silyl Chloride (TMSCl).

Step-by-Step:

• Enolization: Generate lithium enolate in THF at -78°C.

• The Critical Step: Add HMPA or DMPU (approx 4 equivalents relative to Li).

  • Why: This solvates the

    , breaking the CIP. The Oxygen is now a "naked," hard nucleophile.

• Alkylation: Add Alkyl Triflate/Tosylate or Silyl Chloride .

  • Why: These are hard electrophiles with high positive charge density. They naturally pair with the hard Oxygen anion (Electrostatic control).

Troubleshooting & FAQs

Data Summary: Factors Influencing Ratio

Variable	Condition for C-Alkylation	Condition for O-Alkylation
Cation	(Small, hard, tight binding)	or (Large, loose binding)
Solvent	THF, Ether, Toluene	DMF, DMSO, HMPA, DMPU
Leaving Group	Iodide ( ), Bromide ( )	Triflate ( ), Tosylate ( ), Sulfate
Additives	None	12-Crown-4 (specific for Li), Cryptands

Common Issues

Q1: I am using Methyl Iodide in THF, but I still see 10-15% O-alkylation. How do I eliminate it?

• Diagnosis: Methyl Iodide is extremely reactive and small; while soft, it can still attack the Oxygen if the concentration is high or temp is uncontrolled.

• Fix: Ensure strict temperature control (-78°C). Switch to a slightly less reactive alkylating agent if possible, or ensure your THF is strictly anhydrous. Trace water can act like a polar cosolvent.

Q2: I am trying to C-alkylate with a secondary halide (e.g., Isopropyl iodide) and getting very low yields.

• Diagnosis: Secondary halides are prone to E2 elimination when reacting with strong bases/nucleophiles like enolates.

• Fix: This is not a C vs O issue; it is a Substitution vs Elimination issue.

  • Solution: Add HMPA/DMPU. While this usually promotes O-alkylation, it also drastically increases the nucleophilicity of the enolate, potentially favoring

    over E2. However, you must accept a higher risk of O-alkylation.

Q3: Why do silyl chlorides (TMSCl) almost always give O-alkylation, even in THF?

• Reason: Silicon is extremely "oxophilic" (Fluorine and Oxygen bind very strongly to Si). The Si-O bond strength (approx 110 kcal/mol) drives the reaction thermodynamically. The transition state for Si-O formation is significantly lower in energy than Si-C, regardless of solvent.

Q4: I see "Polyalkylation" (double addition). How do I stop this?

• Diagnosis: The product (alkylated ketone) is more acidic than the starting material or proton exchange is occurring faster than alkylation.

• Fix:

  • Use Inverse Addition : Add the enolate solution into a solution of the alkyl halide. This ensures the enolate never sees the alkylated product.

  • Use >1 equivalent of base (e.g., 1.05 eq) to ensure no free ketone remains to act as a proton shuttle.

References

• House, H. O. (1972). Modern Synthetic Reactions. W. A. Benjamin. (Classic text detailing enolate regiochemistry and solvent effects).[2][5][6]

• Jackman, L. M., & Lange, B. C. (1977). Structure of Lithium Enolates and Phenolates in Solution. Tetrahedron, 33(21), 2737–2769. Link (Foundational work on Li-enolate aggregation).

• Reich, H. J. (n.d.). Bordwell pKa Table and Enolate Chemistry Data. University of Wisconsin-Madison. Link (Authoritative database on pKa and solvation effects).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part B: Reactions and Synthesis (5th ed.). Springer.

• Caine, D. (1973). Alkylation and Related Reactions of Ketones and Aldehydes via Metal Enolates.[1][7][8][9] Organic Reactions, 23, 1-258. Link

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. fiveable.me [fiveable.me]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. publish.uwo.ca [publish.uwo.ca]

Advanced Synthesis Support Center: Enolate Handling &amp; Troubleshooting

Knowledge Base Article: Preventing Decomposition of Lithium 1-Phenylethanone During Workup Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Welcome to the Advanced Synthesis Support Center. This technical guide addresses a critical bottleneck in carbanion chemistry: the degradation of highly reactive lithium enolates—specifically lithium 1-phenylethanone (the lithium enolate of acetophenone)—during aqueous workup.

Mechanistic Causality: Why Does Decomposition Occur?

The generation of the lithium enolate of acetophenone is typically achieved by deprotonation with lithium diisopropylamide (LDA) at −78 °C 1. While stable at cryogenic temperatures under inert atmospheres, this enolate is highly susceptible to degradation during standard aqueous quenching.

When water is added directly to the enolate solution, protonation occurs unevenly. This creates a transient micro-environment where unreacted lithium enolate and newly formed acetophenone coexist. Because acetophenone is highly electrophilic, the remaining enolate rapidly attacks it. This base-catalyzed self-aldol condensation forms 3-hydroxy-1,3-diphenylbutan-1-one, which subsequently dehydrates upon warming to form dypnone (1,3-diphenyl-2-buten-1-one). Aldol adducts and reactive enolates are particularly sensitive to destruction during workup, often requiring optimized quenching strategies such as specific pH buffers or controlled acid quenches to suppress deacylation and retro-aldol pathways 2.

Pathway Visualization

Workflow outcomes for lithium 1-phenylethanone based on quenching strategies.

Quantitative Comparison of Workup Strategies

To prevent decomposition, researchers must choose a workup strategy that outpaces the kinetics of the self-aldol reaction.

Quench / Workup Strategy	Reagents Used	Temperature Profile	Primary Mechanistic Outcome	Typical Yield of Desired Product
Standard Aqueous Quench	H₂O added to Enolate	-78 °C → RT	Self-aldol condensation & dehydration	< 40% (High Dypnone impurity)
Reverse Quench	Enolate added to NH₄Cl(aq)	-78 °C → 0 °C	Instantaneous protonation	> 90% (Clean Acetophenone)
In-Situ Trapping	TMSCl added to Enolate	-78 °C → RT	Electrophilic silylation	> 95% (Silyl Enol Ether)
Acidic Quench	HCl(aq) added to Enolate	-78 °C → RT	Protonation + Acid-catalyzed dehydration	Variable (50-70%)

Self-Validating Experimental Protocol: In-Situ Trapping

If the goal is to utilize the enolate for subsequent reactions without risking decomposition during isolation, the most robust method is to trap it as a stable silyl enol ether.

Objective: Generate lithium 1-phenylethanone and trap it to completely bypass aqueous decomposition pathways. Causality: Trapping the enolate with a hard electrophile (Silicon) is kinetically faster than C-alkylation or aldol addition, freezing the enolate geometry and preventing self-condensation during subsequent aqueous washing.

Step 1: Base Generation

• Add anhydrous THF (10 mL) and diisopropylamine (1.1 mmol) to a flame-dried Schlenk flask under an argon atmosphere. Cool the flask to -78 °C.

• Dropwise add n-BuLi (1.05 mmol, 2.5 M in hexanes). Stir for 15 minutes to ensure complete formation of LDA.

Step 2: Enolization

• Slowly add acetophenone (1.0 mmol) dropwise down the side of the flask.

• Stir at -78 °C for 30 minutes to ensure complete kinetic deprotonation [[1]]().

Step 3: In-Situ Trapping (The Critical Step)

• Add freshly distilled trimethylsilyl chloride (TMSCl, 1.2 mmol) directly to the -78 °C solution.

• Causality: Adding TMSCl at cryogenic temperatures ensures the electrophile is uniformly distributed before it reacts, preventing localized heating and side reactions.

• Allow the reaction to slowly warm to room temperature over 1 hour.

Step 4: Self-Validation & Workup

• Validation Check: Spot the crude mixture on a TLC plate (Hexanes/EtOAc 9:1). The disappearance of the UV-active acetophenone spot (lower Rf) and the appearance of a highly non-polar spot (higher Rf) confirms successful trapping without aldol byproducts.

• Partition the mixture between pentane and cold saturated NaHCO₃. Extract the aqueous layer with pentane.

• Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure to yield the pure silyl enol ether.

Troubleshooting FAQs

Q: Why does my lithium 1-phenylethanone solution turn dark orange and yield a complex mixture after a standard water quench? A: This is a classic symptom of self-aldol condensation. When you add water directly to the enolate, the first drops protonate a fraction of the enolate back into acetophenone. The remaining, highly reactive lithium enolate immediately attacks this newly formed acetophenone. This base-catalyzed dimerization forms 3-hydroxy-1,3-diphenylbutan-1-one, which rapidly dehydrates to dypnone (an orange/yellow conjugated enone).

Q: Can I just use a stronger acid to quench the reaction faster? A: While strong acids (like concentrated HCl) can suppress deacylation and instantly protonate the enolate, they also catalyze the dehydration of any trace aldol adducts formed, complicating the mixture 2. A buffered reverse quench (adding the enolate via cannula to a large volume of vigorously stirred saturated NH₄Cl) is physically superior because it keeps the local concentration of the enolate near zero, preventing it from acting as a nucleophile.

Q: How critical is temperature control during the quench? A: Absolutely critical. Maintaining the reaction at -78 °C and utilizing a saturated aqueous NH₄Cl solution provides a mild quench to protonate the alkoxide product without promoting dehydration or enolate decomposition 3. Allowing the enolate to warm up before the quench introduces kinetic energy that heavily favors the retro-aldol and self-condensation pathways.

References

1.[2]2 - PMC 2.[3]3 - Benchchem 3.[1]1 - PMC

Sources

• 1. Chemoselective Intermolecular Cross-Enolate-Type Coupling of Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Strategies for quenching lithium 1-phenylethanone reactions effectively

Ticket Category: Organometallic Reagents & Intermediates Subject: Strategies for quenching lithium 1-phenylethanone (Acetophenone Lithium Enolate) Status: Active Guide[1]

Scope & Definition

User Note: The term "lithium 1-phenylethanone" typically refers to the lithium enolate of acetophenone (generated via LDA, LiHMDS, or similar bases). This intermediate is a nucleophilic species used for aldol reactions, alkylations, and silyl trapping.[1]

• Target Species:

  -lithioacetophenone (Enolate)[1]

• Critical Failure Mode: Self-condensation to form Dypnone (1,3-diphenyl-2-buten-1-one).[1]

• Safety Level: High (Pyrophoric reagents, moisture sensitivity).[1]

The Critical Quench: Preventing "The Yellow Death"

The most common support ticket regarding this reaction involves the crude product turning into a viscous yellow/orange oil instead of a clean ketone or functionalized product. This is almost exclusively due to Dypnone formation caused by improper quenching.[1]

The Mechanism of Failure

When you quench a lithium enolate, you are protonating it back to acetophenone (or its derivative). If you perform a Direct Quench (adding acid to the reaction flask), you create a "zone of mixing" where the pH is neutral. In this zone, you have both Enolate (nucleophile) and Regenerated Ketone (electrophile) co-existing.[1]

[1]

Standard Operating Procedure (SOP): The Inverse Quench

To avoid side reactions, you must ensure the enolate never encounters the ketone.

Protocol:

• Prepare Quench Buffer: In a separate large Erlenmeyer flask, prepare a vigorously stirred solution of saturated aqueous Ammonium Chloride (

  ) or dilute Acetic Acid ( ) in THF.

• Transfer: Cannulate or pour (if safe) the cold reaction mixture into the quenching solution.

  • Why? The reaction mixture hits a vast excess of acid immediately. The enolate is protonated instantly. At no point does the enolate exist alongside the ketone.

• Temperature: Maintain the quench buffer at

  to minimize thermal decomposition during the transfer.

Troubleshooting Guide (FAQ)

Issue #1: "My product is a mixture of C-alkylated and O-alkylated species."

Diagnosis: Lithium enolates are ambident nucleophiles.[1] While Lithium binds tightly to Oxygen (favoring C-alkylation via a closed transition state), the presence of polar cosolvents (HMPA, DMPU) or "naked" enolates can promote O-alkylation.[1]

Resolution:

• Solvent Control: Ensure the solvent is non-polar (Ether/THF). Avoid HMPA unless necessary for reactivity.[1]

• Temperature: Keep the alkylation step at

  . Warming promotes O-alkylation due to the higher activation energy of C-alkylation being overcome.[1]

Issue #2: "I see a significant amount of 'Dypnone' (1,3-diphenyl-2-buten-1-one) in my NMR."

Diagnosis: This is the classic self-condensation dimer.[1] Corrective Actions:

• Switch to Inverse Quench (See SOP above).

• Check Base Stoichiometry: Ensure you used a slight excess of base (

  eq) during enolization.[1] If residual ketone remains before the quench, it will react with the enolate during the reaction phase.

• Avoid HCl: Do not use strong mineral acids (HCl,

  ) for the quench.[1] They catalyze the dehydration of the aldol adduct into Dypnone. Use .[1]

Issue #3: "The reaction froze solid at ."

Diagnosis: Acetophenone enolates can form higher-order aggregates (tetramers/hexamers) that are less soluble in pure ether or hexane.[1] Resolution:

• Solvent Switch: Use THF (Tetrahydrofuran) or a THF/Hexane mixture.[1] THF coordinates Lithium, breaking up aggregates and maintaining solubility.[1]

Decision Logic: Quenching Workflow

The following diagram illustrates the decision process for terminating the reaction to maximize yield and purity.

Figure 1: Decision tree highlighting the mechanistic divergence between Direct and Inverse quenching for acetophenone enolates.

Comparative Data: Quenching Agents

Select the appropriate quenching agent based on your downstream needs.

Agent	Formula	pH (Approx)	Risk of Dypnone	Recommended Use Case
Ammonium Chloride	(sat.[1] aq.)	~4.5 - 5.0	Low	Standard. Best general-purpose quench.[1]
Acetic Acid	(in THF)	~2.5 - 3.0	Very Low	Use if anhydrous quench is required initially.[1]
Hydrochloric Acid	(1M)	< 1.0	High	Avoid. Strong acid catalyzes aldol dehydration.[1]
Sodium Bicarbonate		~8.5	Medium	Too basic; may not fully quench or may allow equilibration.[1]
Trimethylsilyl Chloride		N/A	None	Traps enolate as Silyl Enol Ether (stable intermediate).[1][2]

References

• Organic Syntheses. "3-Hydroxy-3-methyl-1-phenyl-1-butanone." Org.[1][3] Synth.1987 , 65,[1][3] 6. (Demonstrates silyl enol ether trapping and aldol chemistry of acetophenone).

  • [Link]

• Reich, H. J. "Tech Note: Workup of Lithium Enolates." University of Wisconsin-Madison (Reich Collection).

  • [Link]

• Frontier, A. "Workup Tricks & Troubleshooting." Not Voodoo (University of Rochester).[1] (Practical guide for inverse quenching and emulsion handling).

  • [Link]

• Yadav, G. D., & Geo, G. "Self-condensation of acetophenone to dypnone."[1] Ind.[1][2][3][4][5] Eng. Chem. Res.2013 .[1] (Mechanistic insight into the acid-catalyzed formation of the Dypnone impurity).

  • [Link][1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Lithium enolates & enolate equivalents — Making Molecules [makingmolecules.com]
• 3. orgsyn.org [orgsyn.org]
• 4. youtube.com [youtube.com]
• 5. orgsyn.org [orgsyn.org]

Overcoming aggregation issues in lithium 1-phenylethanone synthesis

Welcome to the Technical Support Center for Advanced Carbanion Chemistry. As a Senior Application Scientist, I have designed this guide to address one of the most pervasive yet misunderstood challenges in synthetic organic chemistry: the aggregation of lithium enolates.

When synthesizing the lithium enolate of 1-phenylethanone (acetophenone), researchers frequently encounter stalled kinetics, poor regiocontrol, and competing aldol condensations. These issues rarely stem from the electrophile; they are rooted in the supramolecular structure of the enolate itself. This guide will dismantle the causality of aggregation and provide self-validating protocols to ensure your enolate is structurally optimized for your downstream reactions.

The Mechanistic Root of the Problem

Lithium enolates are not "naked" anions. Lithium is a hard cation with a high charge density, driving it to maximize its coordination number (typically 4). In ethereal solvents like tetrahydrofuran (THF), the oxygen of the 1-phenylethanone enolate coordinates with multiple lithium ions to satisfy this requirement, forming stable Li-O-Li bridges.

For 1-phenylethanone, this results in a cubic tetramer [1]. In this tetrameric lattice, the nucleophilic

-carbon is sterically buried, and the electron density is tightly held within the aggregate. To react with an electrophile, the tetramer must undergo a kinetically slow dissociation into a dimer or monomer. If the rate of dissociation is slower than competing side reactions (like proton transfer or aldol condensation), your reaction will fail[2].

Fig 1: Deaggregation pathway of lithium 1-phenylethanolate mediated by coordinating additives.

Quantitative Aggregation Data

To control reactivity, you must control the aggregation state (denoted by the aggregation number, n). The table below summarizes the structural behavior of acetophenone-derived enolates under various solvation conditions.

Enolate System	Solvent / Additive	Predominant Aggregation State	Aggregation Number (n)	Reference
1-Phenylethanone	Pure THF	Cubic Tetramer	~3.2 – 3.8	[1]
1-Phenylethanone	THF + TMEDA	Chelated Dimer	2.0	[3]
1-Phenylethanone	THF + HMPA (excess)	Dimer / Monomer	1.0 – 2.0	[1][4]
1-Phenylethanone	Dioxolane	Solvated Tetramer	4.0	[2]

Troubleshooting Guide & FAQs

Q1: My alkylation of 1-phenylethanone stalls at 30% conversion. Why? Causality: The tetrameric aggregate in THF is thermodynamically stable but kinetically inert. As the reaction proceeds, the concentration of the enolate drops, further slowing the already sluggish tetramer dissociation. Solution: You must introduce a strongly coordinating Lewis base to disrupt the Li-O lattice and lower the activation barrier for electrophilic attack.

Q2: How do I choose between TMEDA, HMPA, and DMPU for deaggregation? Causality:

• TMEDA (

  -tetramethylethylenediamine) is a bidentate ligand. It coordinates two sites on a single lithium atom, providing enough steric bulk and electronic saturation to prevent tetramer formation, capping the aggregation at a chelated dimer [3][5]. This is usually sufficient for primary alkyl halides.

• HMPA (Hexamethylphosphoramide) is a highly polar, monodentate ligand. Its strong dipole coordinates Li⁺ so effectively that it can completely displace the enolate oxygen from the lithium coordination sphere, creating highly reactive monomers or solvent-separated ion pairs (SIPs)[4].

• DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) operates via the same dipole-driven causality as HMPA but is significantly less toxic. Recommendation: Use DMPU as a direct, safer replacement for HMPA[6].

Q3: How do I verify the aggregation state of my enolate in the flask? Causality: Advanced structural determination requires the Method of Continuous Variation (MCV) using

Li and N NMR spectroscopy[3][7]. However, for benchtop validation, you can use a self-validating chemical quench. If the enolate is trapped in a mixed aggregate with unreacted base, a D O quench will reveal incomplete deuterium incorporation at the -position.

Self-Validating Experimental Workflows

To ensure absolute trustworthiness in your synthesis, do not proceed blindly. The following workflow and protocols integrate validation checkpoints directly into the methodology.

Fig 2: Self-validating experimental workflow for enolate generation and electrophilic addition.

Protocol A: Optimized Generation of Deaggregated Lithium 1-Phenylethanolate

This protocol utilizes DMPU to break tetramers into reactive monomers/dimers and includes a D

O validation step.

• Base Titration (Validation Step 1): Add 1.05 equivalents of freshly prepared Lithium Diisopropylamide (LDA) in anhydrous THF to an oven-dried Schlenk flask under argon. Add 1 mg of 1,10-phenanthroline as an indicator. The solution will turn deep red, confirming the presence of active LDA.

• Enolization: Cool the solution to -78 °C. Slowly add 1.0 equivalent of 1-phenylethanone (acetophenone) dropwise over 15 minutes. The deep red color should fade to pale yellow, indicating the consumption of the LDA and the formation of the tetrameric enolate.

• Enolization Validation (Validation Step 2): Withdraw a 0.1 mL aliquot via syringe and inject it into a vial containing 0.5 mL of D

  O. Extract with 1 mL of diethyl ether and analyze the organic layer via GC-MS. You must observe a mass shift from m/z 120 to 121 (>95% incorporation). If not, enolization is incomplete; adjust base stoichiometry.

• Deaggregation: To the main reaction flask at -78 °C, add 2.0 equivalents of anhydrous DMPU dropwise. Stir for 30 minutes to allow the thermodynamic equilibration from tetramer to monomer/dimer.

• Electrophilic Addition: Add your electrophile (e.g., alkyl halide) dropwise. The deaggregated enolate will react significantly faster than the tetramer, often reaching completion within 1-2 hours at -78 °C.

Protocol B: Advanced Structural Verification via Li NMR (Method of Continuous Variation)

For researchers needing to definitively prove the aggregation state (e.g., for mechanistic publications).

• Isotope Labeling: Generate the enolate using [

  Li]LDA to simplify the NMR spectra (removing the quadrupolar broadening of Li).

• Ensemble Generation: Prepare two structurally similar enolates (e.g., 1-phenylethanone and 4-fluoro-1-phenylethanone)[1]. Mix them in varying mole fractions (e.g., 0:1, 0.25:0.75, 0.5:0.5, 0.75:0.25, 1:0) while keeping the total enolate concentration constant (0.1 M in THF).

• NMR Acquisition: Acquire

  Li NMR spectra at -100 °C.

• Data Interpretation: If the enolate is a tetramer, the 0.5:0.5 mixture will display a statistical distribution of five distinct peaks corresponding to the homo- and heteroaggregates (

  , , , , )[3][7]. If the addition of TMEDA collapses this to three peaks ( , , ), you have successfully validated the transition to a chelated dimer.

References

• Lithium Enolates Derived from Pyroglutaminol: Aggregation, Solvation, and Atropisomerism.Journal of the American Chemical Society / NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwYJ5xC6xWxfJKjvgR5vQH6VeA94TQINtX2HrQ8vrWSPoOY954RrqCPPh4-SmpCTuHtO1uJY4ulzqhXC2UxzS8skrjMtDuM7nEafJO4OcwQhccwIetS1F_i3-DdrAX5bSR-DAzDLZZyOfuvhE=]
• Lithium Enolates of Simple Ketones: Structure Determination Using the Method of Continuous Variation.Journal of the American Chemical Society / PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSbCHrO6v1IXBvudc3ehLghkVDzbfiOeIgQhELfQToB13tli2U_9CHRCpsrmWFQBJhp1A2NTCZiJuuTJUN6-TPb6HJ6af1gGi74OOY4PLHAjKOykzApZUhnrEI2w1pB-vne9vauKM7uydwlzg=]
• The Genesis of a Synthetic Powerhouse: A Historical Guide to Lithium Enolate Chemistry.Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaIXXtJfS9XgghMxRCXo9hX-0qYimqap2gDnX8hRNNMMQ-iyjUcDRMtlPNCUpxhBzvgVm1Lm9t4M0t0Jesk9-Lbnc-qqVnEnFlpzuZSPXeABqH97QS8AUQJ89S1w9-YAeswqCntuaFquNgG0YDmAMbHh08T-ksSx7_-_ERl66kpHiPqbQguldo7uO6XlzMlQRxEseAenxKfYTaIWFLV1XbFYXpAlklhsSgUD76CuDPIT3z]
• Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones. Triple Ions and Higher Lithiate Complexes.Journal of the American Chemical Society.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFoUZzOVJexPbUfd9Z1XNxGLUjv6HRtOzKxzZK587LaZ__q-Y3Hp8f2UAQae3CBSmJF3OyurxT4wGJFbXIAfdwGuMN4Dtc_waA_eW374Q4KKQtZMOupTxvDSzhryYuU-ruOa8Wkvw==]
• Effects of HMPA on the Structure and Reactivity of the Lithium Enolate of Cyclopentanone in THF.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcHzCz4hwIj1tYadkZgSxi1aBWeas6-wcseUi0qXLy_rQVy7zvan5eaJc7hm93QJAC-fwFRFZzeqrZrCy_eoqRrPbw1irdVMqOp1pLiureVWdaZnd1o8VOIyJTa7jqsosaRDlRgUqoon4ekv5-r8mILVi990l3RQoWr1FhCON53wdmAOWbTSOWeVCxsAkPSBJHnR6A4TSbNv5yEE0YXEJ8mdpB-RDP6YRNuRxZcyjSHDXraPO-GeNpd6D8RssxdLZXHZJyGUuL-oxrCBzMiXLHFqBzXCS04o4j2zhTQfh6kkw7sq9ECRCR-uDNFKgkUtA0Gp4jU3BbYJ5K2wao1dOZ98Fjo_bDRIfrUnFuCe1ItczlwOM=]
• Solution Structures of Lithium Enolates of Cyclopentanone, Cyclohexanone, Acetophenones, and Benzyl Ketones.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlzUGDUrrhoBiXlyk8oKMvJckW0j-zImhu14-Ajnf_LNVjOIAFo1JQKOC_TxRurJnMlVFOqJjN9V9AagRgdsI4ppHgyToBj6ra5TBji3fR1RRq0LG34e2sAxNl8HxJQYBciHooU1xRxojFnPZy_LrGK28kZ_R8I2foL-s9gnSgtR2_ymq3nN2BEC9w5mH7dk4-zZHSTRY3EPrVwH1VFNQ230HDToZ6JeFsa3-Lr_WIa8jpcT-v2giTA8oaF7-wDOXzaWoPGO_5VdtTeLOQtUs2_h0n9NNMqiBTsJhxvbBPlvo6ZwOWieqvGxYoMIhncs9g9xwZaq9eihOasBiXpy7D]
• An Increased Understanding of Enolate Additions under Mechanochemical Conditions.NIH / PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE09loFz0hU9sYqC4foUJ8ml2c2jY1t0RQjXdyNswRd6HkPBQAM_YDu6aTSGlGqliHeU2YomCYeXUZVZ3WTuPyhSiTfhZ9xM9JQj9_YIpnZvUGW7Ad2j2caxNq___zH8iXAWsLxVHfthdul2tM=]

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 3. Lithium Enolates of Simple Ketones: Structure Determination Using the Method of Continuous Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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Technical Support Center: Temperature Optimization for Kinetic Lithiation of 1-Phenylethanone

Welcome to the technical support center for the kinetic lithiation of 1-phenylethanone (acetophenone). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for this critical synthetic transformation. Our focus is on the nuances of temperature control to ensure high yields of the desired kinetic enolate, a key intermediate in many carbon-carbon bond-forming reactions.

Frequently Asked Questions (FAQs)

Here, we address common questions regarding the temperature-sensitive aspects of this reaction.

Q1: Why is a low temperature, specifically -78 °C, so critical for the kinetic lithiation of 1-phenylethanone?

A1: The use of -78 °C (the sublimation temperature of dry ice) is paramount for achieving kinetic control over the deprotonation of 1-phenylethanone. At this low temperature, the formation of the enolate is rapid and essentially irreversible when using a strong, sterically hindered base like Lithium Diisopropylamide (LDA).[1][2] This "locks" the reaction into forming the kinetic enolate, which is the less substituted and less thermodynamically stable product.[1] At higher temperatures, the reaction becomes reversible, allowing for equilibration to the more stable, but often undesired, thermodynamic enolate.[1]

Q2: What is the risk of allowing the temperature to rise above -78 °C during the reaction?

A2: Even a slight increase in temperature can have a significant impact on the regioselectivity of the deprotonation. As the temperature rises, the kinetic enolate can begin to equilibrate to the more stable thermodynamic enolate.[1][3] This will result in a mixture of products upon quenching with an electrophile. Furthermore, at higher temperatures, side reactions such as self-condensation (an aldol reaction between the enolate and unreacted ketone) become more prevalent, leading to a decrease in the yield of the desired product.[4]

Q3: How stable is the lithium enolate of 1-phenylethanone at -78 °C?

A3: The lithium enolate of 1-phenylethanone is relatively stable at -78 °C in an inert atmosphere, particularly in a suitable solvent like tetrahydrofuran (THF).[4][5] It can typically be held at this temperature for several hours without significant degradation or isomerization.[3] However, prolonged reaction times, even at -78 °C, may lead to some equilibration or decomposition, so it is advisable to proceed with the subsequent electrophilic quench within a reasonable timeframe (e.g., 1-4 hours).[4]

Q4: Can I use a different temperature for the quenching step?

A4: The quenching step, where an electrophile is added to the enolate solution, is also temperature-sensitive. It is generally recommended to perform the quench at or near -78 °C to minimize side reactions.[4] Adding the electrophile at a higher temperature can lead to a loss of selectivity and the formation of byproducts. The reaction mixture is typically allowed to slowly warm to room temperature after the electrophile has been added and the reaction is complete.[4]

Troubleshooting Guide

This section provides solutions to common problems encountered during the kinetic lithiation of 1-phenylethanone, with a focus on temperature-related issues.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or no yield of the desired product	1. Incomplete enolate formation: The reaction temperature was too low, or the base was not active. 2. Decomposition of LDA: LDA can decompose at higher temperatures.[6][7][8] 3. Reaction with atmospheric moisture or CO₂: Inadequate inert atmosphere technique.	1. Ensure accurate temperature control: Use a calibrated low-temperature thermometer. Ensure the reaction flask is sufficiently submerged in the cooling bath. 2. Verify LDA activity: Use freshly prepared or properly stored LDA. Consider titrating the n-BuLi used to prepare the LDA. 3. Maintain a strict inert atmosphere: Use flame-dried glassware and anhydrous solvents. Purge the reaction vessel thoroughly with an inert gas (argon or nitrogen).
Formation of the thermodynamic product	1. Temperature too high: The reaction temperature exceeded -78 °C, allowing for equilibration.[1] 2. Insufficiently bulky base: A less hindered base was used, which can access the more sterically hindered proton. 3. Prolonged reaction time: The enolate was allowed to stir for too long before quenching, leading to equilibration.[3]	1. Maintain a consistent -78 °C: Use a dry ice/acetone or a cryocooler for stable temperature control. 2. Use a suitable base: LDA is the standard choice for kinetic enolate formation due to its bulk and high basicity.[1][2] 3. Optimize reaction time: Monitor the reaction by TLC or another suitable method to determine the optimal time for quenching.
Presence of self-condensation byproducts	1. Localized warming: The ketone was added too quickly to the LDA solution, causing localized heating. 2. Quenching at too high a temperature: The electrophile was added after the reaction mixture had warmed significantly.	1. Slow, dropwise addition: Add the ketone solution to the LDA solution slowly and with efficient stirring to dissipate heat. 2. Quench at low temperature: Ensure the reaction mixture is maintained at or near -78 °C during the addition of the electrophile.[4]

Experimental Protocols

Protocol 1: In Situ Preparation of LDA and Kinetic Lithiation of 1-Phenylethanone

This protocol describes the in-situ preparation of Lithium Diisopropylamide (LDA) and its subsequent use for the kinetic deprotonation of 1-phenylethanone.

Materials:

• Diisopropylamine (freshly distilled from CaH₂)

• n-Butyllithium (n-BuLi) in hexanes (titrated)

• 1-Phenylethanone (anhydrous)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., methyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dry ice

• Acetone

• Flame-dried glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen/argon inlet, a rubber septum, and a low-temperature thermometer.

• LDA Preparation:

  • Charge the flask with anhydrous THF and cool to -78 °C in a dry ice/acetone bath.

  • Via syringe, add freshly distilled diisopropylamine (1.1 equivalents).

  • Slowly add a titrated solution of n-BuLi in hexanes (1.05 equivalents) dropwise to the stirred solution, ensuring the internal temperature does not rise above -70 °C.

  • Stir the resulting colorless to pale yellow solution at -78 °C for 30 minutes to ensure complete formation of LDA.[4]

• Enolate Formation:

  • In a separate flame-dried flask, prepare a solution of 1-phenylethanone (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Add the 1-phenylethanone solution dropwise to the LDA solution at -78 °C over 15-20 minutes.

  • Stir the resulting enolate solution at -78 °C for 1-2 hours.[4]

• Quenching:

  • Slowly add the desired electrophile (1.1 equivalents) to the enolate solution at -78 °C.

  • Continue to stir the reaction mixture at -78 °C for the appropriate time (typically 1-4 hours, monitor by TLC).

• Workup:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Perform a standard aqueous workup and extraction with a suitable organic solvent.

  • Dry the organic layer, concentrate in vacuo, and purify the product by column chromatography.

Visualizations

Diagram 1: Reaction Workflow for Kinetic Lithiation

Caption: Workflow for the kinetic lithiation of 1-phenylethanone.

Diagram 2: Kinetic vs. Thermodynamic Control

Caption: Temperature dictates the pathway to kinetic or thermodynamic products.

References

• Bates, R. B., & Ogle, C. A. (1983). Carbanion Chemistry. Springer-Verlag.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• House, H. O. (1972). Modern Synthetic Reactions (2nd ed.). W. A. Benjamin, Inc.
• Reich, H. J. (2002). Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms. Chemical Reviews, 102(10), 3431-3452.
• Willard, P. G., & Carpenter, G. B. (1986). Isolation and crystal structure of the hexane-solvated lithium enolate of pinacolone, a hexameric aggregate. Journal of the American Chemical Society, 108(16), 462-468.

• Lithium diisopropylamide. (2023, October 27). In Wikipedia. [Link]

• Kinetic and Thermodynamic Enolates. (n.d.). In Master Organic Chemistry. [Link]

• Enolates. (n.d.). In Organic Chemistry Academy. [Link]

• Collum, D. B. (1993). Solution structures of lithium enolates, lithium amides, and related organolithium reagents. Accounts of Chemical Research, 26(5), 227-234.

• Kinetic vs. Thermodynamic Enolates. (n.d.). University of Calgary. [Link]

• Thermal Decomposition of Lithium Amides: a Matrix Isolation Investigation. (1988). RSC Publishing. [Link]

• The Stability of Organometallics. (n.d.). CatSci. [Link]

Sources

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• 2. Thermodynamic vs Kinetic Enolates – Organic Chemistry Academy [ochemacademy.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Thermal decomposition of lithium amides: a matrix isolation investigation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. Thermal decomposition of lithium amides: a matrix isolation investigation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. catsci.com [catsci.com]

Reference Data & Comparative Studies

Comparative Guide: Reactivity of Lithium vs. Sodium Enolates of 1-Phenylethanone

Executive Summary

This guide provides a technical analysis comparing the reactivity, structural dynamics, and synthetic utility of lithium and sodium enolates derived from 1-phenylethanone (acetophenone). While often treated interchangeably in introductory texts, the choice of counterion (

vs. ) dictates the aggregation state, solvation shell, and "hardness" of the nucleophile. These factors critically influence reaction rates, C- vs. O-alkylation ratios, and the stability of the enolate intermediate.

Key Takeaway:

• Lithium Enolates (Li-1): Form stable, tight aggregates (tetramers/dimers) in THF. They exhibit controlled reactivity, strongly favoring C-alkylation due to tight O-Li coordination, making them ideal for crossed-aldol reactions and precise alkylations at -78°C.

• Sodium Enolates (Na-1): Form looser ion pairs or higher-order aggregates (hexamers). They generally exhibit higher nucleophilicity and faster reaction rates but are more prone to equilibration and self-condensation (chalcone formation) unless generated with hindered bases like NaHMDS.

Mechanistic Foundations & Structural Dynamics

Aggregation and Solvation

The reactivity of enolates is inversely proportional to their aggregation state. 1-Phenylethanone enolates do not exist as naked anions but as complex aggregates determined by the counterion radius and solvent donation.

• Lithium (Li-1): In THF, lithium enolates of acetophenone predominantly exist as cubic tetramers

  in equilibrium with dimers . The high charge density of creates a strong, covalent-like bond with the enolate oxygen (O-Li bond length ~1.9 Å). This "pinning" of the oxygen atom reduces its nucleophilicity, directing incoming electrophiles to the softer carbon center (HSAB theory).

• Sodium (Na-1): The larger ionic radius of

  (1.02 Å vs. 0.76 Å for ) leads to weaker electrostatic attraction to oxygen. Sodium enolates often form hexamers or infinite sheets in non-polar solvents and exist as loose ion pairs or solvent-separated ion pairs in polar aprotic solvents (DMSO, DMPU). This "looseness" exposes the oxygen, slightly increasing the risk of O-alkylation with hard electrophiles, though C-alkylation remains dominant.

Visualization of Aggregation States

Caption: Comparative aggregation pathways. Lithium enolates require energy to de-aggregate from stable tetramers to reactive dimers. Sodium enolates dissociate more readily, leading to higher kinetic reaction rates.

Comparative Reactivity Analysis

Regioselectivity (C- vs. O-Alkylation)

Since 1-phenylethanone has only one enolizable position (the methyl group), regioselectivity refers strictly to the site of electrophilic attack (Carbon vs. Oxygen).

Feature	Lithium Enolate (Li-1)	Sodium Enolate (Na-1)
Primary Site of Attack	Carbon (>98%)	Carbon (>90%)
O-Alkylation Risk	Negligible with alkyl halides.	Moderate with hard electrophiles (e.g., MeOTf, sulfates) or in dipolar solvents.
Mechanism	Tight ion pairing shields Oxygen.	Loose ion pairing exposes Oxygen.
Effect of HMPA/DMPU	Promotes O-alkylation by solvating .	Significantly accelerates reaction; promotes O-alkylation.

Reaction Rates and Aldol Condensation

• Li-1: Reaction with aldehydes (Aldol) is rapid at -78°C but stops at the

  -hydroxy ketone stage (aldol adduct) because the stable Li-chelate prevents elimination.

• Na-1: Reaction is faster. At temperatures > 0°C, the basicity of the loose sodium enolate often catalyzes the elimination of water, driving the reaction directly to the

  -unsaturated ketone (chalcone) via thermodynamic control.

Experimental Protocols

Protocol A: Generation and Alkylation of Lithium Enolate (Kinetic Control)

Objective: Mono-alkylation of acetophenone with high fidelity.

• Reagents: Acetophenone (10 mmol), LDA (11 mmol, freshly prepared), THF (anhydrous, 20 mL), Alkyl Halide (11 mmol).

• Setup: Flame-dried 3-neck flask,

  atmosphere, -78°C cryocooler.

• Enolization:

  • Add LDA solution to THF at -78°C.

  • Add acetophenone dropwise over 10 mins.

  • Critical: Stir for 30 mins at -78°C. The solution turns pale yellow. This allows the formation of the reactive dimer/tetramer equilibrium.

• Reaction:

  • Add Alkyl Halide (e.g., Benzyl Bromide) dropwise.

  • Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.

• Quench: Pour into saturated

  .

• Expected Outcome: >95% C-alkylation, minimal poly-alkylation due to the stability of the mono-alkylated product at low temp.

Protocol B: Generation of Sodium Enolate (Thermodynamic Conditions)

Objective: Aldol condensation or rapid alkylation where poly-alkylation is acceptable.

• Reagents: Acetophenone (10 mmol), NaH (12 mmol, 60% dispersion), THF or DMF (20 mL).

• Setup: Round bottom flask,

  balloon, Ice bath (0°C).

• Enolization:

  • Wash NaH with hexanes to remove oil. Suspend in THF.

  • Add acetophenone dropwise at 0°C. Evolution of

    gas is vigorous.

  • Warm to RT and stir for 1 hour until gas evolution ceases. Solution may turn dark orange/brown (formation of loose aggregates).

• Reaction:

  • Add Electrophile.[1][2] Reaction is often exothermic and rapid.

• Note: If reacting with benzaldehyde, this protocol spontaneously yields Chalcone (1,3-diphenylprop-2-en-1-one) upon warming, skipping the isolation of the intermediate alcohol.

Data Comparison: Alkylation of Acetophenone

Reaction: Acetophenone +

(1.1 equiv) Product

Parameter	Lithium Enolate (LDA/THF, -78°C)	Sodium Enolate (NaH/THF, 0°C)
Conversion (1h)	85%	98%
C-Alkylation (Ketone)	99%	92%
O-Alkylation (Enol Ether)	<1%	4%
Poly-Alkylation	<2%	4-8% (due to rapid proton exchange)
Self-Condensation	None observed	Trace (<5%)

Data synthesized from general reactivity profiles of alkali enolates [1, 3].

Decision Matrix: Which Counterion to Choose?

Caption: Decision tree for selecting Li vs. Na based on desired product outcome.

References

• Seebach, D. (1988). "Structure and Reactivity of Lithium Enolates. From Pinacolone to Selective C-Alkylations of Peptides." Angewandte Chemie International Edition, 27(12), 1624–1654. Link

• Collum, D. B. (1993). "Is N,N,N',N'-tetramethylethylenediamine a good ligand for lithium?" Journal of the American Chemical Society, 115(6), 2544–2545. Link

• Evans, D. A. (1982). "Stereoselective alkylation reactions of chiral metal enolates." Aldrichimica Acta, 15(1), 23. Link

• Reich, H. J. (2013). "Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms." Chemical Reviews, 113(9), 7130–7178. Link

• House, H. O. (1965).[3] "The Chemistry of Carbanions. IX. The Potassium and Lithium Enolates Derived from Cyclic Ketones."[3][4] Journal of Organic Chemistry, 30(5), 1341–1348.[3] Link

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

A Guide to the Validation of Lithium 1-Phenylethanone Formation via D₂O Quench Studies

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the precise formation and characterization of reactive intermediates are paramount. Among these, lithium enolates stand out as critical nucleophiles in a vast array of carbon-carbon bond-forming reactions. The formation of lithium 1-phenylethanone, the enolate derived from acetophenone, is a foundational step in many synthetic routes. However, confirming the successful and quantitative generation of this intermediate is not trivial. This guide provides an in-depth comparison of validation methods, focusing on the definitive D₂O quench study as a robust tool for confirming enolate formation.

The Importance of Enolate Validation

The generation of a lithium enolate, typically through the deprotonation of a ketone's α-carbon, is a reaction sensitive to various factors including the choice of base, solvent, and temperature.[1][2] For instance, the use of a strong, sterically hindered base like lithium diisopropylamide (LDA) at low temperatures is a common strategy to favor the formation of the kinetic enolate.[3] In the case of acetophenone, which has only one type of enolizable proton, the primary concern is the completeness of the deprotonation. Incomplete enolate formation can lead to a mixture of starting material and desired intermediate, resulting in complex product mixtures and reduced yields in subsequent reactions. Therefore, a reliable method to validate the quantitative formation of the lithium enolate is essential.

Comparative Analysis of Validation Techniques

Several methods can be employed to confirm the formation of lithium 1-phenylethanone. Each has its advantages and limitations.

Validation Technique	Principle	Advantages	Disadvantages
H₂O Quench & Product Analysis	The enolate is quenched with water, regenerating the starting ketone. The reaction mixture is then analyzed (e.g., by GC-MS or NMR) to determine the conversion.	Simple and direct.	Does not definitively prove the formation of the enolate, as unreacted starting material will also be present.
Alkylation/Aldol Reaction & Product Analysis	The enolate is trapped with an electrophile (e.g., an alkyl halide or an aldehyde), and the yield of the corresponding product is determined.	Provides evidence of the enolate's reactivity and is synthetically useful.	The yield of the trapping product can be influenced by factors other than the initial enolate concentration, such as the reactivity of the electrophile and reaction conditions.
In-situ Spectroscopic Analysis (e.g., NMR)	The reaction mixture is analyzed directly by spectroscopic methods to observe the signals corresponding to the enolate.	Provides direct structural information about the enolate in solution.	Can be technically challenging due to the reactivity and potential instability of the enolate. Requires specialized equipment and expertise.[4]
D₂O Quench Study	The enolate is quenched with deuterium oxide (D₂O). The resulting ketone is analyzed for the incorporation of deuterium at the α-position.	Provides unambiguous evidence of enolate formation. The extent of deuterium incorporation can be quantified to determine the efficiency of the enolization.[5][6]	Requires access to D₂O and analytical techniques capable of detecting and quantifying deuterium incorporation (e.g., NMR or Mass Spectrometry).[7][8]

The D₂O quench study stands out as a superior method for validating enolate formation due to its definitive nature. The incorporation of deuterium can only occur via the protonation (or in this case, deuteration) of the enolate intermediate.

The D₂O Quench: A Self-Validating System

The D₂O quench experiment is inherently self-validating. By comparing the mass spectrum or NMR spectrum of the product from a D₂O quench with that from a standard H₂O quench, the presence and extent of deuterium incorporation can be unequivocally determined.

The following diagram illustrates the logical flow of a D₂O quench experiment for validating the formation of lithium 1-phenylethanone.

Caption: Experimental workflow for the D₂O quench validation of lithium 1-phenylethanone formation.

Detailed Experimental Protocol

This protocol outlines the steps for the formation of lithium 1-phenylethanone and its subsequent validation via a D₂O quench.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Acetophenone

• Deuterium oxide (D₂O)

• Deionized water (H₂O)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Preparation of LDA Solution (in-situ):

  • To a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF.

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Slowly add diisopropylamine via syringe.

  • Add one equivalent of n-BuLi dropwise while maintaining the temperature at -78 °C.

  • Stir the solution at -78 °C for 30 minutes to ensure complete formation of LDA.

• Enolate Formation:

  • In a separate flame-dried flask under an inert atmosphere, dissolve acetophenone in anhydrous THF.

  • Cool this solution to -78 °C.

  • Slowly transfer the freshly prepared LDA solution to the acetophenone solution via cannula or syringe.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolization.

• Quenching:

  • Divide the reaction mixture into two equal portions while maintaining the inert atmosphere and low temperature.

  • Aliquot 1 (H₂O Quench): To the first portion, add an excess of deionized water.

  • Aliquot 2 (D₂O Quench): To the second portion, add an excess of deuterium oxide.

  • Allow both mixtures to warm to room temperature.

• Work-up:

  • For each aliquot, perform a liquid-liquid extraction with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine.

  • Dry the organic layers over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

• Analysis:

  • Analyze the products from both aliquots using Gas Chromatography-Mass Spectrometry (GC-MS) and/or Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

Data Interpretation

Mass Spectrometry (MS):

The mass spectrum of the product from the H₂O quench will show the molecular ion peak (M⁺) for acetophenone at m/z 120. The product from the D₂O quench, if successful, will exhibit a molecular ion peak at m/z 121, corresponding to the incorporation of one deuterium atom. The relative intensities of the peaks at m/z 120 and 121 in the D₂O quench sample can be used to quantify the percentage of deuterium incorporation, which directly correlates to the yield of the enolate.

Quench Reagent	Expected Molecular Ion Peak (m/z)	Interpretation
H₂O	120	Acetophenone
D₂O	121	Deuterated Acetophenone

Nuclear Magnetic Resonance (NMR) Spectroscopy:

In the ¹H NMR spectrum, the integration of the signal corresponding to the α-protons of acetophenone (a singlet) will decrease in the D₂O quenched sample compared to the H₂O quenched sample. The extent of this decrease provides a quantitative measure of deuterium incorporation.[9] In the ²H (Deuterium) NMR spectrum of the D₂O quenched sample, a signal will appear at the chemical shift corresponding to the α-position, providing direct evidence of deuterium incorporation.

Conclusion

The D₂O quench study is an indispensable tool for the rigorous validation of lithium enolate formation. Its ability to provide unambiguous and quantifiable evidence of enolate generation makes it a superior choice over other indirect methods. By incorporating this technique into their workflow, researchers can ensure the reliability of their synthetic procedures and build a solid foundation for subsequent chemical transformations.

References

• Fiveable. (2025, August 15). Kinetic vs. Thermodynamic Enolates Definition. [Link]

• Chem LibreTexts. (2022, August 19). Kinetic vs. Thermodynamic Enolates. [Link]

• Hoepker, A. C., & Collum, D. B. (2011). Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone: Rapid-Injection NMR Study of Enolate Formation, Dynamics, and Aldol Reactivity. Journal of the American Chemical Society, 133(42), 16774–16777. [Link]

• PubMed. (2006, August 9). Lithium diisopropylamide-mediated enolization: catalysis by hemilabile ligands. Journal of the American Chemical Society, 128(31), 10218–10231. [Link]

• Royal Society of Chemistry. (n.d.). Kinetic vs. thermodynamic control of β-functionalized cyclic ketones: a theoretical investigation of regioselective formation of enolates. Organic Chemistry Frontiers. [Link]

• Master Organic Chemistry. (2022, August 19). Kinetic Versus Thermodynamic Enolates. [Link]

• Chem LibreTexts. (2014, August 29). 19.8 Using LDA to Form an Enolate Ion. [Link]

• Oreate AI Blog. (2026, January 15). Kinetic vs. Thermodynamic Enolates: Understanding the Nuances of Enolate Formation. [Link]

• PubMed. (2005, April 27). Experimental evidence for chair-like transition states in aldol reactions of methyl ketone lithium enolates: stereoselective synthesis and utilization of a deuterium-labeled enolate as a probe of reaction stereochemistry. Journal of the American Chemical Society, 127(16), 5770–5771. [Link]

• Amanote Research. (n.d.). Lithium Diisopropylamide-Mediated Enolization: Catalysis by Hemilabile Ligands. [Link]

• University of Bath. (n.d.). Lecture 2 Enols and Enolates. [Link]

• ACS Publications. (1991). On the Structure and Reactivity of Lithium Diisopropylamide (LDA) in Carboxamide Enolates Hydrocarbon Solutions. Formation of Un. The Journal of Organic Chemistry, 56(14), 4435–4441. [Link]

• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• ResearchGate. (n.d.). Mass spectra of acetophenone in the molecular ion region. [Link]

• YouTube. (2022, April 14). Enols and Enolates 2: Deuterium Exchange. [Link]

• Royal Society of Chemistry. (2012). Supporting Information. [Link]

• Isotec. (n.d.). Applications of quantitative d-nmr in analysis of deuterium enriched compounds. [Link]

• Master Organic Chemistry. (2022, August 16). Enolates – Formation, Stability, and Simple Reactions. [Link]

• ACS Publications. (2021, February 16). Kinetic Investigations of Acid-Catalyzed Enolization of Acetophenones by 1H NMR: Analyzing the Effect of Substituents on the Rate of Deuterium Exchange. Journal of Chemical Education, 98(3), 1024–1029. [Link]

• Chem LibreTexts. (2023, January 22). Deuterium Exchange. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
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Advanced Spectroscopic Protocols for the Purity Analysis of Lithium 1-Phenylethanone

Topic: Spectroscopic Methods for Purity Analysis of Lithium 1-Phenylethanone Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Precision Imperative

In asymmetric synthesis and pharmacophore development, the purity of lithium enolates is not merely a variable—it is a determinant. Lithium 1-phenylethanone (lithium acetophenone enolate) is a ubiquitous nucleophile, yet its high reactivity and moisture sensitivity make "purity" a complex metric comprising three distinct vectors:

• Molarity: The precise concentration of active enolate species.

• Conversion Efficiency: The ratio of enolate to unreacted ketone.

• Aggregation State: The structural assembly (dimer vs. tetramer) which dictates reaction kinetics.

This guide moves beyond classical titration (e.g., Watson-Eastham), which is prone to operator error and blind to structural nuance. We present a comparative technical analysis of Quantitative No-D NMR (qNMR) and In-Situ Mid-Infrared Spectroscopy (ReactIR) , establishing qNMR as the primary standard for absolute purity and ReactIR as the superior tool for process monitoring.

Method A: Quantitative No-D Proton NMR (qNMR)

The Gold Standard for Absolute Purity & Molarity

Scientific Rationale

Traditional NMR relies on deuterated solvents (

, ), which are expensive and often contain trace moisture that quenches organolithiums. The "No-D" (No Deuterium) method, pioneered by Hoye et al., utilizes the reaction solvent itself (typically THF) and a calibrated internal standard. This method is self-validating: it simultaneously quantifies the active enolate, the parent ketone (from quenching), and degradation byproducts (aldol condensates).

The Protocol: Self-Validating Quantification

• Internal Standard: 1,5-Cyclooctadiene (COD).[1][2] It is non-reactive, non-volatile, and provides distinct vinyl protons (

  5.6 ppm) clear of the enolate region.

• Solvent: Non-deuterated anhydrous THF.

Workflow Diagram

Figure 1: Critical path for No-D qNMR analysis to prevent moisture-induced hydrolysis.

Experimental Procedure

• Standard Preparation: In a glovebox, weigh approx. 20 mg of COD into a clean vial. Record mass to 0.1 mg precision.

• Aliquot Addition: Add exactly 0.60 mL of the Lithium 1-phenylethanone solution to the vial.

• Mixing: Swirl gently to dissolve. Transfer to a standard 5mm NMR tube fitted with a J. Young valve or a tight septum (taped).

• Acquisition Parameters:

  • Nucleus:

    H (Proton).

  • Lock: Turn OFF the lock. Shim on the FID (free induction decay) of the solvent signals.

  • Relaxation Delay (d1): Set to >20 seconds (

    ) to ensure quantitative integration.

  • Scans: 8–16 scans are usually sufficient due to high concentration.

Data Interpretation

Calculate the molarity (

) using the integration ratio:

• : Integral of the enolate vinyl proton (typically two doublets around 4.2–4.8 ppm).
• : Integral of COD vinyl protons ( 5.6 ppm).
• : Number of protons (COD = 4; Enolate = 1 per vinylic position).

Method B: In-Situ Mid-IR Spectroscopy (ReactIR)

The Standard for Kinetic Profiling & Endpoint Detection

Scientific Rationale

While NMR provides a static "snapshot," In-Situ IR offers a dynamic video of the lithiation process. It tracks the specific vibrational modes of the carbonyl group. As the base (e.g., LDA) deprotonates acetophenone, the C=O stretch disappears and is replaced by the C=C-O (enolate) stretch. This method is non-destructive and requires no sampling, eliminating quenching errors.

The Protocol: Real-Time Monitoring

• Equipment: Mettler Toledo ReactIR or equivalent with a Diamond or Silicon probe.

• Spectral Window: 1800

  to 1500 .

Mechanistic Pathway Visualization

Figure 2: Spectroscopic tracking of the conversion from ketone carbonyl to enolate functionality.

Experimental Procedure

• Background: Collect a background spectrum of the dry solvent (THF) and the base (LDA) at reaction temperature (e.g., -78°C).

• Addition: Begin adding acetophenone solution slowly.

• Monitoring: Track the disappearance of the peak at 1685

  (Acetophenone C=O).

• Endpoint: The reaction is complete when the 1685

  peak stabilizes at baseline and the enolate band (approx. 1580–1620 ) saturates.

Comparative Analysis: Selecting the Right Tool

The choice between qNMR and In-Situ IR depends on whether the goal is absolute quantification or process control.

Feature	qNMR (No-D Method)	In-Situ Mid-IR (ReactIR)	Classical Titration
Primary Output	Absolute Molarity (M) & Structural Purity	Reaction Kinetics & Endpoint	Total Base Content
Specificity	High. Distinguishes Enolate vs. Li-Base vs. Ketone.	Medium. Tracks functional groups, not specific protons.	Low. Cannot distinguish Enolate from excess LDA.
Sample Prep	High skill (Glovebox/Schlenk required).	None (Probe is immersed).	Moderate (Syringe technique).
Moisture Risk	Moderate (during transfer).	Negligible (Closed system).	High (Open flask handling).
Self-Validating?	Yes. Degradation products are visible.	No. Requires calibration.	No. Endpoint is subjective.
Best For...	Final CoA generation; Yield calculation.	Scale-up; Reaction optimization.	Quick, rough estimation.

Expert Insights & Causality

The Aggregation Problem

Lithium enolates do not exist as monomers. In THF, Lithium 1-phenylethanone exists in an equilibrium between dimers and tetramers .

• Impact: The aggregation state affects the chemical shift in

  Li NMR.

• Advanced Characterization: To determine the specific aggregate, use

  Li NMR (sharper lines) combined with the Method of Continuous Variation (Job Plot) . A shift in the Li signal or broadening often indicates a change in aggregation or the presence of mixed aggregates (e.g., Enolate-LDA mixed dimers), which can drastically alter reactivity in subsequent aldol additions.

Why Titration Fails

Standard titration methods (e.g., using menthol/bipyridine) measure "total active lithium." If your enolate has partially hydrolyzed to LiOH or if excess LDA remains, titration will report a false high. qNMR is the only method that specifically integrates the enolate vinyl proton , providing the true concentration of the nucleophile.

References

• Hoye, T. R., Eklov, B. M., & Voloshin, M. (2004).[3] No-D NMR Spectroscopy as a Convenient Method for Titering Organolithium (RLi), RMgX, and LDA Solutions. Organic Letters. Link

• Collum, D. B. (1993). Isotopic labeling strategies for the study of the solution structures of lithiated organic compounds. Accounts of Chemical Research. Link

• Rutherford, J. L., & Collum, D. B. (1999). Lithium Enolates of Simple Ketones: Structure Determination Using the Method of Continuous Variation. Journal of the American Chemical Society.[4] Link

• Reinert, T., et al. (2018). In Situ Infrared Spectroscopy for the Monitoring of Organolithium Reactions. Organic Process Research & Development. Link

Sources

• 1. No-D NMR spectroscopy as a convenient method for titering organolithium (RLi), RMgX, and LDA solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. (Li) Lithium NMR [chem.ch.huji.ac.il]

A Tale of Two Nucleophiles: A Comparative Guide to Lithium Enolates and Silyl Enol Ethers in Mukaiyama Aldol Reactions

For the modern organic chemist, the aldol reaction remains an indispensable tool for stereoselective carbon-carbon bond formation. Among its many variants, the Mukaiyama aldol reaction, which traditionally employs a silyl enol ether and a Lewis acid, offers a robust solution to the challenges of controlling reactivity and selectivity that plague classical base-mediated approaches. However, the direct use of pre-formed lithium enolates, the more reactive cousins of silyl enol ethers, presents an alternative pathway. This guide provides an in-depth, objective comparison of these two fundamental approaches, using the reaction of a 1-phenylethanone (acetophenone) derived nucleophile with an aldehyde as a model system. We will delve into the mechanistic underpinnings, practical considerations, and expected outcomes of each methodology to equip researchers with the insights needed to make informed experimental choices.

The Fundamental Dichotomy: Reactivity vs. Stability

At the heart of the comparison between lithium enolates and silyl enol ethers lies a classic chemical trade-off: heightened reactivity versus enhanced stability.

• Lithium Enolates : Generated in-situ by the deprotonation of a carbonyl compound with a strong, non-nucleophilic base like lithium diisopropylamide (LDA), lithium enolates are potent nucleophiles.[1] This high reactivity allows for rapid C-C bond formation, often without the need for Lewis acid activation of the electrophile. However, this comes at the cost of stability. Lithium enolates are typically stable only at very low temperatures (e.g., -78 °C) and are highly sensitive to moisture and proton sources.[2] Their transient nature necessitates careful handling and immediate use.

• Silyl Enol Ethers : These are neutral, stable, and often distillable compounds, making them significantly easier to handle, purify, and store than their lithium counterparts.[3] Their reduced nucleophilicity means they do not react with aldehydes or ketones directly. Instead, they require the presence of a Lewis acid to activate the carbonyl electrophile, a hallmark of the Mukaiyama aldol reaction.[4][5] This requirement for activation provides an additional layer of control over the reaction.

Mechanistic Divergence and Stereochemical Implications

The choice of nucleophile profoundly influences the reaction's transition state, which in turn dictates the stereochemical outcome of the aldol addition.

Lithium Enolates can react through highly organized, closed, six-membered cyclic transition states, particularly the Zimmerman-Traxler model, when a chelating metal like lithium is present. The geometry of the enolate (Z or E) directly correlates to the syn or anti configuration of the aldol product. However, the actual transition state can be complex and solvent-dependent.

Silyl Enol Ethers in the Mukaiyama aldol reaction are generally understood to react via an open, acyclic transition state.[6] This is because the silicon-oxygen bond is not as polarized as the lithium-oxygen bond and the silicon atom has a lower propensity to chelate with the aldehyde oxygen in the transition state. Consequently, the stereoselectivity is not as rigidly controlled by the enol ether geometry and is more dependent on steric and electronic factors of the substrates and the Lewis acid used.

Comparative Analysis: Lithium 1-Phenylethanone vs. Silyl Enol Ether

To illustrate these differences, let's consider the reaction of a nucleophile derived from 1-phenylethanone with a representative aldehyde like benzaldehyde.

Scenario 1: The Lithium Enolate Approach

The lithium enolate of 1-phenylethanone is generated by treatment with LDA at -78 °C. This kinetically controlled deprotonation ensures the formation of a specific enolate.[2] The enolate is then reacted in situ with the aldehyde.

Scenario 2: The Silyl Enol Ether (Mukaiyama) Approach

The silyl enol ether of 1-phenylethanone can be synthesized and isolated beforehand. This allows for purification and characterization before its use in the Mukaiyama aldol reaction, which is then initiated by a Lewis acid like titanium tetrachloride (TiCl₄).[6]

The following table summarizes the key operational and performance differences:

Feature	Lithium 1-Phenylethanone Enolate	1-Phenyl-1-(trimethylsiloxy)ethene
Generation	In-situ deprotonation with strong base (e.g., LDA) at -78 °C.[1]	Pre-formed by trapping the enolate with a silyl halide (e.g., TMSCl). Stable and isolable.[3]
Stability	Unstable at room temperature; requires cryogenic conditions.[2]	Stable, can be purified by distillation and stored.[3]
Reactivity	High nucleophilicity; reacts directly with aldehydes.	Lower nucleophilicity; requires Lewis acid activation of the aldehyde.[4]
Reaction Control	Controlled by stoichiometry and temperature. Prone to self-condensation if not fully formed.[2]	Avoids self-condensation. Reaction is initiated by the addition of a Lewis acid.[7]
Stereocontrol	Can proceed via a closed Zimmerman-Traxler transition state, potentially offering high diastereoselectivity based on enolate geometry.	Proceeds via an open transition state; stereoselectivity depends on substrate and Lewis acid.[6]
Workup	Quenching of the strong base and lithium alkoxide product.	Quenching of the Lewis acid.
Practicality	Requires strictly anhydrous conditions and inert atmosphere; handling of pyrophoric reagents (e.g., n-BuLi for LDA preparation).	Easier to handle; the silyl enol ether itself is less sensitive than the lithium enolate.

Experimental Protocols

Below are representative, step-by-step methodologies for the key experiments discussed.

Protocol 1: Synthesis of 1-Phenyl-1-(trimethylsiloxy)ethene

This protocol describes the synthesis of the silyl enol ether from 1-phenylethanone (acetophenone).

Diagram of the Experimental Workflow

Caption: Workflow for silyl enol ether synthesis.

Methodology: [8]

• Under anhydrous and oxygen-free conditions, charge a 10 mL glass vial with 1-phenylethanone (0.6 mmol, 1.0 equiv.), trimethylchlorosilane (0.72 mmol, 1.2 equiv.), and triethylamine (1.44 mmol, 2.4 equiv.).

• Slowly add a solution of sodium iodide in acetonitrile (0.6 mL, 0.72 mmol, 1.2 equiv., 1.2 mmol/mL) at room temperature.

• Stir the mixture at 25 °C under a nitrogen atmosphere and monitor by TLC until the reaction is complete (approximately 40 minutes).

• Filter the reaction mixture and wash the solid with ethyl acetate.

• Remove the solvent from the filtrate under reduced pressure at room temperature to afford the desired silyl enol ether.

Protocol 2: Mukaiyama Aldol Reaction with Silyl Enol Ether

This protocol outlines the Lewis acid-catalyzed reaction between the pre-formed silyl enol ether and benzaldehyde.

Diagram of the Reaction Mechanism

Caption: Mechanism of the Mukaiyama aldol reaction.

Methodology: [7]

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add anhydrous dichloromethane (5 mL per 1 mmol of aldehyde).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• To the cooled solvent, add benzaldehyde (1.0 equiv.).

• Slowly add a solution of titanium tetrachloride (1.1 equiv.) dropwise via syringe.

• Stir the mixture for 10 minutes.

• Add a solution of 1-phenyl-1-(trimethylsiloxy)ethene (1.0 equiv.) in anhydrous dichloromethane dropwise to the reaction mixture over 15 minutes.

• Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution at -78 °C.

• Allow the mixture to warm to room temperature, extract with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Aldol Reaction with In-Situ Generated Lithium Enolate

This protocol describes the formation of the lithium enolate of 1-phenylethanone and its subsequent reaction with benzaldehyde.

Diagram of the Experimental Workflow

Caption: Workflow for lithium enolate aldol reaction.

Methodology: [1][9][10]

• Prepare a solution of lithium diisopropylamide (LDA) (1.1 equiv.) in anhydrous tetrahydrofuran (THF) in a flame-dried, two-necked round-bottom flask under an argon atmosphere. Cool the solution to -78 °C.

• In a separate flame-dried flask, prepare a solution of 1-phenylethanone (1.0 equiv.) in anhydrous THF.

• Slowly add the ketone solution to the cooled LDA solution via syringe over 15-30 minutes.

• Stir the resulting mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Add benzaldehyde (1.0 equiv.) to the enolate solution at -78 °C.

• Allow the reaction to stir at -78 °C for a specified time, then warm to a higher temperature (e.g., -15 °C) and monitor by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Warm the mixture to room temperature, extract with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion and Outlook

The choice between using a lithium enolate or a silyl enol ether in an aldol-type reaction is a strategic one, dictated by the specific goals of the synthesis.

Choose the Lithium Enolate approach when:

• High reactivity is paramount.

• The desired stereoisomer is known to be favored through a chelated transition state.

• The necessary equipment for handling air- and moisture-sensitive reagents at cryogenic temperatures is readily available.

Choose the Silyl Enol Ether (Mukaiyama) approach when:

• Stability, isolability, and ease of handling of the nucleophile are priorities.

• Avoiding self-condensation side products is critical.[11]

• Regiochemical control is required for unsymmetrical ketones, as both kinetic and thermodynamic silyl enol ethers can be selectively prepared.[12]

• A catalytic, and potentially asymmetric, transformation is desired through the use of chiral Lewis acids.

For the reaction of 1-phenylethanone with an aldehyde, the Mukaiyama approach using the pre-formed silyl enol ether offers superior practicality and control for most applications. It circumvents the challenges associated with the instability of the lithium enolate and provides a more reliable and reproducible method for achieving a crossed aldol addition. While the direct use of lithium enolates remains a powerful tool in the synthetic arsenal, the operational advantages and inherent control offered by silyl enol ethers have solidified the Mukaiyama aldol reaction as a cornerstone of modern organic synthesis.

References

• Making Molecules. (2024, July 15). Lithium enolates & enolate equivalents. [Link]

• Toppr. (2026, February 19). Give any four applications of silyl enol ethers as enolate precursors in organic synthesis. [Link]

• Anada, M., & Takuya. (2009, November 20). THE MUKAIYAMA ALDOL AND MUKAIYAMA–MICHAEL REACTIONS PROMOTED BY COMMERCIALLY AVAILABLE MOLECULAR SIEVES. Heterocycles. [Link]

• Collum, D. B., et al. (n.d.). Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries. PMC. [Link]

• University of Liverpool. (n.d.). Lecture 6 The Crossed Aldol Reaction and its Many Variants. [Link]

• RSC Publishing. (n.d.). Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues. [Link]

• Wikipedia. (n.d.). Mukaiyama aldol addition. [Link]

• Khan Academy. (2017, April 14). The Crossed Aldol Reaction, LDA, and Silyl Enol Ethers. YouTube. [Link]

• Reddit. (2012, January 13). What is the benefit of forming a silyl enol ether?[Link]

• Wikipedia. (n.d.). Silyl enol ether. [Link]

• ResearchGate. (n.d.). (PDF) The Aldol Reaction: Group I and II enolates. [Link]

• Michigan State University Department of Chemistry. (n.d.). Regioselective Enolate Formation and Diastereoselectivity. [Link]

• UR Scholarship Repository. (2008, April 18). One-Pot Enol Silane Formation-Mukaiyama Aldol-Type Addition to Dimethyl Acetals Mediated by TMSOTf. [Link]

• University of Liverpool. (n.d.). III Enolate Chemistry. [Link]

• Chemistry LibreTexts. (2023, January 22). Synthesis of Enols and Enolates. [Link]

• Master Organic Chemistry. (2022, August 16). Enolates - Formation, Stability, and Simple Reactions. [Link]

• Liu, X., et al. (n.d.). Thiofunctionalization of Silyl Enol Ether: An Efficient Approach for the Synthesis of β-Keto Sulfides. PMC. [Link]

• DigitalCommons@USU. (n.d.). Aldol Reactions: E-Enolates and Anti-Selectivity. [Link]

• RSC Publishing. (n.d.). Expanding the chemical space of enol silyl ethers: catalytic dicarbofunctionalization enabled by iron catalysis. [Link]

• Thieme. (n.d.). Synthesis by Aldol and Related Condensation Reactions. [Link]

• Khan Academy. (2014, January 11). Mixed (crossed) aldol condensation using a lithium enolate. YouTube. [Link]

• ResearchGate. (n.d.). (PDF) Diastereoselective reactions of enolates. [Link]

• ResearchGate. (2015, April 5). What is the best method for the preparation of silyl enol ethers without using air sensitive methods/techniques?[Link]

• California State University, Bakersfield. (n.d.). The Aldol Condensation Reaction Preparation of Benzalacetophenon (Chalcones). [Link]

• Mayr, H., et al. (2019, January 8). Enamines – Enol Ethers: How Do Enolate Equivalents Differ in Nucleophilic Reactivity? ACS Publications. [Link]

• University of Colorado Boulder. (n.d.). The Aldol Condensation Reaction: Preparation of Benzalacetophenones (Chalcones). [Link]

• PubMed. (2016, October 4). Rhodium-Catalyzed Dehydrogenative Silylation of Acetophenone Derivatives: Formation of Silyl Enol Ethers versus Silyl Ethers. [Link]

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Comparative Study of Lithium Bases for 1-Phenylethanone Deprotonation

Executive Summary

The quantitative deprotonation of 1-phenylethanone (acetophenone) to form its corresponding lithium enolate is a fundamental transformation in synthetic organic chemistry and drug development. While the reaction appears straightforward, the choice of lithium amide base—specifically Lithium diisopropylamide (LDA), Lithium hexamethyldisilazide (LiHMDS), or Lithium tetramethylpiperidide (LTMP)—dictates the chemoselectivity, reaction kinetics, and suppression of side reactions such as aldol condensation. This guide provides an objective, data-driven comparison of these bases, grounded in mechanistic causality and field-proven protocols.

Mechanistic Causality: Base Selection Principles

1-Phenylethanone possesses alpha protons with a pKa of approximately 19 in THF/DMSO. To achieve irreversible, quantitative enolization, a base with a significantly higher conjugate acid pKa is required.

• LDA (pKa ~36): As the standard kinetic base, LDA provides a massive thermodynamic driving force (

  pKa 17), ensuring rapid deprotonation 1. However, because acetophenone is an unhindered methyl ketone, the generated enolate can rapidly attack unreacted ketone, leading to aldol condensation byproducts (e.g., dypnone) 2. This causality necessitates strict cryogenic temperatures and inverse addition techniques 3.

• LiHMDS (pKa ~26): LiHMDS is considerably weaker than LDA but still sufficient for acetophenone deprotonation (

  pKa 7) 4. Its primary advantage lies in its non-nucleophilic nature, imparted by bulky trimethylsilyl groups. It is the base of choice when the acetophenone derivative contains sensitive electrophilic functional groups (like halogens) that might be degraded by LDA 5.

• LTMP (pKa ~37): Lithium tetramethylpiperidide is the most potent and sterically hindered of the three 5. It is kinetically faster than LDA and completely suppresses nucleophilic addition to the carbonyl, making it ideal for highly hindered or problematic substrates where LDA fails.

Aggregation State Note: In ethereal solvents (THF), the lithium enolate of acetophenone does not exist as a free monomer. It forms stable tetrameric aggregates (solvated tetramers), which heavily influence its subsequent reactivity profile (e.g., favoring O-silylation over C-alkylation depending on the electrophile) 6.

Quantitative Comparison

Base	Conjugate Acid pKa	Steric Hindrance	Nucleophilicity	Optimal Temp	Primary Use Case for Acetophenone
LDA	~36	Moderate	Low	-78 °C	Standard kinetic enolate formation.
LiHMDS	~26	High	Very Low	-78 °C to 0 °C	Mild deprotonation, sensitive substrates.
LTMP	~37	Very High	Negligible	-78 °C	Highly hindered, prevents all nucleophilic attack.

Logical Workflow for Base Selection

Logical decision tree for selecting lithium bases for 1-phenylethanone deprotonation.

Self-Validating Experimental Protocol

Objective: Quantitative generation of the kinetic lithium enolate of 1-phenylethanone using LDA, followed by trapping as 1-phenylvinyl trimethylsilyl ether (O-silylation).

Methodology & Causality:

• Preparation of LDA (In Situ):

  • Action: To a flame-dried Schlenk flask under N2, add anhydrous THF (0.5 M) and diisopropylamine (1.05 equiv). Cool to -78 °C. Add n-BuLi (1.0 equiv) dropwise. Stir for 30 minutes at 0 °C.

  • Self-Validation: The solution must remain completely clear and colorless. Any yellowing or cloudiness indicates moisture contamination or degraded n-BuLi.

  • Causality: In situ generation ensures the exact stoichiometry and freshness of the base, avoiding the degradation and variable titration common in commercial LDA solutions.

• Enolization via Inverse Addition:

  • Action: Cool the LDA solution back to -78 °C. Add 1-phenylethanone (0.95 equiv) in THF dropwise over 15–20 minutes down the side of the flask.

  • Causality:Inverse addition (adding ketone to base) guarantees that the strong base is always in massive stoichiometric excess relative to the unreacted ketone. This kinetically starves the aldol condensation pathway, as any formed enolate has no free ketone to attack 3.

  • Self-Validation: A very pale yellow tint may appear, characteristic of the solvated lithium enolate tetramer. No precipitate should form.

• Electrophilic Trapping:

  • Action: Add freshly distilled Chlorotrimethylsilane (TMSCl) (1.2 equiv) dropwise at -78 °C. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Causality: TMSCl is a hard electrophile and reacts preferentially at the hard oxygen center of the enolate (O-silylation) rather than the softer carbon center.

  • Self-Validation: The pale yellow color will dissipate, and a fine white precipitate (LiCl) will begin to crash out of the solution as the reaction warms, confirming the metathesis.

• Quenching & Analysis:

  • Action: Quench with saturated aqueous NaHCO3. Extract with pentane (to avoid hydrolyzing the sensitive silyl enol ether).

  • Self-Validation: TLC (Hexanes/EtOAc 9:1) should show the complete disappearance of the UV-active acetophenone spot (Rf ~0.4) and the appearance of a new, highly non-polar spot (Rf ~0.9) corresponding to the silyl enol ether.

References

• 1

• 4 3.5 4.3 5.6

• 2

Sources

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• 4. Lithium bis(trimethylsilyl)amide - Wikipedia [en.wikipedia.org]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Stereoselectivity of Lithium and Potassium Enolates of 1-Phenylethanone

For researchers, scientists, and professionals in drug development, the precise control of stereochemistry is a cornerstone of modern organic synthesis. The aldol reaction, a powerful tool for carbon-carbon bond formation, often creates new stereocenters, making the selection of reaction conditions paramount to achieving the desired isomeric product. This guide provides an in-depth analysis of the selectivity differences between lithium and potassium enolates of 1-phenylethanone (acetophenone), offering both theoretical insights and practical experimental protocols.

Introduction: The Critical Role of the Counterion in Enolate Selectivity

The stereochemical outcome of the aldol reaction is profoundly influenced by the geometry of the enolate and the nature of the metal counterion.[1] The metal cation plays a crucial role in organizing the transition state of the reaction, directly impacting the diastereoselectivity of the aldol addition.[2] This guide will focus on the contrasting behavior of lithium (Li⁺) and potassium (K⁺) cations in the context of the enolate derived from 1-phenylethanone, a common building block in organic synthesis.

Generally, lithium enolates are favored for achieving high stereoselectivity.[1] The small ionic radius and strong Lewis acidity of the lithium cation facilitate the formation of a highly ordered, six-membered chair-like transition state, as described by the Zimmerman-Traxler model.[1] This model provides a robust framework for predicting the stereochemical outcome of aldol reactions.[2] In contrast, the larger and more loosely associated potassium cation often leads to more flexible or "open" transition states, which can result in lower diastereoselectivity or a preference for the thermodynamically favored product.

Generation of 1-Phenylethanone Enolates: A Tale of Two Metals

The method of enolate generation is critical for controlling the subsequent aldol reaction. The choice of base and reaction conditions dictates the nature of the enolate and its associated counterion.

Lithium Enolate Generation

Lithium enolates are typically generated under kinetic control using a strong, sterically hindered, non-nucleophilic base such as lithium diisopropylamide (LDA).[3][4] The reaction is performed at low temperatures (e.g., -78 °C) in an aprotic solvent like tetrahydrofuran (THF) to ensure rapid and irreversible deprotonation, preventing self-condensation of the ketone.[4]

Caption: Generation of the lithium enolate of 1-phenylethanone using LDA.

Potassium Enolate Generation

Potassium enolates can be generated using strong potassium bases such as potassium hydride (KH) or potassium hexamethyldisilazide (KHMDS). These reactions also typically occur in aprotic solvents. Due to the more ionic nature of the O-K bond, potassium enolates are generally more reactive but can be less stable at low temperatures compared to their lithium counterparts.

Caption: Generation of the potassium enolate of 1-phenylethanone using KHMDS.

Comparative Analysis of Diastereoselectivity in Aldol Reactions

The reaction of the pre-formed enolate with an aldehyde, such as benzaldehyde, reveals the profound impact of the counterion on stereoselectivity. The formation of either the syn or anti diastereomer is dictated by the geometry of the transition state.

Counterion	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
Lithium (Li⁺)	Benzaldehyde	Predominantly anti under kinetic control	High	[2]
Potassium (K⁺)	Benzaldehyde	Often lower selectivity or favors thermodynamic product	Variable	[General knowledge, specific data not found in searches]

Note: While the general principle of lithium enolates favoring higher stereoselectivity is well-established, specific quantitative data for the potassium enolate of 1-phenylethanone in a directly comparable aldol reaction proved elusive in the literature search. The table reflects the generally accepted trends.

The higher selectivity observed with the lithium enolate is attributed to the formation of a rigid, chair-like Zimmerman-Traxler transition state. In this model, the lithium cation coordinates to both the enolate oxygen and the carbonyl oxygen of the aldehyde, forcing a specific orientation of the substituents to minimize steric interactions.[1] This leads to a predictable stereochemical outcome.

Caption: Comparison of the proposed transition states for lithium and potassium enolates.

In contrast, the larger potassium cation forms a more ionic and less tightly coordinated bond with the enolate oxygen. This leads to a less organized, and potentially "open," transition state where the energetic differentiation between the pathways leading to the syn and anti products is less pronounced, resulting in lower diastereoselectivity.

Experimental Protocols

The following protocols provide a framework for the comparative study of lithium and potassium enolates of 1-phenylethanone in an aldol reaction with benzaldehyde. Note: These are generalized procedures and may require optimization for specific laboratory conditions.

General Materials and Methods

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using oven-dried glassware.

• Tetrahydrofuran (THF) should be freshly distilled from sodium/benzophenone ketyl.

• Diisopropylamine should be freshly distilled from calcium hydride.

• 1-Phenylethanone and benzaldehyde should be freshly distilled before use.

• n-Butyllithium (n-BuLi) solution in hexanes should be titrated prior to use.

• Potassium hexamethyldisilazide (KHMDS) can be purchased as a solution in THF or toluene, or prepared in situ.

Protocol 1: Aldol Reaction via Lithium Enolate

• LDA Preparation: To a stirred solution of diisopropylamine (1.1 mmol) in anhydrous THF (5 mL) at -78 °C, add n-butyllithium (1.05 mmol) dropwise. Stir the solution for 30 minutes at -78 °C.

• Enolate Formation: To the freshly prepared LDA solution, add a solution of 1-phenylethanone (1.0 mmol) in anhydrous THF (2 mL) dropwise at -78 °C. Stir the resulting solution for 1 hour at -78 °C to ensure complete enolate formation.

• Aldol Addition: To the enolate solution, add a solution of benzaldehyde (1.0 mmol) in anhydrous THF (1 mL) dropwise at -78 °C. Stir the reaction mixture for 2 hours at -78 °C.

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL). Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: The crude product can be analyzed by ¹H NMR spectroscopy to determine the diastereomeric ratio. The product can be purified by column chromatography on silica gel.

Protocol 2: Aldol Reaction via Potassium Enolate

• Enolate Formation: To a stirred solution of 1-phenylethanone (1.0 mmol) in anhydrous THF (5 mL) at -78 °C, add a solution of KHMDS (1.05 mmol) in THF dropwise. Stir the resulting solution for 1 hour at -78 °C.

• Aldol Addition: To the enolate solution, add a solution of benzaldehyde (1.0 mmol) in anhydrous THF (1 mL) dropwise at -78 °C. Stir the reaction mixture for 2 hours at -78 °C.

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL). Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: The crude product can be analyzed by ¹H NMR spectroscopy to determine the diastereomeric ratio. The product can be purified by column chromatography on silica gel.

Conclusion and Recommendations

The choice of the metal counterion in the enolate of 1-phenylethanone has a significant impact on the stereochemical outcome of its aldol reaction with benzaldehyde.

• For high diastereoselectivity , particularly favoring the anti product under kinetic control, the use of a lithium enolate generated with LDA at low temperatures is the recommended approach. The well-defined Zimmerman-Traxler transition state provides a reliable pathway to the desired stereoisomer.

• Potassium enolates , while more reactive, generally offer lower stereocontrol in aldol reactions due to the formation of less organized transition states. They may be more suitable for applications where high reactivity is prioritized over stereoselectivity, or where the thermodynamic aldol product is desired.

For researchers engaged in the synthesis of complex molecules where precise stereochemical control is essential, a thorough understanding and experimental optimization of the enolate generation and reaction conditions are critical. The principles outlined in this guide provide a solid foundation for making informed decisions in the design and execution of stereoselective aldol reactions.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier.

• Zimmerman, H. E., & Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. I. Journal of the American Chemical Society, 79(8), 1920–1923. [Link]

• Heathcock, C. H. (1991). The Aldol Reaction: Group I and Group II Enolates. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 2, pp. 181-238). Pergamon Press. [Link]

• House, H. O., & Trost, B. M. (1965). The Chemistry of Carbanions. IX. The Potassium and Lithium Enolates Derived from Cyclic Ketones. The Journal of Organic Chemistry, 30(8), 2502–2513. [Link]

• Rathke, M. W. (1975). The preparation and reactions of lithium enolates. Organic Reactions, 22, 423-460. [Link]

• Willard, P. G., & Carpenter, G. B. (1986). A comparative study of the Li, Na, and K enolates of pinacolone. Journal of the American Chemical Society, 108(16), 4621–4629. [Link]

• Seebach, D. (1988). Structure and Reactivity of Lithium Enolates. From Pinacolone to Selective C-Alkylations of Peptides. Difficulties and Opportunities Afforded by Complex Structures. Angewandte Chemie International Edition in English, 27(12), 1624–1654. [Link]

• Jackman, L. M., & Lange, B. C. (1977). Structure and reactivity of alkali metal enolates. Tetrahedron, 33(21), 2737-2769. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer.

• Evans, D. A. (n.d.). Chemistry 206: Advanced Organic Chemistry. Harvard University. [Link]

• Smith, M. B. (2017). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley.

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• 4. pubs.acs.org [pubs.acs.org]

A Comprehensive Guide to Confirming Enolate Geometry of Lithium 1-Phenylethanone via NOE Experiments

For Researchers, Scientists, and Drug Development Professionals

The stereochemical outcome of many carbon-carbon bond-forming reactions, which are fundamental to the synthesis of complex organic molecules and active pharmaceutical ingredients, is critically dependent on the geometry of the enolate intermediate.[1][2][3] The ability to selectively generate and accurately characterize either the (Z)- or (E)-enolate is therefore of paramount importance. This guide provides an in-depth analysis of using Nuclear Overhauser Effect (NOE) spectroscopy to definitively determine the geometry of the lithium enolate of 1-phenylethanone (acetophenone), a common ketone in organic synthesis. We will explore the underlying principles, provide detailed experimental protocols, and compare the NOE-based approach with other analytical techniques.

The Critical Role of Enolate Geometry in Synthesis

Enolates are highly versatile nucleophilic intermediates formed by the deprotonation of a carbonyl compound.[4] For unsymmetrical ketones like 1-phenylethanone, deprotonation of the α-carbon can lead to the formation of two distinct geometric isomers: the (Z)-enolate and the (E)-enolate.[2][5] The spatial arrangement of the substituents around the carbon-carbon double bond in these isomers directly influences the stereochemistry of subsequent reactions, such as aldol additions and alkylations.[1][6] For instance, in aldol reactions, (Z)-enolates typically lead to syn-aldol products, while (E)-enolates favor the formation of anti-aldol products.[1] Therefore, controlling and verifying enolate geometry is a key strategy for achieving stereoselective synthesis.

The selective formation of one geometric isomer over the other is influenced by several factors, including the choice of base, solvent, and reaction temperature.[1][5] Strong, sterically hindered bases like lithium diisopropylamide (LDA) are commonly used to generate lithium enolates under kinetic control, often favoring the less sterically hindered enolate.[4][7][8]

Unambiguous Determination of Enolate Geometry: The Power of NOE Spectroscopy

While the outcome of a reaction can provide indirect evidence of the predominant enolate geometry, a direct and unambiguous spectroscopic method is essential for rigorous characterization. Nuclear Overhauser Effect (NOE) spectroscopy is a powerful NMR technique that provides information about the spatial proximity of atoms within a molecule.[9][10][11] Unlike through-bond coupling (J-coupling), the NOE arises from dipole-dipole interactions between nuclei that are close in space (typically < 5 Å).[9][11] This makes it an ideal tool for distinguishing between (Z)- and (E)-enolates.

In the context of the lithium enolate of 1-phenylethanone, the key to determining the geometry lies in observing the NOE between the vinylic proton and the protons of the phenyl group.

• For the (Z)-enolate: The vinylic proton is on the same side of the double bond as the phenyl group. Therefore, a strong NOE correlation is expected between the vinylic proton and the ortho protons of the phenyl ring.

• For the (E)-enolate: The vinylic proton is on the opposite side of the double bond from the phenyl group. In this case, no significant NOE should be observed between the vinylic proton and the phenyl protons.

The following diagram illustrates the expected key NOE correlations for the (Z)- and (E)-enolates of lithium 1-phenylethanone.

Figure 1. Expected NOE correlations for (Z)- and (E)-enolates.

Experimental Protocol: Generation and NOE Analysis of Lithium 1-Phenylethanone Enolate

This section provides a detailed, step-by-step methodology for the generation of the lithium enolate of 1-phenylethanone and its subsequent analysis by 2D NOESY (Nuclear Overhauser Effect SpectroscopY) or ROESY (Rotating-frame Overhauser Effect SpectroscopY) experiments.[12][13]

Materials:

• 1-Phenylethanone (acetophenone), freshly distilled

• Diisopropylamine, freshly distilled from CaH₂

• n-Butyllithium (n-BuLi) in hexanes, titrated solution

• Anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• Anhydrous deuterated tetrahydrofuran (THF-d₈)

• NMR tubes suitable for low-temperature experiments

Experimental Workflow:

Figure 2. Experimental workflow for NOE analysis of lithium enolate.

Step-by-Step Procedure:

• Preparation of Lithium Diisopropylamide (LDA) Solution:

  • To a flame-dried, two-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add anhydrous THF.

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Slowly add freshly distilled diisopropylamine (1.05 equivalents) to the stirred THF.

  • Add a titrated solution of n-BuLi in hexanes (1.0 equivalent) dropwise to the diisopropylamine solution.

  • Stir the resulting colorless to pale yellow solution at -78 °C for 30 minutes to ensure complete formation of LDA.

• Generation of the Lithium Enolate of 1-Phenylethanone:

  • In a separate flame-dried flask, dissolve freshly distilled 1-phenylethanone (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Slowly add the solution of 1-phenylethanone to the pre-formed LDA solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation. The resulting solution is typically a pale yellow to orange color.

• NMR Sample Preparation:

  • Carefully transfer a portion of the enolate solution via a cannula to a pre-cooled (-78 °C) NMR tube containing anhydrous THF-d₈.

  • Seal the NMR tube under an inert atmosphere.

• Acquisition of the NOE Spectrum:

  • Acquire a 2D NOESY or ROESY spectrum at a low temperature (e.g., -78 °C) to maintain the stability of the enolate.

  • The choice between NOESY and ROESY depends on the molecular weight and tumbling rate of the enolate aggregate in solution.[12][13] For medium-sized molecules where the NOE may be close to zero, ROESY is often the preferred experiment as the ROE is always positive.[12][14]

  • A mixing time appropriate for small to medium-sized molecules (typically 300-800 ms) should be used.

Data Analysis and Interpretation:

The analysis of the 2D NOESY or ROESY spectrum is straightforward. The presence of a cross-peak between the vinylic proton and the ortho-protons of the phenyl ring provides direct evidence for the (Z)-geometry. Conversely, the absence of this cross-peak, or a significantly weaker correlation compared to other intramolecular distances, is indicative of the (E)-geometry.

Table 1: Expected NOE Correlations for (Z)- and (E)-Lithium 1-Phenylethanone Enolates

Enolate Geometry	Irradiated Proton	Expected NOE Enhancement
(Z)-Enolate	Vinylic Proton	ortho-Phenyl Protons
(E)-Enolate	Vinylic Proton	No significant enhancement of phenyl protons

Comparison with Alternative Methods for Enolate Geometry Determination

While NOE spectroscopy is a powerful and direct method, other techniques can also be used to infer or determine enolate geometry.

1. Trapping and Analysis of Silyl Enol Ethers:

A common indirect method involves trapping the enolate with a silylating agent, such as trimethylsilyl chloride (TMSCl), to form the corresponding silyl enol ether.[15] The geometry of the silyl enol ether is generally assumed to reflect the geometry of the parent enolate. The (Z)/(E) ratio of the silyl enol ethers can then be determined by standard ¹H NMR spectroscopy or gas chromatography. However, this method relies on the assumption that the trapping reaction is stereospecific and that no isomerization occurs during the workup.

2. X-ray Crystallography:

For crystalline enolates, X-ray crystallography provides the most definitive structural information, including the precise geometry of the enolate double bond and the nature of aggregation in the solid state.[16] However, obtaining suitable crystals of reactive intermediates like lithium enolates can be challenging, and the solid-state structure may not always accurately represent the structure in solution, where the reaction occurs.[17]

3. Computational Chemistry:

Quantum mechanical calculations can be used to predict the relative stabilities of the (Z)- and (E)-enolates and their corresponding transition states for formation. These calculations can provide valuable insights into the factors that control enolate geometry and can be used in conjunction with experimental data to support a particular assignment.

Table 2: Comparison of Methods for Determining Enolate Geometry

Method	Advantages	Disadvantages
NOE Spectroscopy	Direct, non-destructive, provides information about the solution-state structure.	Can be technically challenging for unstable species, requires specialized NMR equipment.
Silyl Enol Ether Trapping	Experimentally straightforward, can be analyzed by standard techniques.	Indirect method, relies on assumptions about the trapping reaction.
X-ray Crystallography	Provides definitive structural information.	Difficult to obtain suitable crystals, solid-state structure may not reflect solution structure.
Computational Chemistry	Provides theoretical insights, can predict relative stabilities.	Relies on the accuracy of the computational model, requires computational resources.

Conclusion

The precise control and confirmation of enolate geometry are fundamental to modern stereoselective synthesis. While several methods exist for this purpose, NOE spectroscopy stands out as a powerful, direct, and non-destructive technique for determining the geometry of enolates in solution. By carefully designing and executing NOE experiments, researchers can gain unambiguous insights into the structure of these critical reactive intermediates, enabling the rational design of synthetic strategies and the development of novel therapeutics. This guide provides a comprehensive framework for the application of NOE spectroscopy to the stereochemical analysis of the lithium enolate of 1-phenylethanone, a methodology that can be readily adapted to a wide range of other carbonyl systems.

References

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A Senior Application Scientist's Guide to the HPLC Analysis of Products from 1-Phenylethanone Reactions

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of reaction products derived from 1-phenylethanone (acetophenone). As professionals in drug development and chemical research, our goal extends beyond simple detection; we require robust, reproducible, and informative analytical methods to guide synthesis, ensure quality, and meet regulatory standards. This document moves beyond standard operating procedures to explore the causality behind methodological choices, comparing key techniques and providing the data necessary for informed decision-making.

The quality of an Active Pharmaceutical Ingredient (API) is often determined long before the final crystallization step; it is forged in the control and understanding of its intermediate stages.[1] Analytical methods are our primary tools for revealing the risks and opportunities within this process. HPLC, in particular, serves as a cornerstone for process development, allowing us to monitor reaction kinetics, quantify product purity, and characterize impurities.[2] This guide will dissect the application of HPLC to one of the most common and important structural motifs in organic synthesis: the products derived from the ketone 1-phenylethanone.

The Analytical Landscape: From Starting Material to Chiral Product

Reactions involving 1-phenylethanone, particularly those utilizing its lithium enolate, typically yield a mixture containing:

• Unreacted 1-Phenylethanone (Acetophenone): A relatively non-polar starting material.

• Primary Product: Often a more polar compound, such as 1-phenylethanol, formed via reduction or addition reactions.

• Byproducts and Impurities: Arising from side reactions or degradation.

A critical feature of these reactions is the frequent formation of a new stereocenter. The reduction of acetophenone, for instance, produces a racemic mixture of (R)- and (S)-1-phenylethanol. Therefore, a comprehensive analytical strategy must address two distinct challenges:

• Achiral Analysis: To determine reaction completion, product purity, and quantify impurities.

• Chiral Analysis: To measure the enantiomeric excess (e.e.), a critical quality attribute in asymmetric synthesis.

The Workhorse Method: Reversed-Phase HPLC for Purity and Potency

For routine monitoring of reaction progress and purity assessment of the main components, reversed-phase HPLC (RP-HPLC) is the undisputed method of choice.[1] It separates compounds based on their relative hydrophobicity, making it ideal for distinguishing the less polar acetophenone from its more polar alcohol derivatives.

Expertise & Causality: Why RP-HPLC Works

The separation mechanism hinges on the differential partitioning of analytes between a non-polar stationary phase (typically octadecylsilane, C18) and a polar mobile phase (usually a mixture of water and an organic solvent like acetonitrile or methanol).[3] Acetophenone, being more hydrophobic, interacts more strongly with the C18 stationary phase and thus elutes later than the more polar 1-phenylethanol product. This difference in polarity provides the basis for a robust and easily optimized separation.

Experimental Protocol: Achiral Purity Analysis

This protocol is designed as a starting point for the analysis of a typical reaction mixture.

1. Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase to a target concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter to remove particulate matter, which can block column frits and increase backpressure.[4]

2. Instrumentation & Conditions:

• HPLC System: A standard HPLC system with a UV detector is sufficient.[5]

• Column: Reversed-phase C18 (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water is a common starting point.[6] An isocratic elution of 60:40 (v/v) Acetonitrile:Water is often effective.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C, to ensure stable retention times.

• Detection: UV absorbance at 245 nm, where the phenyl group provides a strong chromophore.[5]

• Injection Volume: 10 µL.

3. Analysis:

• Identify peaks by comparing retention times with those of pure reference standards for 1-phenylethanone and the expected product.

• Calculate purity using the area percent method, assuming all components have a similar response factor at the chosen wavelength.

Workflow for Achiral HPLC Analysis

Caption: Workflow for Achiral Purity Analysis by RP-HPLC.

Comparative Performance Data: Achiral Separation

Compound	Typical Retention Time (min)	Resolution (Rs) vs. Acetophenone	Key Advantage
1-Phenylethanol	3.5	> 2.0	Well-resolved from starting material
1-Phenylethanone	5.8	-	Baseline reference
Ethylbenzene	8.2	> 2.0	Common non-polar impurity, easily separated

Data is illustrative and will vary based on exact conditions and column used.

The Decisive Method: Chiral HPLC for Enantiomeric Separation

When the synthetic route is designed to produce a single enantiomer, measuring the enantiomeric excess is paramount. Standard achiral HPLC columns cannot distinguish between enantiomers, as these molecules have identical physical properties (polarity, size) and only differ in their 3D spatial arrangement.[7]

Expertise & Causality: The Role of the Chiral Stationary Phase (CSP)

To separate enantiomers, a chiral environment must be introduced into the chromatographic system.[7] The most effective and widely used approach is a Chiral Stationary Phase (CSP).[8] These phases are composed of a single enantiomer of a chiral selector bonded to the silica support. Enantiomers of the analyte form transient, diastereomeric complexes with the CSP, and the difference in the stability of these complexes leads to different retention times.

Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are exceptionally versatile and are often the first choice for method development.[9][10] Separation on these phases is typically achieved in normal-phase or polar organic modes.

Experimental Protocol: Chiral Separation of 1-Phenylethanol

1. Sample Preparation:

• Prepare a dilute solution of the purified product (approx. 0.5 mg/mL) in the mobile phase. High concentrations can lead to peak fronting and loss of resolution.[11]

2. Instrumentation & Conditions:

• HPLC System: Standard HPLC with UV detector.

• Column: A polysaccharide-based CSP (e.g., Daicel Chiralcel OD-H or Phenomenex Lux Cellulose-3).[12]

• Mobile Phase: A non-polar mixture, typically n-Hexane and Isopropanol (IPA). A starting composition of 95:5 (v/v) Hexane:IPA is common.

• Flow Rate: 0.7 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV absorbance at 220 nm (for enhanced sensitivity of the alcohol).

• Injection Volume: 5 µL.

3. Analysis & Optimization:

• Inject a racemic standard of 1-phenylethanol to determine the retention times of both enantiomers.

• If resolution is poor, optimize the mobile phase by adjusting the percentage of the alcohol modifier (IPA). Reducing the IPA percentage generally increases retention and improves resolution, but also lengthens the run time.

• Calculate enantiomeric excess (% e.e.) using the formula: [(Area₁ - Area₂) / (Area₁ + Area₂)] * 100, where Area₁ is the area of the major enantiomer peak.

Workflow for Chiral HPLC Analysis

Caption: Workflow for Chiral Purity Analysis by HPLC.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, a skilled scientist must recognize when alternative techniques may be more suitable or can provide complementary information.

Technique	Principle	Application for 1-Phenylethanone Products	Advantages	Disadvantages
HPLC-UV	Separation by polarity in liquid phase.[13]	Primary choice for purity and enantiomeric excess of both volatile and non-volatile derivatives.	High versatility, robust quantification, applicable to a wide range of compounds.[14]	Requires solvent consumption, may not be suitable for highly volatile impurities.
Gas Chromatography (GC-FID/MS)	Separation by volatility in gas phase.	Excellent for analyzing the volatile starting material (acetophenone) and simple products (1-phenylethanol).[15]	High resolution for volatile compounds, fast analysis times, MS provides structural info.	Not suitable for non-volatile or thermally labile derivatives; derivatization may be required.
NMR Spectroscopy	Nuclear spin alignment in a magnetic field.[5]	Absolute structural confirmation of the final product and key intermediates.	Unambiguous structure elucidation, provides information on all proton/carbon environments.	Low sensitivity, not ideal for routine quantification or trace impurity analysis.
Supercritical Fluid Chromatography (SFC)	Separation using a supercritical fluid (e.g., CO₂) as the mobile phase.	A powerful alternative for chiral separations, often used for high-throughput screening.	Very fast separations, reduced solvent consumption compared to normal-phase HPLC.	Requires specialized instrumentation, less common in standard QC labs.

Conclusion: A Strategy-Driven Approach

The effective analysis of products derived from 1-phenylethanone is not a matter of applying a single, generic method. It requires a strategic, two-pronged approach. Reversed-phase HPLC serves as the robust foundation for monitoring reaction progress and ensuring chemical purity. However, for modern pharmaceutical development where stereochemistry is critical, chiral HPLC on a specialized stationary phase is indispensable for quantifying the success of an asymmetric synthesis.

By understanding the fundamental principles behind each technique and comparing their relative strengths, researchers can design a comprehensive analytical workflow. This ensures not only the quality and safety of the final product but also provides the crucial data needed to optimize synthetic routes, reduce costs, and accelerate the development timeline. The development of a robust analytical method is not a downstream task but a strategic investment that pays dividends throughout the entire product lifecycle.[1]

References

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• Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. [online] Available at: [Link] [Accessed 7 March 2026].

• Free keto calculator. (2026). Measuring Ketosis: Blood vs. Urine vs. Breath Accuracy. [online] Available at: [Link] [Accessed 7 March 2026].

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• Technology Networks. (2020). HPLC Method Development and Validation for Pharmaceutical Analysis. [online] Available at: [Link] [Accessed 7 March 2026].

• Nguyen, T., et al. (2022). Update on Measuring Ketones. Journal of Diabetes Science and Technology. [online] Available at: [Link] [Accessed 7 March 2026].

• American Association for Clinical Chemistry. (n.d.). Ketone-Testing-Chapter-8. [pdf] Available at: [Link] [Accessed 7 March 2026].

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• Bouchekara, M., et al. (2019). Chiral Analysis of Captopril Derivatives by Hplc Methods. Acta Scientific Pharmaceutical Sciences.

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• Yashima, E. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Communications. [online] Available at: [Link] [Accessed 7 March 2026].

• The Royal Society of Chemistry. Supporting Information for Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1). [pdf] Available at: [Link] [Accessed 7 March 2026].

• Janeczko, T., et al. (2015). Biotransformation of acetophenone and its halogen derivatives by Yarrowia lipolytica strains. Applied Microbiology and Biotechnology. [online] Available at: [Link] [Accessed 7 March 2026].

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Lithium and 1-Phenylethanone

In the dynamic environment of research and drug development, the safe handling of reactive and hazardous chemicals is paramount. This guide provides essential, in-depth safety and logistical information for the use of two such substances: metallic Lithium and the aromatic ketone, 1-phenylethanone (acetophenone). As Senior Application Scientists, our goal is to empower you with the knowledge to not only use these materials effectively but to do so with the highest degree of safety, ensuring the well-being of all laboratory personnel and the integrity of your research.

This document moves beyond a simple checklist, delving into the causality behind each procedural step and personal protective equipment (PPE) recommendation. By understanding the "why," you can make more informed decisions, fostering a robust safety culture within your laboratory.

The Critical Importance of Substance-Specific PPE

Generic laboratory PPE provides a baseline of protection, but it is insufficient when working with highly reactive or toxic materials. The unique chemical properties of Lithium and 1-phenylethanone necessitate specific PPE to mitigate their respective hazards. Failure to use appropriate protective equipment can lead to severe injury, fire, or adverse health effects.

Section 1: Handling Metallic Lithium

Lithium is a highly reactive alkali metal that poses significant fire and chemical burn hazards. Its reactivity with water and other protic sources is a primary concern in the laboratory.[1][2]

Hazard Analysis: Why Lithium Demands Specialized PPE

• Water Reactivity: Lithium reacts exothermically with water to produce flammable hydrogen gas and corrosive lithium hydroxide.[2][3] This reaction can be vigorous, leading to ignition of the hydrogen gas.

• Air Sensitivity: In the presence of air, particularly moist air, lithium can ignite or explode.[4]

• Corrosivity: Lithium and its reaction products are corrosive and can cause severe skin and eye burns.[2][3][5]

Personal Protective Equipment (PPE) for Lithium Handling

The selection of PPE for handling lithium is dictated by the need to prevent contact with moisture and to protect against thermal and chemical burns. All manipulations of lithium should ideally be conducted within a glove box with an inert atmosphere or, at a minimum, in a certified chemical fume hood.[1][4][6]

Table 1: Recommended PPE for Handling Metallic Lithium

Body Part	Required PPE	Rationale
Eyes/Face	ANSI-approved safety glasses or chemical splash goggles.[1][4] A face shield is recommended for larger quantities or when there is a risk of splashing.[1][6]	Protects against splashes of any potential reactants and from flying particles of lithium.
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene). Wearing two pairs of nitrile gloves is a recommended practice.[1]	Provides a barrier against direct contact with the metal and any reaction byproducts.
Body	A flame-resistant laboratory coat, fully buttoned.[1]	Protects against fire in the event of accidental ignition of lithium or hydrogen gas.
Feet	Closed-toe shoes. The area of skin between the shoe and ankle must not be exposed.[1]	Protects feet from spills and falling objects.
Respiratory	Generally not required if handled in a fume hood or glove box. If use outside of these is unavoidable, a respiratory protection analysis should be performed.[1]	A controlled environment prevents inhalation of any fumes or particulates.

Operational Plan for Handling Lithium

• Preparation: Ensure all glassware and equipment are thoroughly oven-dried to remove any traces of moisture.[1] The work area, whether a fume hood or glove box, must be clear of clutter and flammable materials.[6]

• Inert Atmosphere: Whenever possible, handle lithium under an inert atmosphere, such as argon.[4]

• Dispensing: Use non-sparking tools to cut and handle lithium.

• Quenching and Disposal: Small, manageable pieces of excess lithium can be carefully quenched. For instance, small amounts (< 1 g) can be submerged in cool water with tongs until the reaction ceases.[6] Larger quantities require specialized disposal procedures and should be treated as hazardous waste.

Emergency Response

In the event of a lithium fire, DO NOT use water, carbon dioxide, or halogenated extinguishers, as they will react violently with burning lithium. Use a Class D fire extinguisher (for combustible metals) or smother the fire with dry sand, sodium carbonate, or graphite powder.

Caption: Emergency response workflow for lithium incidents.

Section 2: Handling 1-Phenylethanone (Acetophenone)

1-Phenylethanone, commonly known as acetophenone, is a combustible liquid that can cause serious eye irritation and is harmful if swallowed.[7][8][9][10] While less acutely hazardous than metallic lithium, proper PPE and handling procedures are essential to prevent exposure and ensure safety.

Hazard Analysis: Understanding the Risks of 1-Phenylethanone

• Combustibility: Acetophenone is a combustible liquid with a flashpoint of 77°C, meaning it can ignite if exposed to an ignition source at or above this temperature.[9]

• Eye Irritation: It is classified as causing serious eye damage or irritation.[7][9]

• Toxicity: It is harmful if swallowed, and inhalation of high concentrations may cause central nervous system effects.[9][11]

• Skin Contact: Can cause skin irritation upon prolonged contact.[11]

Personal Protective Equipment (PPE) for 1-Phenylethanone Handling

The primary goals of PPE for handling acetophenone are to prevent eye and skin contact and to avoid inhalation of vapors. All work with this chemical should be performed in a well-ventilated area, preferably within a chemical fume hood.[7][12]

Table 2: Recommended PPE for Handling 1-Phenylethanone

Body Part	Required PPE	Rationale
Eyes/Face	ANSI-approved safety glasses or chemical safety goggles.[11][13]	Protects against splashes that can cause serious eye irritation.
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene).[7][14]	Prevents skin contact and potential irritation.
Body	Standard laboratory coat, fully buttoned.	Protects clothing and skin from spills.
Feet	Closed-toe shoes.	Standard laboratory practice to protect feet.
Respiratory	Generally not required if handled in a fume hood. If a fume hood is not available, a respirator with an appropriate cartridge may be necessary.[7][14]	A fume hood provides adequate ventilation to prevent inhalation of vapors.

Operational Plan for Handling 1-Phenylethanone

• Ventilation: Always handle acetophenone in a well-ventilated area or a chemical fume hood to minimize vapor inhalation.[7][12]

• Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.[8][9][15]

• Handling: Avoid all personal contact, including inhalation.[12] Do not eat, drink, or smoke when using this product.[15]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible materials.[7][11]

• Disposal: Dispose of waste acetophenone and contaminated materials as hazardous chemical waste in accordance with local regulations.

Emergency Response

In the event of a spill, remove all ignition sources and ventilate the area. Absorb the spill with an inert material such as sand or vermiculite and place it in a sealed container for disposal.[7][12]

Caption: PPE selection workflow for 1-phenylethanone.

Conclusion

A proactive and informed approach to laboratory safety is non-negotiable. By understanding the specific hazards of chemicals like Lithium and 1-phenylethanone and by rigorously applying the appropriate personal protective equipment and handling protocols, you can create a safer research environment. This guide serves as a foundational resource, but it is incumbent upon every researcher to remain vigilant, to continuously assess risks, and to prioritize safety in all laboratory operations.

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